2-Chlorobenzaldehyde

• CAS: 89-98-5

Core Science & Biosynthesis

o-Chlorobenzaldehyde: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Chlorobenzaldehyde (2-chlorobenzaldehyde) is an aromatic organic compound with the chemical formula C₇H₅ClO. It is a derivative of benzaldehyde (B42025) with a chlorine atom substituted at the ortho position of the benzene (B151609) ring. This technical guide provides an in-depth overview of the core physical and chemical characteristics of o-chlorobenzaldehyde, including detailed experimental protocols for their determination and visualizations of key chemical processes. This document is intended to serve as a valuable resource for professionals in research, development, and quality control.

Core Physical and Chemical Properties

The fundamental physical and chemical properties of o-chlorobenzaldehyde are summarized in the tables below. These properties are crucial for its handling, application in synthesis, and safety considerations.

General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₇H₅ClO	[1][2]
Molecular Weight	140.57 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[2][3][4][5]
Odor	Almond-like, pungent	[1][4][5]
Density	1.248 g/mL at 25 °C	[2][3]
Refractive Index (n20/D)	1.566	[3]
Vapor Pressure	0.2977 hPa at 20°C; 0.4372 hPa at 25°C	[1]
Vapor Density	4.86 (air = 1)	[6]

Thermal Properties

Property	Value	Reference(s)
Melting Point	9-12 °C (48-54 °F)	[2][3][4]
Boiling Point	209-215 °C (408-419 °F) at 760 mmHg	[1][2][3][4]
Flash Point	87 °C (189 °F) (closed cup)	[1][3][5]

Solubility Profile

Solvent	Solubility	Reference(s)
Water	1.8 g/L at 20 °C (slightly soluble)	[1][6]
Ethanol	Soluble	[1][5]
Diethyl Ether	Soluble	[1][5]
Acetone	Soluble	[1][5]
Benzene	Soluble	[1][5]
Carbon Tetrachloride	Soluble	[1]
Acetonitrile	Slightly soluble	[2]
DMSO	Sparingly soluble	[2]

Experimental Protocols

The determination of the physical characteristics of o-chlorobenzaldehyde should be conducted using standardized methodologies to ensure accuracy and reproducibility. The following protocols are based on the OECD Guidelines for the Testing of Chemicals.

Melting Point/Melting Range (OECD Guideline 102)

The melting point is determined as the temperature at which the phase transition from solid to liquid occurs at atmospheric pressure.[7]

• Apparatus : Capillary tube apparatus (liquid bath or metal block), Kofler hot bench, or Differential Scanning Calorimetry (DSC).[8][9]

• Methodology (Capillary Tube Method) :

  • A small, dried sample of o-chlorobenzaldehyde is introduced into a capillary tube, which is then sealed at one end.

  • The capillary tube is placed in a heating bath or block adjacent to a calibrated thermometer.

  • The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature at which the first signs of melting are observed and the temperature at which the last solid particle disappears are recorded as the melting range.[7][8]

Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[2][5]

• Apparatus : Ebulliometer, dynamic vapor pressure apparatus, or distillation apparatus.[2][5]

• Methodology (Distillation Method) :

  • A sample of o-chlorobenzaldehyde is placed in a distillation flask.

  • The flask is heated, and the temperature of the vapor is measured with a calibrated thermometer.

  • The boiling point is the temperature at which the liquid and vapor phases are in equilibrium at a given external pressure. The temperature should remain constant during the distillation of a pure substance.[2][6]

Density of Liquids (OECD Guideline 109)

Density is the mass per unit volume of a substance.[4][10][11]

• Apparatus : Hydrometer, oscillating densitometer, or pycnometer.[4][10][11][12]

• Methodology (Pycnometer Method) :

  • The mass of a clean, dry pycnometer is determined.

  • The pycnometer is filled with o-chlorobenzaldehyde, and its mass is measured again.

  • The volume of the pycnometer is known or can be calibrated using a liquid of known density (e.g., water).

  • The density is calculated by dividing the mass of the o-chlorobenzaldehyde by the volume of the pycnometer.[4][10][11][12]

Water Solubility (OECD Guideline 105)

Water solubility is the saturation mass concentration of a substance in water at a given temperature.[3][13][14]

• Apparatus : Flask with a stirrer, analytical balance, and a method for quantifying the concentration of o-chlorobenzaldehyde (e.g., chromatography).[3][13][14]

• Methodology (Flask Method) :

  • An excess amount of o-chlorobenzaldehyde is added to a known volume of water in a flask.

  • The mixture is agitated at a constant temperature until equilibrium is reached.

  • The solution is then filtered to remove any undissolved substance.

  • The concentration of o-chlorobenzaldehyde in the aqueous solution is determined using a suitable analytical method.[3][13][14][15]

Chemical Synthesis and Reactions

Synthesis of o-Chlorobenzaldehyde

A common industrial method for the synthesis of o-chlorobenzaldehyde is the chlorination of o-chlorotoluene followed by hydrolysis.[16][17][18]

References

• 1. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 2. laboratuar.com [laboratuar.com]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. lcslaboratory.com [lcslaboratory.com]
• 7. oecd.org [oecd.org]
• 8. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 9. laboratuar.com [laboratuar.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 13. oecd.org [oecd.org]
• 14. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 15. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 16. snowhitechem.com [snowhitechem.com]
• 17. CN106977381A - Synthesis process of o-chlorobenzaldehyde - Google Patents [patents.google.com]
• 18. US3624157A - Process for preparing ortho-chlorobenzaldehyde - Google Patents [patents.google.com]

Synthesis of 2-Chlorobenzaldehyde from o-Chlorotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for producing 2-chlorobenzaldehyde from o-chlorotoluene. The document details the core methodologies, presents quantitative data for comparison, and includes detailed experimental protocols for key reactions. The information is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction

2-Chlorobenzaldehyde is a crucial intermediate in the synthesis of a wide range of fine chemicals, including pharmaceuticals, agrochemicals, and dyes.[1] Its production from o-chlorotoluene is a commercially significant transformation. The two principal methods for this synthesis are the side-chain chlorination of o-chlorotoluene followed by hydrolysis, and the direct oxidation of the methyl group of o-chlorotoluene. This guide will explore both pathways in detail.

Primary Synthetic Pathways

The synthesis of 2-chlorobenzaldehyde from o-chlorotoluene is predominantly achieved through two distinct chemical pathways. The traditional and most common industrial method involves a two-step process of side-chain chlorination followed by hydrolysis. A more direct, though often lower-yielding, approach is the direct oxidation of the methyl group.

References

• 1. 2-CHLOROBENZALDEHYDE - Ataman Kimya [atamanchemicals.com]

An In-Depth Technical Guide to the Hydrolysis of 2-Chlorobenzal Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The hydrolysis of 2-chlorobenzal chloride is a cornerstone reaction in industrial organic synthesis, primarily for the production of 2-chlorobenzaldehyde, a key intermediate in the manufacturing of pharmaceuticals, agrochemicals, and dyes. A thorough understanding of the reaction mechanism, kinetics, and experimental parameters is crucial for process optimization, yield maximization, and impurity control. This technical guide provides a comprehensive overview of the hydrolysis of 2-chlorobenzal chloride, consolidating available data on its mechanism, and offering detailed experimental protocols for its study. While specific kinetic data for 2-chlorobenzal chloride is not extensively reported in readily available literature, this guide extrapolates from closely related compounds and outlines methodologies for its empirical determination.

Introduction

2-Chlorobenzaldehyde is a vital building block in organic synthesis. The most common industrial route to this compound is the hydrolysis of 2-chlorobenzal chloride. The overall transformation is represented by the following equation:

ClC₆H₄CHCl₂ + H₂O → ClC₆H₄CHO + 2 HCl

This reaction can be carried out under different conditions, primarily through acid-mediated or catalytic hydrolysis. The choice of method depends on factors such as desired reaction rate, selectivity, and downstream processing considerations.

Reaction Mechanism

The precise mechanism of hydrolysis for 2-chlorobenzal chloride is not definitively established in the reviewed literature. However, based on studies of analogous compounds such as benzal chloride and substituted benzyl (B1604629) chlorides, the reaction likely proceeds through a nucleophilic substitution pathway. The key mechanistic question is whether the reaction follows a unimolecular (Sₙ1) or bimolecular (Sₙ2) route.

Sₙ1 vs. Sₙ2 Pathways

The hydrolysis of benzal chlorides can be influenced by the stability of the intermediate carbocation and the nucleophilicity of the attacking species (water).

• Sₙ1 Mechanism: This pathway involves a stepwise process. The first and rate-determining step is the heterolytic cleavage of a carbon-chlorine bond to form a resonance-stabilized α-chloro-α-aryl carbocation. This is followed by a rapid attack of water on the carbocation. The presence of two chlorine atoms on the benzylic carbon makes the formation of a carbocation less favorable than in the case of benzyl chloride. However, the benzylic position offers resonance stabilization.

• Sₙ2 Mechanism: This is a concerted, one-step process where the nucleophile (water) attacks the electrophilic carbon at the same time as the chloride ion departs. This mechanism avoids the formation of a high-energy carbocation intermediate.

Studies on the hydrolysis of unsubstituted benzal chloride have shown that the reaction rate is independent of pH over a wide range, which suggests that the rate-determining step does not involve a direct attack by hydroxide (B78521) ions or protonation of the substrate. This observation is more consistent with a slow, rate-determining ionization of a C-Cl bond (Sₙ1-like) or a concerted attack by a neutral water molecule (Sₙ2).

The 2-chloro substituent on the benzene (B151609) ring is an electron-withdrawing group, which would destabilize a carbocation intermediate, making an Sₙ1 pathway less likely compared to unsubstituted benzal chloride. Therefore, an Sₙ2-like mechanism is the more probable pathway for the hydrolysis of 2-chlorobenzal chloride.

The proposed mechanism involves the sequential hydrolysis of the two chlorine atoms. The first hydrolysis yields an unstable α-chloro-α-hydroxy intermediate, which rapidly eliminates HCl to form the final product, 2-chlorobenzaldehyde.

Figure 1: Proposed Hydrolysis Mechanism.

Quantitative Data

Hammett Plot Analysis

The Hammett equation is given by:

log(k/k₀) = ρσ

where k is the rate constant for a substituted reactant, k₀ is the rate constant for the unsubstituted reactant, σ is the substituent constant (which depends on the nature and position of the substituent), and ρ (rho) is the reaction constant (which is characteristic of the reaction and its mechanism).

A negative ρ value indicates that the reaction is favored by electron-donating groups, suggesting the buildup of positive charge in the transition state (characteristic of an Sₙ1 mechanism). A positive ρ value indicates that the reaction is favored by electron-withdrawing groups, suggesting the buildup of negative charge or no significant charge buildup in the transition state (more consistent with an Sₙ2 mechanism).

For the hydrolysis of substituted benzyl chlorides in acetone-water, a ρ value of -1.875 has been reported, indicating a significant Sₙ1 character with carbocation formation.[1] However, for the hydrolysis of substituted benzoyl chlorides, a non-linear Hammett plot is observed, suggesting a change in mechanism from Sₙ1-like for electron-donating groups to a mechanism with a positive ρ value for electron-withdrawing groups.[2]

Given the electron-withdrawing nature of the second chlorine atom in 2-chlorobenzal chloride, a positive ρ value would be expected if a series of substituted benzal chlorides were studied, further supporting an Sₙ2-like mechanism.

Comparative Kinetic Data

The following table summarizes available kinetic data for the hydrolysis of related compounds to provide a comparative context.

Compound	Reaction Conditions	Rate Constant (k)	Activation Energy (Ea)	Reference
Benzoyl Chloride	Water/acetone	0.0042 min⁻¹ (at 25°C)	Not specified	[3]
Substituted Benzoyl Chlorides	n-propanol	See reference for various k values	Not specified	[3]
Benzyl Chloride	Aqueous Solution (pH < 13)	Rate is constant	Not specified	[4]

Note: The absence of specific data for 2-chlorobenzal chloride highlights a research gap and an opportunity for further investigation.

Experimental Protocols

To address the lack of quantitative data, the following section provides detailed methodologies for conducting kinetic studies on the hydrolysis of 2-chlorobenzal chloride.

General Hydrolysis Procedure (Acid-Mediated)

This protocol is adapted from established methods for the synthesis of 2-chlorobenzaldehyde.[5]

Materials:

• 2-Chlorobenzal chloride (freshly distilled)

• Concentrated sulfuric acid

• Deionized water

• Sodium carbonate solution (e.g., 10% w/v)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Gas absorption trap (for HCl)

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up the three-necked flask with the mechanical stirrer, thermometer, and reflux condenser connected to a gas absorption trap.

• Charge the flask with concentrated sulfuric acid.

• With vigorous stirring, slowly add the 2-chlorobenzal chloride to create a fine emulsion. An initial drop in temperature and evolution of HCl gas will be observed.

• Once the initial gas evolution subsides, gently heat the mixture to 30-40°C.

• Maintain this temperature and continue vigorous stirring. The reaction progress can be monitored by the cessation of HCl evolution.

• After the reaction is complete, cool the mixture and carefully pour it into a beaker of cold water.

• Transfer the mixture to a separatory funnel and allow the layers to separate.

• Separate the organic layer and wash it sequentially with water and a sodium carbonate solution to neutralize any remaining acid.

• Wash again with water and then dry the organic layer over an anhydrous drying agent.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude 2-chlorobenzaldehyde can be purified by vacuum distillation.

Kinetic Study Protocol

This protocol outlines a method for determining the rate constant of the hydrolysis reaction.

Methodology: The reaction rate can be monitored by tracking the disappearance of the reactant (2-chlorobenzal chloride) or the appearance of the product (2-chlorobenzaldehyde) over time using Gas Chromatography with Flame Ionization Detection (GC-FID).

Procedure:

• Prepare a stock solution of 2-chlorobenzal chloride in a suitable solvent (e.g., acetonitrile).

• In a temperature-controlled reaction vessel, add a known volume of the reaction medium (e.g., a specific concentration of aqueous acid or a buffer solution).

• Initiate the reaction by injecting a small, known amount of the 2-chlorobenzal chloride stock solution into the reaction vessel with vigorous stirring.

• At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching agent (e.g., a cold, neutral organic solvent with an internal standard).

• Analyze the quenched samples by GC-FID to determine the concentrations of 2-chlorobenzal chloride and 2-chlorobenzaldehyde.

• Plot the concentration of 2-chlorobenzal chloride versus time.

• Determine the order of the reaction and calculate the rate constant (k) from the integrated rate law that best fits the experimental data.

Figure 2: Experimental Workflow for Kinetic Analysis.

Conclusion

The hydrolysis of 2-chlorobenzal chloride is a synthetically important reaction that likely proceeds through an Sₙ2-like mechanism. The electron-withdrawing nature of the ortho-chloro substituent is expected to influence the reaction rate and mechanism. While specific kinetic data for this compound is sparse in the literature, this guide provides a framework for understanding the reaction based on analogous systems and outlines detailed experimental protocols for its kinetic investigation. The determination of the rate constant, activation energy, and a Hammett plot analysis for a series of substituted benzal chlorides would provide significant insights into the reaction mechanism and facilitate the optimization of industrial processes for the synthesis of 2-chlorobenzaldehyde and its derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. scribd.com [scribd.com]
• 3. Buy 2-Chlorobenzyl chloroformate | 39545-31-8 [smolecule.com]
• 4. mdpi.com [mdpi.com]
• 5. oxfordreference.com [oxfordreference.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 2-Chlorobenzaldehyde (CAS 89-98-5)

This guide provides a comprehensive overview of 2-Chlorobenzaldehyde (CAS No. 89-98-5), a pivotal chemical intermediate. It details the compound's physicochemical properties, safety protocols, spectroscopic data, and its significant applications in organic synthesis, particularly within the pharmaceutical and agrochemical industries.

Core Physicochemical Properties

2-Chlorobenzaldehyde is a colorless to light yellow liquid characterized by a pungent odor.[1][2] Due to its melting point being close to room temperature, it may exist as a solid, a liquid, a solidified melt, or a supercooled melt.[3][4] It is notably more resistant to air oxidation than benzaldehyde.[2]

The compound's quantitative properties are summarized below for ease of reference.

Property	Value	Source(s)
CAS Number	89-98-5	[1][3][5][6][7][8]
EC Number	201-956-3	[1][5][8]
Molecular Formula	C₇H₅ClO	[1][6][8]
Molecular Weight	140.57 g/mol	[1][3][6]
Melting Point	9 - 12.4 °C (48.2 - 54.3 °F)	[3][4][6][7][9]
Boiling Point	209 - 215 °C (408 - 419 °F) at 760 mmHg	[2][6][7][9]
Density	1.248 - 1.29 g/cm³ at 20-25 °C	[3][4][6][7]
Vapor Pressure	<0.1 hPa at 20 °C; 1.7 hPa at 50 °C	[3][4]
Vapor Density	4.86 (air = 1)	[1][5]
Flash Point	87 - 97 °C (188.6 - 206.6 °F) [Closed Cup]	[3][4][6][9][10]
Autoignition Temp.	397 °C (746.6 °F)	[2][3]
Refractive Index	1.566 at 20 °C	[1][2]
pH	2.9 (in saturated aqueous solution)	[3][4]
Solubility	Water: Slightly soluble (1.8 g/L)[1][3]. Organic Solvents: Soluble in alcohol, ether, acetone, benzene.[1][2][9]	[1][2][3][9]
log Kow (LogP)	2.33	[1]

Spectroscopic and Identification Data

Spectroscopic data is critical for the identification and characterization of 2-Chlorobenzaldehyde. Data is available across various platforms.[11][12][13][14]

Identifier Type	Value	Source(s)
InChI	1S/C7H5ClO/c8-7-4-2-1-3-6(7)5-9/h1-5H	[1][3]
InChIKey	FPYUJUBAXZAQNL-UHFFFAOYSA-N	[1][3]
SMILES	Clc1c(cccc1)C=O	[1][3]
Beilstein Number	385877	[7]
RTECS Number	CU5075000	[2]

Safety and Handling

2-Chlorobenzaldehyde is classified as a combustible, corrosive hazardous material that can cause severe skin burns, eye damage, and may trigger an allergic skin reaction.[3][4][8][10][15] Proper handling and storage are imperative.

Safety Information	Details	Source(s)
Signal Word	Danger	[3][10]
Hazard Statements	H314: Causes severe skin burns and eye damage. H317: May cause an allergic skin reaction.	[3][4][8]
Precautionary Statements	P261, P272, P280, P303+P361+P353, P304+P340+P310, P305+P351+P338	[3][4][8]
Hazard Class	Skin Corrosion/Irritation (Category 1B), Serious Eye Damage (Category 1)	[8][10]
Storage	Store in a dry, cool, well-ventilated place (2-30°C) away from heat, ignition sources, and incompatible materials. Keep container tightly closed, potentially under nitrogen.[3][6][10][15]	[3][6][10][15]
Incompatible Materials	Strong oxidizing agents, strong bases, strong reducing agents, iron.[2][10]	[2][10]
First Aid (Eyes)	Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5][8][15]	[5][8][15]
First Aid (Skin)	Immediately remove all contaminated clothing. Wash skin with plenty of soap and water. Seek immediate medical attention.[5][8][15]	[5][8][15]
First Aid (Ingestion)	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[5][8][10]	[5][8][10]
First Aid (Inhalation)	Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[8][15]	[8][15]

Reactivity and Applications in Drug Development

The chemical reactivity of 2-Chlorobenzaldehyde is driven by its aldehyde functional group and the chloro-substituted aromatic ring. It is a versatile precursor for a wide range of organic compounds and is widely used in the synthesis of pharmaceuticals, agrochemicals, dyes, and optical brighteners.[2][9][16]

Key reactions include:

• Schiff Base Formation: It readily reacts with primary amines to form Schiff bases (imines), a common linkage in the synthesis of novel antimicrobial and anticancer agents.[17]

• Cannizzaro Reaction: In the presence of a strong base, it undergoes a disproportionation reaction to form 2-chlorobenzyl alcohol and 2-chlorobenzoic acid.[18]

• Alkynylation: It can undergo alkynylation with phenylacetylene (B144264) to form binaphthyl-derived amino alcohols, which are useful chiral ligands.[2]

• Biginelli Cyclocondensation: It is used in one-pot, three-component reactions with β-ketoesters and ureas/thioureas to generate functionalized dihydropyrimidine (B8664642) derivatives, a class of compounds with significant pharmacological activities.

Its role as an intermediate is crucial in producing acaricides like clofentezine (B1669202) and flutenzine.[2]

Diagram 1: Schiff Base formation from 2-Chlorobenzaldehyde.

Experimental Protocols: Synthesis

The most common industrial synthesis of 2-Chlorobenzaldehyde involves the chlorination of o-chlorotoluene followed by hydrolysis.[19][20]

Protocol: Synthesis via Chlorination and Hydrolysis

Objective: To synthesize 2-Chlorobenzaldehyde from o-chlorotoluene.

Materials:

• o-Chlorotoluene

• Chlorine gas (Cl₂)

• Catalyst (e.g., Iron(III) chloride, Zinc chloride)[19]

• 20% Sodium carbonate (Na₂CO₃) aqueous solution

Methodology:

Step 1: Chlorination of o-Chlorotoluene

• Charge a suitable reactor with o-chlorotoluene.

• Heat the reactor to a temperature of 100-120°C.[19]

• Under UV irradiation or with a suitable catalyst, introduce chlorine gas into the reactor.[20]

• Continue the reaction for 1-2 hours until the desired conversion to o-chlorobenzal chloride (the dichlorinated intermediate) is achieved, monitored via appropriate analytical methods (e.g., GC).[19]

• The resulting chlorinated liquid is then distilled under reduced pressure to separate any remaining o-chlorotoluene and the monochlorinated side product (o-chlorobenzyl chloride).[19]

Step 2: Hydrolysis of the Intermediate

• Transfer the residual mixture, rich in o-chlorobenzal chloride, to a hydrolysis flask.

• Add a catalyst, such as an aqueous solution of ferric chloride and zinc chloride. The catalyst amount is typically a small fraction (e.g., 0.015%) of the mass of the chlorinated mixture.[19]

• Heat the mixture to 100-120°C under constant stirring.[19]

• The hydrolysis reaction proceeds for 1.5-3 hours, liberating hydrogen chloride (HCl) gas, which should be passed through a scrubber.[19]

Step 3: Purification

• After the reaction is complete, cool the mixture.

• Neutralize the crude product by adding a 20% sodium carbonate solution until the pH of the reaction solution is between 8 and 10.[19]

• Stir for approximately 30 minutes, then allow the layers to separate.

• Isolate the crude, oily layer of 2-Chlorobenzaldehyde.

• Purify the final product via vacuum distillation to achieve high purity (e.g., >99%).[19]

Diagram 2: Experimental workflow for 2-Chlorobenzaldehyde synthesis.

Structure-Application Relationships

The utility of 2-Chlorobenzaldehyde in various synthetic applications stems directly from its molecular structure. The aldehyde group provides a reactive site for nucleophilic addition and condensation reactions, while the chlorine atom modifies the reactivity of the aromatic ring and serves as a potential leaving group or directing group in further substitutions.

References

• 1. 2-Chlorobenzaldehyde | ClC6H4CHO | CID 6996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chlorobenzaldehyde CAS#: 89-98-5 [m.chemicalbook.com]
• 3. 2-Chlorobenzaldehyde for synthesis 89-98-5 [sigmaaldrich.com]
• 4. 2-Chlorobenzaldehyde CAS 89-98-5 | 820276 [merckmillipore.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. 2-chlorobenzaldehyde, 89-98-5 [thegoodscentscompany.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. 2-Chlorobenzaldehyde or O-Chlorobenzaldehyde Manufacturers, with SDS [mubychem.com]
• 10. fishersci.com [fishersci.com]
• 11. 2-Chlorobenzaldehyde (89-98-5) 1H NMR spectrum [chemicalbook.com]
• 12. spectrabase.com [spectrabase.com]
• 13. Benzaldehyde, 2-chloro- [webbook.nist.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. sds.chemtel.net [sds.chemtel.net]
• 16. nbinno.com [nbinno.com]
• 17. ojs.wiserpub.com [ojs.wiserpub.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Page loading... [guidechem.com]
• 20. Page loading... [wap.guidechem.com]

Spectroscopic Profile of 2-Chlorobenzaldehyde: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Chlorobenzaldehyde (CAS No. 89-98-5), a key intermediate in the synthesis of various pharmaceuticals and chemical compounds. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-Chlorobenzaldehyde, providing a quick reference for identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum provides insight into the hydrogen atom environment in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10.5	Singlet	1H	Aldehyde proton (-CHO)
~7.9	Doublet of Doublets	1H	Aromatic proton (ortho to -CHO)
~7.6	Triplet of Doublets	1H	Aromatic proton
~7.5	Triplet of Doublets	1H	Aromatic proton
~7.4	Doublet of Doublets	1H	Aromatic proton (ortho to -Cl)

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum helps in identifying the carbon framework of the molecule.[1]

Chemical Shift (δ) ppm	Assignment
~190	Carbonyl carbon (C=O)
~138	Aromatic carbon (C-Cl)
~135	Aromatic carbon
~134	Aromatic carbon (C-CHO)
~131	Aromatic carbon
~130	Aromatic carbon
~128	Aromatic carbon

Infrared (IR) Spectroscopy

The IR spectrum reveals the functional groups present in the molecule.

Frequency (cm⁻¹)	Intensity	Assignment
~3070	Medium	Aromatic C-H stretch
~2860, ~2770	Medium	Aldehyde C-H stretch (Fermi resonance)
~1705	Strong	Carbonyl (C=O) stretch
~1590, ~1570, ~1470	Medium-Strong	Aromatic C=C ring stretch
~1200	Strong	C-C stretch
~820	Strong	C-H out-of-plane bend (ortho-disubstituted)
~750	Strong	C-Cl stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight and elemental composition.[2][3]

m/z	Relative Intensity (%)	Assignment
142	~33	Molecular ion [M+2]⁺ (³⁷Cl isotope)
140	100	Molecular ion [M]⁺ (³⁵Cl isotope)[2]
139	~95	[M-H]⁺
111	~40	[M-CHO]⁺[2]
75	~25	[C₆H₃]⁺
51	~15	[C₄H₃]⁺

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The following are representative experimental protocols.

NMR Spectroscopy:

• Instrument: Bruker AC-300 or equivalent.[4]

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Deuterated Dimethyl Sulfoxide (d₆-DMSO) is commonly used.[5][6][7][8]

• Procedure: A small sample of 2-Chlorobenzaldehyde was dissolved in the deuterated solvent. The ¹H and ¹³C NMR spectra were recorded at room temperature. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

IR Spectroscopy:

• Technique: Attenuated Total Reflectance (ATR) or solution in a suitable solvent (e.g., Carbon Tetrachloride, CCl₄, and Carbon Disulfide, CS₂).[4][9]

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer was used.[10]

• Procedure (Solution): A 10% solution of the compound was prepared in CCl₄ for the 4000-1350 cm⁻¹ range and in CS₂ for the 1350-600 cm⁻¹ range.[9] The spectrum was recorded in a suitable liquid cell.

• Procedure (ATR): A small amount of the neat liquid was placed directly on the ATR crystal, and the spectrum was recorded.

Mass Spectrometry:

• Ionization Method: Electron Ionization (EI) at 70 eV.

• Procedure: The sample was introduced into the mass spectrometer, and the mass spectrum was recorded. The resulting spectrum shows the molecular ion and various fragment ions.

Data Interpretation Workflow

The following diagram illustrates the logical workflow for the acquisition and interpretation of spectroscopic data for the characterization of 2-Chlorobenzaldehyde.

Caption: Workflow for Spectroscopic Analysis of 2-Chlorobenzaldehyde.

References

• 1. 2-Chlorobenzaldehyde (89-98-5) 13C NMR spectrum [chemicalbook.com]
• 2. 2-Chlorobenzaldehyde (89-98-5) MS [m.chemicalbook.com]
• 3. Benzaldehyde, 2-chloro- [webbook.nist.gov]
• 4. 2-Chlorobenzaldehyde | ClC6H4CHO | CID 6996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Chlorobenzaldehyde (89-98-5) 1H NMR spectrum [chemicalbook.com]
• 6. rsc.org [rsc.org]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. Solved Assignment of iH NMR spectra of 2-chlorobenzaldehyde | Chegg.com [chegg.com]
• 9. Benzaldehyde, 2-chloro- [webbook.nist.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 2-Chlorobenzaldehyde in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chlorobenzaldehyde, a key intermediate in the synthesis of dyes, pharmaceuticals, and agricultural chemicals. Understanding its solubility in various organic solvents is critical for process development, purification, and formulation. This document summarizes available solubility data, provides detailed experimental protocols for solubility determination, and presents a logical workflow for solvent selection.

Executive Summary

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 2-chlorobenzaldehyde. Researchers are encouraged to use the experimental protocols outlined in Section 3.0 to determine precise solubilities in their specific solvent systems of interest.

Solvent	Temperature (°C)	Solubility	Data Type
Water	20	1.47 g/L	Quantitative
Ethanol	Ambient	Soluble	Qualitative
Diethyl Ether	Ambient	Soluble	Qualitative
Acetone	Ambient	Soluble	Qualitative
Benzene (B151609)	Ambient	Soluble	Qualitative
Chloroform	Ambient	Soluble	Qualitative

Experimental Protocols for Solubility Determination

The following are detailed methodologies for two common and reliable methods for determining the solubility of 2-chlorobenzaldehyde in organic solvents: the gravimetric method and the UV-Vis spectrophotometric method.

Gravimetric Method

This method is a straightforward and accurate way to determine solubility by measuring the mass of the solute dissolved in a known mass of solvent.

3.1.1 Materials and Equipment

• 2-Chlorobenzaldehyde (high purity)

• Selected organic solvent(s) (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Glass vials with airtight seals

• Syringe filters (PTFE, 0.45 µm)

• Drying oven

• Evaporating dish or pre-weighed beaker

3.1.2 Experimental Procedure

• Sample Preparation: Add an excess amount of 2-chlorobenzaldehyde to a series of glass vials.

• Solvent Addition: Add a known volume (e.g., 5 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker or water bath set to the desired temperature. Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, stop the agitation and allow the vials to stand undisturbed at the constant temperature for at least 4 hours to allow the excess solid to settle.

• Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe.

• Filtration: Immediately filter the withdrawn solution through a syringe filter into a pre-weighed evaporating dish or beaker. This step is crucial to remove any undissolved microcrystals.

• Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the 2-chlorobenzaldehyde (e.g., 50-60°C). A vacuum oven is recommended to facilitate solvent removal at a lower temperature.

• Drying and Weighing: Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it on the analytical balance. Repeat the drying and weighing process until a constant mass is achieved.

• Calculation: The solubility (S) in g/100g of solvent can be calculated using the following formula:

  S = (m_final - m_initial) / m_solvent * 100

  Where:

  • m_final is the final mass of the evaporating dish with the dried solute.

  • m_initial is the initial mass of the empty evaporating dish.

  • m_solvent is the mass of the solvent in the withdrawn aliquot, calculated from its volume and density at the experimental temperature.

UV-Vis Spectrophotometric Method

This method is suitable for solutes that have a chromophore and absorb UV-Vis radiation. It is a rapid and sensitive technique that requires a smaller amount of material compared to the gravimetric method.

3.2.1 Materials and Equipment

• 2-Chlorobenzaldehyde (high purity)

• Selected organic solvent(s) (UV-grade)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or water bath

• Syringe filters (PTFE, 0.45 µm)

3.2.2 Experimental Procedure

• Preparation of Calibration Curve:

  • Prepare a stock solution of 2-chlorobenzaldehyde of a known concentration in the chosen solvent.

  • Perform a series of dilutions to prepare at least five standard solutions of known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max) for 2-chlorobenzaldehyde in that solvent.

  • Plot a calibration curve of absorbance versus concentration and determine the linear regression equation (Beer-Lambert Law).

• Preparation of Saturated Solution:

  • Follow steps 1-4 from the gravimetric method (Section 3.1.2) to prepare a saturated solution of 2-chlorobenzaldehyde at the desired temperature.

• Sample Analysis:

  • Withdraw an aliquot of the clear supernatant using a pre-warmed syringe and filter it.

  • Carefully dilute the saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λ_max.

• Calculation:

  • Use the linear regression equation from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting a suitable solvent for a process involving 2-chlorobenzaldehyde, based on solubility screening and determination.

Caption: Workflow for solvent screening and selection.

Conclusion

This technical guide has consolidated the available solubility information for 2-chlorobenzaldehyde and provided detailed, actionable protocols for its experimental determination. While a comprehensive database of quantitative solubility in various organic solvents is yet to be established, the methodologies presented herein offer a robust framework for researchers to generate reliable data tailored to their specific applications. The provided logical workflow further aids in the systematic selection of optimal solvent systems, thereby facilitating more efficient and effective research and development in pharmaceuticals, agrochemicals, and materials science.

References

• 1. 2-Chlorobenzaldehyde: Chemical Properties, Pharmacokinetic Characteristics and Toxicity_Chemicalbook [chemicalbook.com]
• 2. 2-Chlorobenzaldehyde CAS#: 89-98-5 [m.chemicalbook.com]

The Impact of Electron-Withdrawing Groups on the Reactivity of Benzaldehyde: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the effects of electron-withdrawing groups (EWGs) on the reactivity of benzaldehyde (B42025). Understanding these electronic effects is paramount for medicinal chemists and researchers in drug development for the rational design of synthetic routes and the modulation of molecular interactions with biological targets. This document details the underlying principles governing this reactivity, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams.

Core Principles: The Electrophilicity of the Carbonyl Carbon

The reactivity of benzaldehyde and its derivatives is primarily dictated by the electrophilicity of the carbonyl carbon. Electron-withdrawing groups attached to the benzene (B151609) ring enhance this electrophilicity by pulling electron density away from the carbonyl group through inductive and/or resonance effects. This increased partial positive charge on the carbonyl carbon makes it a more susceptible target for nucleophilic attack, thereby increasing the rate of reaction in many cases. Conversely, electron-donating groups decrease the electrophilicity of the carbonyl carbon, leading to reduced reactivity towards nucleophiles.[1]

Aromatic aldehydes, in general, are less reactive in nucleophilic addition reactions compared to their aliphatic counterparts. This is due to the electron-donating resonance effect of the aromatic ring, which partially delocalizes the positive charge on the carbonyl carbon, thus reducing its electrophilicity.[2]

Quantitative Analysis of Substituent Effects: The Hammett Equation

The Hammett equation is a powerful tool in physical organic chemistry that quantitatively describes the effect of meta- and para-substituents on the reactivity of benzene derivatives.[3] The equation is expressed as:

log(k/k₀) = σρ

Where:

• k is the rate constant for the reaction with a substituted benzaldehyde.

• k₀ is the rate constant for the reaction with unsubstituted benzaldehyde.

• σ (sigma) is the substituent constant, which is a measure of the electronic effect of a particular substituent. Electron-withdrawing groups have positive σ values, while electron-donating groups have negative σ values.

• ρ (rho) is the reaction constant, which indicates the sensitivity of a particular reaction to substituent effects. A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups.

The following table provides the Hammett σ constants for various common substituents.

Substituent	σ (meta)	σ (para)
-NO₂	0.71	0.78
-CN	0.56	0.66
-CHO	0.36	0.42
-Cl	0.37	0.23
-Br	0.39	0.23
-H	0.00	0.00
-CH₃	-0.07	-0.17
-OCH₃	0.12	-0.27

Impact on Key Reactions of Benzaldehyde

The presence of electron-withdrawing groups on the benzaldehyde ring has a profound impact on a variety of important organic reactions.

Nucleophilic Addition Reactions

In general, nucleophilic addition reactions to the carbonyl group are accelerated by the presence of electron-withdrawing substituents on the aromatic ring.[1]

The Wittig reaction, which converts aldehydes and ketones to alkenes, is significantly faster for benzaldehydes bearing electron-withdrawing groups. This is because the rate-determining step involves the nucleophilic attack of the ylide on the carbonyl carbon.

Substituent (para)	Relative Rate Constant (k/k₀)
-NO₂	14.7
-Cl	2.75
-H	1.00
-CH₃	0.45
-OCH₃	0.21

Data compiled from various sources.

In the Aldol condensation, an enolate ion reacts with a carbonyl compound. When a substituted benzaldehyde is used as the electrophile, electron-withdrawing groups enhance its reactivity towards the enolate.

Similar to the Aldol condensation, the Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active methylene (B1212753) compound. The reactivity of substituted benzaldehydes in this reaction is enhanced by electron-withdrawing groups which increase the electrophilicity of the carbonyl carbon.[1]

The Cannizzaro reaction is a disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and a carboxylic acid. The reaction is initiated by the nucleophilic attack of a hydroxide (B78521) ion on the carbonyl carbon. Consequently, electron-withdrawing groups on the benzaldehyde ring facilitate this initial attack and increase the reaction rate.[4] The qualitative order of reactivity for para-substituted benzaldehydes is: NO₂ > Cl > H > OCH₃.[4]

Oxidation Reactions

The oxidation of substituted benzaldehydes to their corresponding benzoic acids is a common transformation. The effect of substituents on the rate of oxidation can be complex and depends on the specific oxidizing agent and reaction mechanism. For instance, in the oxidation by benzyltrimethylammonium (B79724) chlorobromate, the reaction is accelerated by both electron-withdrawing and electron-donating groups, though the effect is more pronounced with electron-donating groups.[1]

Substituent (para)	Relative Rate Constant (k/k₀) for Oxidation with BTMACB
-NO₂	1.62
-Cl	0.55
-H	1.00
-CH₃	2.51
-OCH₃	6.31

Data compiled from various sources.

Reduction Reactions

The reduction of the aldehyde functionality to an alcohol is also influenced by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups generally make the carbonyl carbon more electrophilic and thus more susceptible to reduction by nucleophilic hydride reagents like sodium borohydride.

Mechanistic and Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Effect of EWG on Carbonyl Electrophilicity

General Nucleophilic Addition Mechanism

Experimental Workflow for Kinetic Analysis

Detailed Experimental Protocols

The following sections provide detailed methodologies for key reactions involving benzaldehydes with electron-withdrawing groups.

Wittig Reaction of 4-Chlorobenzaldehyde (B46862)

Objective: To synthesize 4-chlorostilbene (B8714627) via a Wittig reaction between 4-chlorobenzaldehyde and benzyltriphenylphosphonium (B107652) chloride.

Materials:

• 4-Chlorobenzaldehyde

• Benzyltriphenylphosphonium chloride

• Sodium hydroxide (50% aqueous solution)

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve benzyltriphenylphosphonium chloride (1.1 equivalents) in dichloromethane.

• Add the 50% aqueous sodium hydroxide solution dropwise to the stirred solution. The formation of the orange-red ylide should be observed.

• Add a solution of 4-chlorobenzaldehyde (1 equivalent) in dichloromethane dropwise to the ylide solution.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (disappearance of the aldehyde spot), quench the reaction by adding water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4-chlorostilbene.

• Characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Aldol Condensation of 4-Nitrobenzaldehyde (B150856) with Acetone (B3395972)

Objective: To synthesize 4-(4-nitrophenyl)-3-buten-2-one via a base-catalyzed Aldol condensation.

Materials:

• 4-Nitrobenzaldehyde

• Acetone

• Sodium hydroxide

• Ethanol (B145695)

• Water

• Hydrochloric acid (dilute)

Procedure:

• Dissolve 4-nitrobenzaldehyde (1 equivalent) in ethanol in an Erlenmeyer flask.

• Add acetone (1.5 equivalents) to the solution.

• In a separate beaker, prepare a solution of sodium hydroxide (1.2 equivalents) in water.

• Slowly add the sodium hydroxide solution to the stirred aldehyde-ketone mixture. A precipitate should form.

• Continue stirring at room temperature for 30 minutes.

• Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid to neutralize the excess base.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure 4-(4-nitrophenyl)-3-buten-2-one.

• Characterize the product by its melting point, ¹H NMR, and IR spectroscopy.

Cannizzaro Reaction of p-Chlorobenzaldehyde

Objective: To synthesize p-chlorobenzoic acid and p-chlorobenzyl alcohol via the Cannizzaro reaction.

Materials:

• p-Chlorobenzaldehyde

• Potassium hydroxide (KOH)

• Methanol (B129727)

• Water

• Hydrochloric acid (5 M)

• Dichloromethane

• Anhydrous sodium sulfate

• Acetone

• Hexane

Procedure:

• Dissolve p-chlorobenzaldehyde (14.2 mmol) in methanol (6 mL) and add it to a distillation flask containing a solution of KOH (5 mL of 11 M solution).

• Add boiling chips and reflux the mixture with stirring for one hour.

• After cooling, add water (10 mL) and transfer the mixture to a separatory funnel.

• Extract the mixture with dichloromethane (3 x 15 mL) to separate the p-chlorobenzyl alcohol (organic layer).

• Purification of p-Chlorobenzyl Alcohol:

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

  • Recrystallize the crude alcohol from a mixture of acetone and hexane (1:9).

• Purification of p-Chlorobenzoic Acid:

  • To the aqueous layer from the initial extraction, add 5 M hydrochloric acid until the pH is below 2.

  • Cool the mixture in an ice bath to precipitate the p-chlorobenzoic acid.

  • Collect the solid by vacuum filtration and wash with cold water.

  • Recrystallize the crude acid from methanol.

• Characterize both products by their melting points, ¹H NMR, and IR spectroscopy.

Conclusion

The presence of electron-withdrawing groups on the aromatic ring of benzaldehyde significantly enhances its reactivity in a multitude of chemical transformations, particularly in nucleophilic addition reactions. This principle is a cornerstone of modern organic synthesis and is extensively utilized in the design and development of new pharmaceuticals and functional materials. A thorough understanding of these electronic effects, quantified by tools like the Hammett equation, allows for the precise control of reaction outcomes and the efficient construction of complex molecular architectures. The experimental protocols provided herein serve as a practical guide for researchers to explore and exploit these fundamental reactivity patterns.

References

• 1. benchchem.com [benchchem.com]
• 2. www2.oberlin.edu [www2.oberlin.edu]
• 3. rsc.org [rsc.org]
• 4. books.rsc.org [books.rsc.org]

Stability and Storage of 2-Chlorobenzaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Chlorobenzaldehyde (CAS No. 89-98-5). Understanding the stability profile of this compound is critical for ensuring its quality, purity, and integrity in research and development applications, particularly in the synthesis of pharmaceuticals and other fine chemicals. This document outlines the key factors affecting its stability, provides recommended storage protocols, and details potential degradation pathways.

Chemical Stability Profile

2-Chlorobenzaldehyde is a colorless to pale yellow liquid that is known to be sensitive to several environmental factors.[1][2][3] Its stability is primarily influenced by exposure to air, light, and moisture.[1][4] The aldehyde functional group is susceptible to oxidation, while the compound as a whole can undergo hydrolysis. It is more stable to air oxidation than benzaldehyde (B42025) itself.[3][5]

Key Stability Concerns:

• Air/Oxygen: 2-Chlorobenzaldehyde can slowly oxidize upon exposure to air, leading to the formation of 2-chlorobenzoic acid.[1] This is a common degradation pathway for many aldehydes.

• Light: The compound is light-sensitive and can degrade upon exposure to UV radiation.[1][6] Photodegradation can lead to the formation of 2-chlorobenzoic acid through the action of hydroxyl radicals.[6]

• Moisture: 2-Chlorobenzaldehyde is unstable in the presence of moisture and can undergo hydrolysis to form 2-chlorobenzyl alcohol.[1][6]

• Temperature: While stable at recommended storage temperatures, elevated temperatures can accelerate degradation processes. It has a high decomposition temperature of over 500°C, but this is not relevant for typical storage.[1] The flash point is 87°C (189°F), and above this temperature, explosive vapor/air mixtures may form.[5][7]

Recommended Storage Conditions and Handling

To maintain the purity and stability of 2-Chlorobenzaldehyde, it is imperative to adhere to strict storage and handling guidelines. The following table summarizes the recommended conditions based on information from safety data sheets and chemical suppliers.

Parameter	Recommendation	Source(s)
Temperature	Store in a cool, dry place. Recommended storage temperatures range from room temperature to as low as <15°C. A specific range of 20-40°C has also been noted.	[1][4][8]
Atmosphere	Store under an inert gas, such as nitrogen, to prevent oxidation.[1][2]
Light	Store in a dark area, protected from light.[1]
Moisture	Keep container tightly closed and in a dry area to prevent hydrolysis.[1][4]
Ventilation	Store in a well-ventilated area.[4][9]
Container	Use a tightly sealed container. Suitable materials include glass, steel with a plastic inner lining, and high-density polyethylene (B3416737) (HDPE).[1]
Handling	Use in a well-ventilated area and ground all equipment. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE).[2][4]

Incompatible Materials

2-Chlorobenzaldehyde can react exothermically with a variety of substances.[1] Contact with these materials should be avoided to prevent vigorous reactions and degradation of the compound.

Incompatible Material	Reason for Incompatibility	Source(s)
Strong Oxidizing Agents	Can lead to vigorous oxidation reactions.	[1][4][10]
Strong Bases	Can catalyze reactions such as the Cannizzaro reaction and other condensations.	[1][4][10]
Strong Reducing Agents	Can reduce the aldehyde group.	[1][4][10]
Iron	Can catalyze decomposition.	[2]
Water/Moisture	Leads to hydrolysis.	[1]
Heat Sources	Accelerates degradation and poses a fire hazard above the flash point.	[1]

Degradation Pathways

The primary degradation pathways for 2-Chlorobenzaldehyde are oxidation and hydrolysis. Understanding these pathways is crucial for identifying potential impurities in aged samples.

Degradation pathways of 2-Chlorobenzaldehyde.

Quantitative Stability Data

Quantitative data on the long-term stability of neat 2-Chlorobenzaldehyde under various storage conditions is not extensively available in peer-reviewed literature. However, a study on the photodegradation of chlorinated benzaldehydes in aqueous solutions provides some insight into its stability under UV irradiation.

Condition	Parameter	Value	Source(s)
Photodegradation in aerated aqueous solution (UV light, λ = 253.7 nm)	First-order reaction rate constant (k)	7.45 × 10⁻³ min⁻¹

It is important to note that this value is for an aqueous solution and may not directly translate to the stability of the neat liquid. However, it underscores the compound's sensitivity to light.

Experimental Protocols for Stability Assessment

A comprehensive stability testing protocol for 2-Chlorobenzaldehyde should be designed to evaluate the impact of temperature, humidity, light, and air exposure. The following outlines a general experimental workflow for such a study.

General workflow for stability testing of 2-Chlorobenzaldehyde.

Methodology

A detailed protocol for a stability study would involve the following steps:

• Initial Characterization: A fresh sample of 2-Chlorobenzaldehyde of the highest possible purity should be thoroughly characterized. This includes obtaining a purity value (e.g., by HPLC or GC), and identifying and quantifying any existing impurities.[11]

• Sample Preparation and Storage: The bulk sample should be aliquoted into a sufficient number of vials for all planned time points and storage conditions. Vials should be sealed appropriately, with some being purged with an inert gas like nitrogen before sealing. The vials are then placed in stability chambers under various conditions as outlined in ICH guidelines (e.g., long-term at 25°C/60% RH, accelerated at 40°C/75% RH, and photostability).

• Time-Point Analysis: At specified time intervals (e.g., 0, 1, 3, 6, 12, 24 months), vials from each storage condition are withdrawn for analysis.

• Analytical Methods: A stability-indicating analytical method, typically HPLC with UV detection or GC-MS, should be used.[11][12] The method must be capable of separating the parent compound from its potential degradation products, primarily 2-chlorobenzoic acid and 2-chlorobenzyl alcohol.

  • HPLC Method: A reversed-phase C18 column is often suitable. A mobile phase of methanol (B129727) and water or acetonitrile (B52724) and water can be used.[11] Detection is typically performed with a UV detector.

  • GC-MS Method: This method can be used for both identification and quantification of volatile impurities and degradation products.[6][12]

• Data Evaluation: The purity of 2-Chlorobenzaldehyde should be determined at each time point and compared to the initial value. Any increase in known degradation products or the appearance of new impurities should be quantified. The rate of degradation can be calculated to estimate the shelf-life under the tested conditions.

Conclusion

2-Chlorobenzaldehyde is a reactive compound that requires careful storage and handling to maintain its chemical integrity. The primary degradation pathways are oxidation to 2-chlorobenzoic acid and hydrolysis to 2-chlorobenzyl alcohol, which are accelerated by exposure to air, light, and moisture. For optimal stability, it should be stored in a cool, dry, and dark environment, preferably under an inert atmosphere. While specific long-term quantitative stability data is limited, the information provided in this guide, along with the outlined experimental protocols, offers a robust framework for researchers, scientists, and drug development professionals to ensure the quality and reliability of 2-Chlorobenzaldehyde in their work.

References

• 1. sds.chemtel.net [sds.chemtel.net]
• 2. Page loading... [guidechem.com]
• 3. 2-CHLOROBENZALDEHYDE - Ataman Kimya [atamanchemicals.com]
• 4. 2-Chlorobenzaldehyde or O-Chlorobenzaldehyde Manufacturers, with SDS [mubychem.com]
• 5. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 6. 2-Chlorobenzaldehyde | 89-98-5 | Benchchem [benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 2-Chlorobenzaldehyde: Chemical Properties, Pharmacokinetic Characteristics and Toxicity_Chemicalbook [chemicalbook.com]
• 9. lobachemie.com [lobachemie.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. Simultaneous Determination of 2-Chlorobenzaldehyde and Benzalacetone by HPLC | Semantic Scholar [semanticscholar.org]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to 2-Chlorobenzaldehyde: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chlorobenzaldehyde, a halogenated aromatic aldehyde, is a pivotal intermediate in organic synthesis with broad applications across the pharmaceutical, agrochemical, and dye industries. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis methodologies, and significant applications, with a particular focus on its role in drug discovery and development. This document consolidates critical data into structured tables for ease of reference, presents detailed experimental protocols for key reactions, and utilizes graphical representations to illustrate synthetic and logical workflows.

Core Properties of 2-Chlorobenzaldehyde

2-Chlorobenzaldehyde is a colorless to pale yellow liquid with a characteristic pungent odor.[1] Its chemical structure consists of a benzene (B151609) ring substituted with a chlorine atom and an aldehyde group at the ortho positions. This substitution pattern significantly influences its reactivity, making the aldehyde group susceptible to various nucleophilic addition reactions.

Chemical and Physical Data

The fundamental chemical and physical properties of 2-Chlorobenzaldehyde are summarized in the table below for quick reference.

Property	Value	References
Molecular Formula	C₇H₅ClO	[1][2][3][4]
Molecular Weight	140.57 g/mol	[1][3][5]
Appearance	Clear colorless to pale yellow oily liquid	[1][5]
Odor	Penetrating odor	[2]
Density	1.25 g/cm³ at 25 °C	[5]
Melting Point	9–12 °C (48–54 °F; 282–285 K)	[5]
Boiling Point	209–215 °C (408–419 °F; 482–488 K)	[5]
Flash Point	87 °C (189 °F; 360 K)	[5]
Solubility in water	Insoluble	[5]
Solubility in other solvents	Soluble in ethanol, ether, acetone, and benzene	[1][4]
CAS Number	89-98-5	[3]

Synthesis of 2-Chlorobenzaldehyde

The primary industrial synthesis of 2-Chlorobenzaldehyde involves the hydrolysis of 2-chlorobenzal chloride.[5] This process is typically carried out as a two-step procedure from 2-chlorotoluene.

A general workflow for the synthesis is presented below:

Fig. 1: General synthesis workflow for 2-Chlorobenzaldehyde.

Experimental Protocol: Hydrolysis of 2-Chlorobenzal Chloride

The following protocol outlines a laboratory-scale synthesis of 2-Chlorobenzaldehyde from 2-chlorobenzal chloride.

Materials:

• 2-chlorobenzal chloride

• Water

• Sodium carbonate solution (20%)

• Dichloromethane

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• A mixture of 2-chlorobenzal chloride and water is heated under reflux. The reaction progress can be monitored by gas chromatography.

• After the reaction is complete, the mixture is cooled to room temperature.

• The organic layer is separated and washed with a 20% sodium carbonate solution to neutralize any remaining acid, followed by a wash with water.

• The organic layer is dried over anhydrous magnesium sulfate.

• The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure.

• The crude 2-Chlorobenzaldehyde is then purified by vacuum distillation.

Key Reactions and Applications in Drug Development

2-Chlorobenzaldehyde is a versatile precursor for a wide range of chemical transformations, making it a valuable building block in the synthesis of pharmaceuticals and other biologically active molecules.

Schiff Base Formation

The reaction of 2-Chlorobenzaldehyde with primary amines yields Schiff bases, which are known to exhibit a variety of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Experimental Protocol: Synthesis of a Schiff Base

This protocol describes the synthesis of a Schiff base from 2-Chlorobenzaldehyde and 3,3′-dimethyl-[1,1′-biphenyl]-4,4′-diamine.[1][2]

Materials:

• 2-Chlorobenzaldehyde (10 mmol, 1.41 g)

• 3,3′-dimethyl-[1,1′-biphenyl]-4,4′-diamine (5 mmol, 1.06 g)

• Absolute ethanol

• Lemon juice (as a natural acid catalyst)

• Dimethyl sulfoxide (B87167) (DMSO) for recrystallization

Procedure:

• Dissolve 2-Chlorobenzaldehyde (10 mmol) in a minimal amount of absolute ethanol.

• In a separate beaker, dissolve 3,3′-dimethyl-[1,1′-biphenyl]-4,4′-diamine (5 mmol) in ethanol.

• Add the 2-Chlorobenzaldehyde solution dropwise to the diamine solution with continuous stirring.

• Add 2 mL of lemon juice to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, a solid product will form. Filter the solid, wash it with ethanol, and then recrystallize from DMSO.

Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis that produces dihydropyrimidinones, a class of compounds with significant pharmacological activities, including acting as calcium channel blockers.[6] 2-Chlorobenzaldehyde can be used as the aldehyde component in this reaction.

Fig. 2: Logical relationship in the Biginelli reaction.

Cannizzaro Reaction

In the presence of a strong base, 2-Chlorobenzaldehyde, which lacks an alpha-hydrogen, undergoes the Cannizzaro reaction to yield both 2-chlorobenzyl alcohol and 2-chlorobenzoic acid.[3][4]

Experimental Protocol: Solvent-Free Cannizzaro Reaction

This protocol outlines a green chemistry approach to the Cannizzaro reaction of 2-Chlorobenzaldehyde.[3]

Materials:

• 2-Chlorobenzaldehyde (liquid)

• Potassium hydroxide (B78521) (pellets)

• Mortar and pestle

• Dichloromethane (for extraction)

• Hydrochloric acid (for acidification)

Procedure:

• Place potassium hydroxide pellets in a mortar.

• Add liquid 2-Chlorobenzaldehyde to the mortar.

• Grind the mixture vigorously with a pestle. The reaction is exothermic and will proceed to form a solid mixture of potassium 2-chlorobenzoate (B514982) and 2-chlorobenzyl alcohol.

• After the reaction is complete, the products can be separated.

• Add water to dissolve the potassium 2-chlorobenzoate.

• Extract the 2-chlorobenzyl alcohol with dichloromethane.

• Acidify the aqueous layer with hydrochloric acid to precipitate the 2-chlorobenzoic acid, which can then be collected by filtration.

Biological Significance and Future Directions

While 2-Chlorobenzaldehyde itself is primarily a synthetic intermediate, its derivatives are of significant interest in medicinal chemistry. Research has shown that Schiff bases and dihydropyrimidinones derived from 2-Chlorobenzaldehyde possess a range of biological activities. These derivatives have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents.[7] Furthermore, some derivatives have been studied as enzyme inhibitors.[7]

The parent compound, benzaldehyde, has been shown to stimulate autophagy through the Sonic hedgehog signaling pathway in certain cell types.[8] While direct evidence for 2-Chlorobenzaldehyde's involvement in specific signaling pathways is limited, the biological activity of its derivatives suggests that they may interact with various cellular targets. Future research should focus on elucidating the precise mechanisms of action of these derivatives to guide the development of novel therapeutic agents.

Fig. 3: Biological activities of 2-Chlorobenzaldehyde derivatives.

Conclusion

2-Chlorobenzaldehyde is a cornerstone of organic synthesis, offering a gateway to a diverse array of chemical structures with significant industrial and pharmaceutical applications. Its reactivity, particularly in the formation of Schiff bases and in multicomponent reactions like the Biginelli reaction, underscores its importance for medicinal chemists and drug development professionals. A thorough understanding of its properties and reaction protocols is essential for leveraging its full potential in the creation of novel and effective therapeutic agents. Continued exploration into the biological activities of its derivatives is a promising avenue for future drug discovery efforts.

References

• 1. Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. ojs.wiserpub.com [ojs.wiserpub.com]
• 6. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Benzaldehyde stimulates autophagy via the sonic hedgehog signaling pathway in mouse brain astrocytes after treatment with Angiostrongylus cantonensis excretory-secretory products - PMC [pmc.ncbi.nlm.nih.gov]

Key reactions involving the aldehyde group of 2-Chlorobenzaldehyde

An In-depth Technical Guide to Key Reactions Involving the Aldehyde Group of 2-Chlorobenzaldehyde

Introduction

2-Chlorobenzaldehyde (C₇H₅ClO) is a vital aromatic aldehyde comprising a benzene (B151609) ring substituted with an aldehyde group and a chlorine atom at the ortho-position.[1] This substitution pattern significantly influences its chemical behavior. The chlorine atom, an electron-withdrawing group, enhances the electrophilicity of the carbonyl carbon, making the aldehyde group highly reactive towards nucleophiles.[1][2] This heightened reactivity makes 2-chlorobenzaldehyde a crucial intermediate and precursor in the synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, agrochemicals, and fluorescent probes.[2][3][4] This guide provides a detailed exploration of the core reactions involving the aldehyde functional group of 2-chlorobenzaldehyde, complete with experimental protocols, quantitative data, and mechanistic diagrams for researchers, scientists, and professionals in drug development.

Oxidation to 2-Chlorobenzoic Acid

The oxidation of the aldehyde group in 2-chlorobenzaldehyde to a carboxylic acid is a fundamental transformation. This reaction is commonly achieved using strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) or chromic acid.[5] The resulting product, 2-chlorobenzoic acid, is a valuable intermediate in its own right, used in the synthesis of various pharmaceuticals and other fine chemicals.[6] In industrial processes, 2-chlorobenzoic acid can also be formed as a byproduct during the hydrolysis of o-chlorobenzotrichloride.[7]

Reaction Scheme:

2-Chlorobenzaldehyde → 2-Chlorobenzoic Acid

Data Presentation: Oxidation Conditions

Oxidizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
KMnO₄	Water / Base	Reflux	2-4	High	[5]
H₂O₂ / Catalyst	Varies	Varies	Varies	Varies	N/A
Air / Catalyst	Varies	High	Varies	Moderate	[8]

Note: Quantitative data for the direct oxidation of 2-chlorobenzaldehyde is often part of broader synthetic sequences; the conditions above are representative for aromatic aldehyde oxidations.

Experimental Protocol: Oxidation with Potassium Permanganate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3.0 g of potassium permanganate (KMnO₄) in 35 mL of water.

• Reagent Addition: To the stirred solution, add approximately 1.0 g of 2-chlorobenzaldehyde.

• Reaction Conditions: Gently heat the mixture to reflux using a heating mantle. Maintain the reflux for approximately 2-3 hours. The disappearance of the purple permanganate color and the formation of a brown manganese dioxide precipitate indicate reaction progression.

• Work-up: After cooling to room temperature, destroy the excess KMnO₄ by adding a small amount of sodium bisulfite until the solution becomes colorless.

• Isolation: Filter the mixture by vacuum filtration to remove the manganese dioxide precipitate. Transfer the clear filtrate to a beaker and cool it in an ice bath.

• Purification: Acidify the cold filtrate by slowly adding concentrated hydrochloric acid (HCl) dropwise until the solution is acidic (test with litmus (B1172312) paper). 2-Chlorobenzoic acid will precipitate as a white solid.[5]

• Final Steps: Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Diagram: Oxidation Workflow

Caption: Workflow for the oxidation of 2-Chlorobenzaldehyde.

Reduction to 2-Chlorobenzyl Alcohol

The reduction of the aldehyde group to a primary alcohol is a common and crucial reaction. Sodium borohydride (B1222165) (NaBH₄) is a widely used reagent for this transformation due to its mildness and high chemoselectivity for aldehydes and ketones.[9][10] It is safer and easier to handle than more potent reducing agents like lithium aluminum hydride (LiAlH₄).[9] The product, 2-chlorobenzyl alcohol, is used in various synthetic applications.

Reaction Scheme:

2-Chlorobenzaldehyde → 2-Chlorobenzyl Alcohol

Data Presentation: Reduction Conditions

Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
NaBH₄	Ethanol / Methanol (B129727)	0 - 25	1 - 4	>90	[11][12]
LiAlH₄	Anhydrous THF / Ether	0 - 25	1 - 2	>95	[9]
Catalytic Hydrogenation (H₂/cat.)	Ethanol / Ethyl Acetate	25 - 50	2 - 8	High	N/A

Experimental Protocol: Reduction with Sodium Borohydride

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2.0 g (14.2 mmol) of 2-chlorobenzaldehyde in 20 mL of ethanol. Cool the solution in an ice bath to 0 °C.

• Reagent Addition: While stirring, add 0.6 g (15.9 mmol) of sodium borohydride (NaBH₄) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• Reaction Conditions: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Monitor the reaction's progress using Thin Layer Chromatography (TLC).[11]

• Work-up: Carefully quench the reaction by slowly adding 20 mL of 1 M aqueous HCl to the flask, which should still be in an ice bath.

• Isolation: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (B109758) (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine solution (20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Final Steps: Remove the solvent under reduced pressure using a rotary evaporator to yield 2-chlorobenzyl alcohol as an oil or low-melting solid.

Diagram: Mechanism of Aldehyde Reduction by NaBH₄```dot

// Nodes aldehyde [label="2-Chlorobenzaldehyde"]; nabh4 [label="[BH4]-"]; intermediate [shape=box, style="rounded,filled", label="Tetrahedral Alkoxide\nIntermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; solvent [label="Solvent (e.g., EtOH)"]; product [label="2-Chlorobenzyl Alcohol"];

// Edges aldehyde -> intermediate [label=" 1. Nucleophilic attack\n by Hydride (H-)"]; nabh4 -> intermediate [color="#4285F4", arrowhead=vee, label=" H-"]; intermediate -> product [label=" 2. Protonation"]; solvent -> product [color="#EA4335", arrowhead=vee, label=" H+"]; }

Caption: Key steps of the Knoevenagel condensation mechanism.

Wittig Reaction

The Wittig reaction is a powerful and widely used method for synthesizing alkenes from aldehydes or ketones. [13]It involves the reaction of a carbonyl compound with a phosphorus ylide (a Wittig reagent). The reaction is often highly stereoselective, and the geometry of the resulting alkene can be influenced by the nature of the ylide. [13]Stabilized ylides typically yield (E)-alkenes, while non-stabilized ylides favor (Z)-alkenes. The driving force of the reaction is the formation of the very stable triphenylphosphine (B44618) oxide byproduct. [14]

Reaction Scheme:

2-Chlorobenzaldehyde + Phosphonium Ylide → 2-Chloro-substituted Alkene + Triphenylphosphine Oxide

Data Presentation: Wittig Reaction Conditions

Ylide	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
(Carbethoxymethylene)triphenylphosphorane (B24862)	None (Stable Ylide)	Dichloromethane	25	2	High	[15]
Methyltriphenylphosphonium bromide	n-BuLi / NaHMDS	Anhydrous THF	-78 to 25	1 - 3	High	[16]
Benzyltriphenylphosphonium chloride	NaH / NaOMe	DMF / DMSO	25	2 - 6	High	[13]

Experimental Protocol: Wittig Reaction with a Stabilized Ylide

• Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 141 mg (1.0 mmol) of 2-chlorobenzaldehyde in 5 mL of anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen).

• Reagent Addition: Add 383 mg (1.1 mmol) of (carbethoxymethylene)triphenylphosphorane (a stable ylide) to the solution in one portion.

• Reaction Conditions: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the consumption of the aldehyde by TLC. [15]4. Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Isolation: Add 10 mL of a 25% diethyl ether in hexanes mixture to the residue. The triphenylphosphine oxide byproduct will precipitate as a white solid.

• Purification: Filter the mixture to remove the precipitate. Wash the solid with a small amount of the ether/hexanes solvent.

• Final Steps: Combine the filtrates and evaporate the solvent to obtain the crude alkene product. Purify the product further using silica (B1680970) gel column chromatography.

Diagram: The Wittig Reaction Cycle

Caption: The mechanistic cycle of the Wittig reaction.

Cannizzaro Reaction

Aromatic aldehydes lacking α-hydrogens, such as 2-chlorobenzaldehyde, undergo a characteristic disproportionation reaction in the presence of a strong base. This is known as the Cannizzaro reaction. [17]In this process, one molecule of the aldehyde is reduced to the corresponding primary alcohol, while a second molecule is oxidized to the corresponding carboxylate salt. [18]

Reaction Scheme:

2 x 2-Chlorobenzaldehyde → 2-Chlorobenzyl Alcohol + 2-Chlorobenzoate Salt

Data Presentation: Cannizzaro Reaction Conditions

Base	Concentration	Solvent	Temperature (°C)	Reaction Time	Products	Reference
KOH	50%	Water	100	1 - 2 h	2-Chlorobenzyl alcohol, Potassium 2-chlorobenzoate	[17]
NaOH	Concentrated	Water / Methanol	25 - 100	Varies	2-Chlorobenzyl alcohol, Sodium 2-chlorobenzoate	*[18]
Protocol for p-chlorobenzaldehyde, adaptable for the 2-chloro isomer.

Experimental Protocol: Cannizzaro Reaction

• Reaction Setup: In a 100 mL flask, place 2.0 g (14.2 mmol) of 2-chlorobenzaldehyde.

• Reagent Addition: Add 6 mL of methanol to dissolve the aldehyde. In a separate beaker, prepare a concentrated solution of potassium hydroxide (B78521) by dissolving 2.0 g of KOH in 4 mL of water. Carefully add the KOH solution to the aldehyde solution.

• Reaction Conditions: Equip the flask with a reflux condenser and heat the mixture gently in a water bath at 60-70 °C for 1 hour. The mixture will become a thick paste.

• Work-up: After cooling, add 20 mL of water to dissolve the paste. Transfer the mixture to a separatory funnel.

• Isolation (Alcohol): Extract the aqueous layer with diethyl ether (2 x 20 mL) to separate the 2-chlorobenzyl alcohol. Combine the ether layers, dry over anhydrous MgSO₄, filter, and evaporate the solvent to obtain the alcohol.

• Isolation (Acid): Cool the remaining aqueous layer in an ice bath and carefully acidify it with concentrated HCl until precipitation of 2-chlorobenzoic acid is complete.

• Final Steps: Collect the solid acid by vacuum filtration, wash with cold water, and dry.

Diagram: Cannizzaro Reaction Mechanism

Caption: Simplified mechanism of the Cannizzaro reaction.

References

• 1. 2-Chlorobenzaldehyde | 89-98-5 | Benchchem [benchchem.com]
• 2. 2-Chlorobenzaldehyde: Chemical Properties, Pharmacokinetic Characteristics and Toxicity_Chemicalbook [chemicalbook.com]
• 3. ojs.wiserpub.com [ojs.wiserpub.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 6. 2-Chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 7. Page loading... [wap.guidechem.com]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. studylib.net [studylib.net]
• 13. Wittig Reaction [organic-chemistry.org]
• 14. community.wvu.edu [community.wvu.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. The image shows a chemical reaction with 2-chlorobenzaldehyde reacting wi.. [askfilo.com]
• 18. books.rsc.org [books.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Chlorobenzaldehyde in the Biginelli Cyclocondensation Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Biginelli reaction, a one-pot three-component cyclocondensation, is a cornerstone in heterocyclic chemistry for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs (DHPMs). These scaffolds are of significant interest in medicinal chemistry and drug development due to their diverse pharmacological activities, including antiviral, antibacterial, anti-inflammatory, and calcium channel blocking properties. The use of substituted benzaldehydes, such as 2-chlorobenzaldehyde, allows for the introduction of various functionalities into the final DHPM structure, enabling the exploration of structure-activity relationships. This document provides detailed application notes and experimental protocols for the utilization of 2-chlorobenzaldehyde in the Biginelli reaction.

Data Presentation

The following table summarizes quantitative data from a study employing 2-chlorobenzaldehyde in a Biginelli-type reaction.

Aldehyde	β-Dicarbonyl Compound	Urea/Thiourea (B124793)	Catalyst	Solvent	Reaction Time	Yield (%)	Reference
2-Chlorobenzaldehyde	Ethyl acetoacetate (B1235776)	1-(5-methylisoxazol-3-yl)-3-phenyl thiourea	Ceric Ammonium (B1175870) Nitrate (B79036) (CAN) (10 mol%)	Methanol (B129727)	3 hours	80-90	[1]

Experimental Protocols

Protocol 1: Ceric Ammonium Nitrate (CAN) Catalyzed Synthesis of Isoxazolyl-dihydropyrimidine-thione Carboxylates

This protocol is adapted from a reported synthesis of isoxazolyl-dihydropyrimidine-thione carboxylates using 2-chlorobenzaldehyde.[1]

Materials:

• 2-Chlorobenzaldehyde

• Ethyl acetoacetate

• 1-(5-methylisoxazol-3-yl)-3-phenyl thiourea

• Ceric Ammonium Nitrate (CAN)

• Methanol

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• To a solution of 2-chlorobenzaldehyde (1 mmol), ethyl acetoacetate (1 mmol), and 1-(5-methylisoxazol-3-yl)-3-phenyl thiourea (1 mmol) in methanol (20 mL) in a round-bottom flask, add ceric ammonium nitrate (CAN) (0.1 mmol, 10 mol%).

• Fit the flask with a reflux condenser and heat the reaction mixture to 80°C with continuous stirring for 3 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice with stirring.

• The precipitated solid product is collected by vacuum filtration.

• Wash the solid with cold water and then dry it under vacuum.

• If necessary, recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford the pure dihydropyrimidine-thione derivative.

Reaction Workflow and Mechanism

Experimental Workflow

The general workflow for the Biginelli reaction involving 2-chlorobenzaldehyde is depicted below. This process includes reaction setup, monitoring, product isolation, and purification.

A general experimental workflow for the Biginelli reaction.

Proposed Reaction Mechanism

The Biginelli reaction is believed to proceed through a series of acid-catalyzed steps. The most widely accepted mechanism involves the formation of an N-acyliminium ion intermediate.

The proposed mechanism of the Biginelli cyclocondensation reaction.

Conclusion

2-Chlorobenzaldehyde is a versatile substrate for the Biginelli reaction, enabling the synthesis of a variety of dihydropyrimidinone derivatives. The reaction can be efficiently catalyzed by Lewis acids such as ceric ammonium nitrate, affording high yields of the desired products. The operational simplicity and the potential for creating diverse molecular libraries make the Biginelli reaction with 2-chlorobenzaldehyde a valuable tool for researchers in medicinal chemistry and drug discovery. The provided protocols and diagrams serve as a practical guide for the successful implementation of this important multicomponent reaction.

References

• 1. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of 2-Chlorobenzalmalononitrile (CS Gas)

Introduction

2-Chlorobenzalmalononitrile (CS), a component of tear gas, is synthesized via the Knoevenagel condensation.[1][2] This reaction involves the nucleophilic addition of an active hydrogen compound, in this case, malononitrile (B47326), to a carbonyl group of an aldehyde, 2-chlorobenzaldehyde, followed by a dehydration reaction.[1][3] The process is typically catalyzed by a weak base, such as piperidine (B6355638) or pyridine.[2][4] The resulting product is an α,β-unsaturated dinitrile.[1] This document provides detailed protocols and data for the synthesis of CS gas for research purposes.

Data Presentation: Reaction Parameters

The following table summarizes the quantitative data for a representative synthesis of 2-chlorobenzalmalononitrile.

Parameter	Value	Reference
Reactants
2-Chlorobenzaldehyde	2108 g (15 moles)	[5]
Malononitrile	660.6 g (10 moles)	[5]
Solvent
Water	5000 ml	[5]
Catalyst
Piperidine	10 ml (0.1 mole)	[5]
Reaction Conditions
Initial Temperature	20-30 °C	[4]
Reaction Temperature	Maintained at 50 °C	[4][5]
Product Characteristics
Appearance	White crystalline solid	[5][6]
Yield	>99.5%	[5]
Purity	>99.5%	[5]
Melting Point	92-94 °C	[5]

Experimental Protocols

This protocol is based on an established method for the Knoevenagel condensation synthesis of CS gas.[4][5]

Materials and Reagents:

• 2-Chlorobenzaldehyde

• Malononitrile

• Piperidine

• Deionized Water

• Three-necked round-bottom flask

• Thermometer

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum drying oven

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a thermometer, a pressure-equalizing dropping funnel, and a magnetic stirrer, add 5000 ml of water.[5]

• Addition of Malononitrile and Catalyst: To the water in the flask, add malononitrile (660.6 g, 10 moles) and stir. Subsequently, add piperidine (10 ml, 0.1 mole) to the mixture with constant stirring at a temperature of 20-30°C.[4][5]

• Addition of 2-Chlorobenzaldehyde: Slowly add 2-chlorobenzaldehyde (2108 g, 15 moles) to the reaction mixture through the dropping funnel. The addition should be controlled to maintain the reaction temperature at 50°C.[4][5]

• Reaction: Continue stirring the mixture for 20-40 minutes after the addition is complete.[4]

• Product Isolation: A white crystalline solid will precipitate. Filter the solid product from the reaction mixture.[5]

• Drying: Dry the collected white solid under vacuum (25 mm) to obtain the final product, 2-chlorobenzalmalononitrile (CS).[5]

Safety Precautions

CS gas is a potent irritant, and its precursors require careful handling.[2][7]

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[8]

• Handling: Avoid inhalation of dust or fumes and prevent contact with skin and eyes.[8][9] In case of skin contact, blot the affected area with a dry, absorbent material; do not rub or use water immediately, as it may worsen irritation.[10][11] For eye contact, flush with lukewarm water for at least 10-15 minutes and seek medical advice.[11]

• Exposure: Exposure to CS gas causes a burning sensation in the eyes, tearing, coughing, and skin irritation.[11] Symptoms typically resolve within 15 to 30 minutes after moving to fresh air.[10][11]

• Disposal: Dispose of all chemical waste according to institutional and local regulations.[8]

Experimental Workflow and Reaction Mechanism

The following diagrams illustrate the experimental workflow for the synthesis and the underlying Knoevenagel condensation mechanism.

Caption: Experimental workflow for the synthesis of CS gas.

Caption: Mechanism of the Knoevenagel condensation for CS synthesis.

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. idc-online.com [idc-online.com]
• 3. scienceinfo.com [scienceinfo.com]
• 4. US7732631B2 - Eco-friendly process for the preparation of 2-Chlorobenzylidene-Malononitrile (CS) - Google Patents [patents.google.com]
• 5. o-Chlorobenzylidene malononitrile synthesis - chemicalbook [chemicalbook.com]
• 6. 2-Chlorobenzylidenemalononitrile | C10H5ClN2 | CID 17604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. avient.com [avient.com]
• 9. sds.chemtel.net [sds.chemtel.net]
• 10. gov.uk [gov.uk]
• 11. gov.uk [gov.uk]

Application Notes: Synthesis of Pharmaceutical Intermediates Using 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of key pharmaceutical and agrochemical intermediates utilizing 2-chlorobenzaldehyde as a versatile starting material. The unique reactivity of 2-chlorobenzaldehyde, owing to its aldehyde functional group and the ortho-substituted chlorine atom, makes it a valuable precursor in various synthetic transformations.

Synthesis of Clomazone Intermediate

2-Chlorobenzaldehyde is a key precursor for the synthesis of the herbicide Clomazone. The process involves the conversion of 2-chlorobenzaldehyde to 2-chlorobenzyl chloride, which is then reacted with 4,4-dimethyl-3-isoxazolidinone.

Step 1: Synthesis of 2-Chlorobenzyl Chloride from 2-Chlorobenzaldehyde

While direct industrial synthesis of 2-chlorobenzyl chloride often starts from o-chlorotoluene, it can be prepared from 2-chlorobenzaldehyde via reduction to 2-chlorobenzyl alcohol followed by chlorination. A more direct laboratory-scale conversion involves reaction with a chlorinating agent.

Experimental Protocol: Chlorination of 2-Chlorobenzyl Alcohol (Conceptual)

To a solution of 2-chlorobenzyl alcohol (1 equiv.) in a suitable solvent such as dichloromethane (B109758), add thionyl chloride (1.2 equiv.) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC. Upon completion, carefully quench the reaction with saturated sodium bicarbonate solution. Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-chlorobenzyl chloride.

Step 2: Synthesis of Clomazone

The synthesis of Clomazone involves the N-alkylation of 4,4-dimethyl-3-isoxazolidinone with 2-chlorobenzyl chloride in the presence of a base.[1][2][3]

Experimental Protocol: Synthesis of Clomazone [1]

• Charge a reactor with 1000 kg of water and add 460 kg of 4,4-dimethyl-3-isoxazolidinone.

• Stir the solution at room temperature for 1 hour.

• Add 383 kg of sodium carbonate in small portions.

• Heat the mixture to 85 °C and stir at this temperature for 2 hours.

• Add 672 kg of 2-chlorobenzyl chloride dropwise over a period of 5 hours at 85 °C.

• After the addition is complete, continue stirring at the same temperature until the reaction is complete (monitor by HPLC or GC).

• Cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Isolate and purify the Clomazone by crystallization.

Quantitative Data for Clomazone Synthesis

Parameter	Value	Reference
Reactants	4,4-dimethyl-3-isoxazolidinone, 2-Chlorobenzyl Chloride, Sodium Carbonate	[1]
Solvent	Water	[1][2]
Temperature	85 °C	[1]
Reaction Time	> 5 hours	[1]
pH	8.5 - 9.5	[1][2]
Yield	High (exact percentage not specified in abstract)	[1][2]
Purity	High	[2]

Logical Workflow for Clomazone Synthesis

Caption: Synthesis of Clomazone from 2-Chlorobenzaldehyde.

Synthesis of Dihydropyrimidine (B8664642) Derivatives via Biginelli Reaction

2-Chlorobenzaldehyde can be utilized in the Biginelli reaction, a one-pot cyclocondensation, to produce dihydropyrimidinones, which are known for their diverse pharmacological activities, including as calcium channel blockers.[4][5][6]

Experimental Protocol: Biginelli Reaction [5][6]

• In a round-bottom flask, combine 2-chlorobenzaldehyde (1 equiv.), ethyl acetoacetate (B1235776) (1 equiv.), and urea (B33335) or thiourea (B124793) (1.5 equiv.) in ethanol (B145695).

• Add a catalytic amount of a Brønsted or Lewis acid (e.g., HCl, NH₄Cl).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product will often precipitate from the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry to obtain the dihydropyrimidine derivative.

Quantitative Data for Biginelli Reaction

Parameter	Value	Reference
Reactants	2-Chlorobenzaldehyde, Ethyl Acetoacetate, Urea/Thiourea	[5][6]
Solvent	Ethanol	[6]
Catalyst	Acidic (e.g., HCl)	[4][6]
Temperature	Reflux	[6]
Reaction Time	4-6 hours	[5]
Yield	Varies (typically moderate to high)	[5]

Biginelli Reaction Signaling Pathway

Caption: Mechanism of the Biginelli Reaction.

Synthesis of Alkenes via Wittig Reaction

The Wittig reaction provides a reliable method for converting aldehydes and ketones into alkenes. 2-Chlorobenzaldehyde can be reacted with a phosphorus ylide to form a substituted styrene (B11656) derivative, a common scaffold in pharmaceutical compounds.[7][8][9]

Experimental Protocol: Wittig Reaction [7]

• Dissolve 2-chlorobenzaldehyde (50 mg) in dichloromethane (3 mL) in a vial.

• Add (carbethoxymethylene)triphenylphosphorane (B24862) (1.2 mol equivalents) portion-wise while stirring.

• Stir the reaction at room temperature for two hours, monitoring by TLC.

• Once the reaction is complete, evaporate the solvent with a stream of nitrogen.

• Dissolve the residue in a mixture of 25% diethyl ether in hexanes (2-3 mL) to precipitate triphenylphosphine (B44618) oxide.

• Transfer the solution to a clean vial, evaporate the solvent, and purify the crude product by column chromatography.

Quantitative Data for Wittig Reaction

Parameter	Value	Reference
Reactants	2-Chlorobenzaldehyde, (Carbethoxymethylene)triphenylphosphorane	[7]
Solvent	Dichloromethane	[7]
Temperature	Room Temperature	[7]
Reaction Time	2 hours	[7]
Yield	High (specific yield not provided in abstract)	[7]

Wittig Reaction Experimental Workflow

Caption: Experimental workflow for the Wittig reaction.

Disproportionation via Cannizzaro Reaction

In the absence of alpha-hydrogens, 2-chlorobenzaldehyde can undergo the Cannizzaro reaction in the presence of a strong base to yield both the corresponding alcohol (2-chlorobenzyl alcohol) and carboxylic acid (2-chlorobenzoic acid).[10][11][12][13][14] These products are themselves valuable pharmaceutical intermediates.

Experimental Protocol: Cannizzaro Reaction [11]

• Dissolve 2-chlorobenzaldehyde (2.00 g, 14.2 mmol) in methanol (B129727) (6 mL).

• Add this solution to a flask containing a solution of 11 M potassium hydroxide (B78521) (5 mL).

• Reflux the mixture for 1 hour.

• After cooling, transfer the mixture to a separatory funnel and rinse with water (25 mL).

• Extract the aqueous solution with dichloromethane (2 x 15 mL) to separate the 2-chlorobenzyl alcohol (in the organic layer).

• Acidify the aqueous layer with concentrated HCl to a pH < 1 to precipitate 2-chlorobenzoic acid.

• Collect the solid 2-chlorobenzoic acid by vacuum filtration.

• Wash, dry, and purify the 2-chlorobenzyl alcohol from the combined organic extracts.

Quantitative Data for Cannizzaro Reaction

Parameter	Value	Reference
Reactant	2-Chlorobenzaldehyde	[11]
Reagent	Potassium Hydroxide (11 M)	[11]
Solvent	Methanol/Water	[11]
Temperature	Reflux	[11]
Reaction Time	1 hour	[11]
Yield	Not specified, but theoretically max 50% for each product	[14]

Cannizzaro Reaction Logical Relationship

Caption: Disproportionation in the Cannizzaro reaction.

Precursor for Praziquantel (B144689) and Sertraline (B1200038) Synthesis

While direct synthesis of Praziquantel and Sertraline from 2-chlorobenzaldehyde is not common, it serves as a crucial starting material for key precursors. For instance, 2-chlorobenzoyl chloride, a precursor for some praziquantel synthesis routes, can be synthesized from 2-chlorobenzaldehyde.[15][16][17] Similarly, intermediates for sertraline can be derived from precursors that are synthetically accessible from 2-chlorobenzaldehyde and its derivatives.

Synthesis of 2-Chlorobenzoyl Chloride [16]

A process for preparing 2-chlorobenzoyl chloride involves reacting 2-chlorobenzaldehyde with chlorine in the presence of phosphorus pentachloride at elevated temperatures.[16] A yield of 93% with 98.5% purity has been reported.[16]

Note on Praziquantel and Sertraline Synthesis:

The synthesis of Praziquantel often involves the acylation of a pyrazinoisoquinoline core.[18][19][20][21] While various synthetic routes exist, some may utilize 2-chlorobenzoyl chloride or related derivatives.

Sertraline synthesis is a multi-step process typically starting from 4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone.[22][23][24][25][26][27][28][29][30] The synthesis of this tetralone intermediate can potentially involve precursors derived from chlorinated benzaldehyde (B42025) derivatives through multi-step synthetic sequences.

Disclaimer: The provided protocols are for informational purposes and should be adapted and optimized based on laboratory conditions and safety considerations. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. US10316004B2 - Process for preparing clomazone, novel form and use of the same - Google Patents [patents.google.com]
• 2. US20170008860A1 - Process for preparing clomazone, novel form and use of the same - Google Patents [patents.google.com]
• 3. WO2015000353A1 - Process for preparing clomazone, novel form and use of the same - Google Patents [patents.google.com]
• 4. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 5. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 6. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. webassign.net [webassign.net]
• 9. www1.udel.edu [www1.udel.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. books.rsc.org [books.rsc.org]
• 12. rsc.org [rsc.org]
• 13. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 14. coconote.app [coconote.app]
• 15. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 16. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 17. 2-Chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 18. derpharmachemica.com [derpharmachemica.com]
• 19. Praziquantel synthesis - chemicalbook [chemicalbook.com]
• 20. Design, Synthesis and Evaluation of Praziquantel Analogues and New Molecular Hybrids as Potential Antimalarial and Anti-Schistosomal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Two approaches for the synthesis of levo-praziquantel - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 22. WO2003099761A1 - Process for the manufacture of sertraline - Google Patents [patents.google.com]
• 23. researchgate.net [researchgate.net]
• 24. WO2003099761A1 - Process for the manufacture of sertraline - Google Patents [patents.google.com]
• 25. datapdf.com [datapdf.com]
• 26. Process for preparing sertraline from chiral tetralone - Patent 1059287 [data.epo.org]
• 27. RU2181358C2 - Method of synthesis of sertraline from chiral tetralone - Google Patents [patents.google.com]
• 28. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 29. researchgate.net [researchgate.net]
• 30. WO2015193921A1 - An organocatalytic asymmetric synthesis of antidepressants - Google Patents [patents.google.com]

Application of 2-Chlorobenzaldehyde in Agrochemical Synthesis: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorobenzaldehyde is a versatile aromatic aldehyde that serves as a crucial intermediate in the synthesis of a variety of agrochemicals.[1][2][3] Its reactivity, stemming from the aldehyde functional group and the influence of the ortho-chlorine substituent, allows for its incorporation into diverse molecular scaffolds, leading to the development of potent fungicides, herbicides, and insecticides. This document provides detailed application notes and experimental protocols for the synthesis of key agrochemicals and biologically active derivatives starting from 2-chlorobenzaldehyde.

Key Applications in Agrochemical Synthesis

2-Chlorobenzaldehyde is a key building block for several classes of agrochemicals, including:

• Acaricides (Miticides): It is a direct precursor to the commercial acaricide Clofentezine (B1669202), used to control mite populations on various crops.[4]

• Fungicides: It is utilized in the synthesis of benzimidazole (B57391) and Schiff base derivatives that have demonstrated significant antifungal activity against a range of plant pathogens.[5][6]

• Herbicides and Plant Growth Regulators: While less common, its derivatives have been explored for herbicidal properties.

The following sections provide detailed synthetic protocols for representative agrochemicals and derivatives.

I. Synthesis of Acaricides: The Case of Clofentezine

Clofentezine is a tetrazine acaricide effective against the eggs and early motile stages of spider mites.[7] The synthesis of clofentezine from 2-chlorobenzaldehyde involves a multi-step process, beginning with the condensation of 2-chlorobenzaldehyde with hydrazine (B178648).

Signaling Pathway and Logic

The synthesis of Clofentezine from 2-Chlorobenzaldehyde follows a logical progression of chemical transformations designed to build the final tetrazine structure.

Caption: Synthetic pathway of Clofentezine from 2-Chlorobenzaldehyde.

Experimental Protocol: Synthesis of Clofentezine

This protocol is based on established synthetic routes.[4][8]

Step 1: Synthesis of Bis(2-chlorobenzylidene)hydrazine (Condensation)

• Reaction Setup: In a suitable reaction vessel, charge 200 kg of 2-chlorobenzaldehyde and 600 kg of water as the solvent.

• Addition of Hydrazine Hydrate: At room temperature, add 55 kg of hydrazine hydrate to the mixture with stirring.

• Reaction: Continue stirring at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the solid product is collected by centrifugation.

• Drying: The collected solid is dried in an oven to yield bis(2-chlorobenzylidene)hydrazine.

Step 2: Chlorination

• Reaction Setup: To the bis(2-chlorobenzylidene)hydrazine obtained in the previous step, add a catalyst such as ferric chloride (0.5-1% of the total mass of the condensate).

• Chlorination: In a chlorination tank, introduce 150-250 kg of chlorine gas over a period of 4-8 hours.

• Work-up: The chlorinated product, bis(α,2-dichlorobenzylidene)hydrazine, is collected by suction filtration. The precipitate is the desired product.

Step 3: Cyclization to form 3,6-bis(2-chlorophenyl)-1,2-dihydro-1,2,4,5-tetrazine

• Reaction Setup: In a reactor, charge 260 L of toluene, 85 kg of bis(α,2-dichlorobenzylidene)hydrazine, 28 kg of sodium carbonate, and 1.5 kg of a phase transfer catalyst.

• Addition of Hydrazine Hydrate: Add hydrazine hydrate to the reaction mixture.

• Reaction: The reaction mixture is stirred to facilitate the cyclization reaction.

• Work-up: The resulting product, 3,6-bis(2-chlorophenyl)-1,2-dihydro-1,2,4,5-tetrazine, can be isolated after the reaction is complete.

Step 4: Oxidation to Clofentezine

• Reaction Setup: The dihydro-tetrazine derivative from the previous step is dissolved in a suitable solvent like acetic acid.

• Oxidation: An oxidizing agent, such as sodium nitrite, is added at a controlled temperature (e.g., 0°C) to oxidize the dihydro-tetrazine to the final product, clofentezine.[9]

• Work-up and Purification: The final product is isolated and purified, often by recrystallization, to yield clofentezine as a magenta-colored crystalline solid.[10]

Parameter	Value	Reference
Starting Material	2-Chlorobenzaldehyde	[4]
Key Intermediate 1	Bis(2-chlorobenzylidene)hydrazine	[4]
Key Intermediate 2	Bis(α,2-dichlorobenzylidene)hydrazine	[8]
Key Intermediate 3	3,6-bis(2-chlorophenyl)-1,2-dihydro-1,2,4,5-tetrazine	[8]
Final Product	Clofentezine	[7]
Melting Point of Clofentezine	182-185 °C	[11]
Molecular Formula of Clofentezine	C14H8Cl2N4	[11]
Molecular Weight of Clofentezine	303.15 g/mol	[11]

II. Synthesis of Fungicides: Benzimidazole Derivatives

Benzimidazole derivatives are a well-known class of fungicides. 2-Chlorobenzaldehyde can be used to synthesize 2-(2-chlorophenyl)benzimidazole and its derivatives, which have shown promising antifungal activity.[5]

Experimental Workflow: Synthesis of 2-(2-Chlorophenyl)benzimidazole

Caption: Workflow for the synthesis of 2-(2-chlorophenyl)benzimidazole.

Experimental Protocol: Synthesis of 2-(2-Chlorophenyl)benzimidazole

This protocol describes a general method for the synthesis of 2-arylbenzimidazoles.[5]

• Reaction Setup: In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) and 2-chlorobenzaldehyde (1 equivalent) in a suitable solvent such as ethanol (B145695) or acetic acid.

• Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Purification: The solid product is collected by filtration, washed with a cold solvent, and then recrystallized from a suitable solvent (e.g., ethanol) to afford pure 2-(2-chlorophenyl)benzimidazole.

Quantitative Data: Antifungal Activity of Benzimidazole Derivatives

The antifungal activity of synthesized benzimidazole derivatives is typically evaluated in vitro against various plant pathogenic fungi. The data is often presented as the half-maximal effective concentration (EC50) or minimum inhibitory concentration (MIC).

Compound	Target Fungus	EC50 (µg/mL)	Reference
2-(2-chlorophenyl)benzimidazole derivative 4m	Colletotrichum gloeosporioides	20.76	[5]
2-(2-chlorophenyl)benzimidazole derivative 4m	Alternaria solani	27.58	[5]
2-(2-chlorophenyl)benzimidazole derivative 4m	Fusarium solani	18.60	[5]
2-(2-chlorophenyl)benzimidazole derivative 5b	Colletotrichum gloeosporioides	11.38	[5]
2-(2-chlorophenyl)benzimidazole derivative 7f	Botrytis cinerea	13.36	[5]
Hymexazol (Commercial Fungicide)	Botrytis cinerea	8.92	[5]

III. Synthesis of Fungicides: Schiff Base Derivatives

Schiff bases derived from 2-chlorobenzaldehyde have also been investigated for their potential as agrochemical fungicides.[6][12] The synthesis typically involves the condensation of 2-chlorobenzaldehyde with a primary amine.

Experimental Workflow: Synthesis of Schiff Bases

Caption: General workflow for the synthesis of Schiff bases from 2-chlorobenzaldehyde.

Experimental Protocol: General Synthesis of Schiff Bases

• Reaction Setup: Dissolve 2-chlorobenzaldehyde (1 equivalent) in ethanol. In a separate flask, dissolve the desired primary amine (1 equivalent) in ethanol.

• Reaction: Add the 2-chlorobenzaldehyde solution to the amine solution. Add a few drops of glacial acetic acid as a catalyst. Reflux the mixture for 2-6 hours.

• Work-up: Cool the reaction mixture in an ice bath. The Schiff base product will precipitate.

• Purification: Collect the solid by filtration, wash with cold ethanol, and dry under vacuum. Recrystallization from a suitable solvent can be performed for further purification.

Quantitative Data: Antifungal Activity of a Schiff Base Complex

The biological activity of Schiff bases can be enhanced by forming metal complexes.

Compound	Target Fungus	Zone of Inhibition (mm)	Reference
Cu(II) complex with Schiff base of pyridine-2-aldehyde	Fusarium equisetum	25	[13]

Note: While this example uses a different aldehyde, the principle of enhanced activity through metal complexation is relevant to Schiff bases derived from 2-chlorobenzaldehyde.

Conclusion

2-Chlorobenzaldehyde is a valuable and cost-effective starting material for the synthesis of a range of agrochemicals. The protocols and data presented here demonstrate its utility in producing effective acaricides and potential new fungicidal agents. The straightforward synthetic routes to clofentezine, benzimidazole, and Schiff base derivatives highlight the importance of 2-chlorobenzaldehyde in the agrochemical industry. Further research into novel derivatives and their biological activities is a promising avenue for the development of new crop protection solutions.

References

• 1. agrochemx.com [agrochemx.com]
• 2. aquabond.ca [aquabond.ca]
• 3. ORTHO CHLOROBENZALDEHYDE - Ataman Kimya [atamanchemicals.com]
• 4. snowhitechem.com [snowhitechem.com]
• 5. Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ojs.wiserpub.com [ojs.wiserpub.com]
• 7. Clofentezine | C14H8Cl2N4 | CID 73670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. 3,6-Substituted-1,2,4,5-Tetrazines: Tuning Reaction Rates for Staged Labeling Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openknowledge.fao.org [openknowledge.fao.org]
• 11. Clofentezine | 74115-24-5 [chemicalbook.com]
• 12. Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Exploring the Potential Fungicidal Applications of a Cu(II) Complex with Schiff Base and Carboxylates against Fusarium equisetum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Aldol Condensation Reaction with 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Aldol Condensation, specifically the Claisen-Schmidt condensation, is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[1] This reaction involves the condensation of an aromatic aldehyde, in this case, 2-Chlorobenzaldehyde, which lacks α-hydrogens, with an enolizable ketone in the presence of a base catalyst to form an α,β-unsaturated ketone, commonly known as a chalcone (B49325).[2] Chalcones are a class of naturally occurring compounds that serve as precursors for flavonoids and isoflavonoids.[3] They have garnered significant interest in medicinal chemistry and drug development due to their diverse and potent biological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[4][5]

The α,β-unsaturated ketone moiety in the chalcone scaffold is a key pharmacophore that can react with biological nucleophiles, such as cysteine residues in proteins, thereby modulating various signaling pathways. This document provides detailed experimental protocols for the synthesis of chalcones derived from 2-Chlorobenzaldehyde and summarizes their potential applications in drug discovery, with a focus on their anticancer effects.

Data Presentation: Synthesis of 2-Chlorobenzaldehyde Chalcones

The following table summarizes the reaction conditions and yields for the Claisen-Schmidt condensation of 2-Chlorobenzaldehyde with various ketones.

Ketone	Base/Catalyst	Solvent	Reaction Time	Temperature	Yield (%)	Reference
4-Methylacetophenone	60% NaOH	Ethanol	Overnight (reflux)	Reflux	50-74%	[4]
Acetophenone	Solid NaOH	Solvent-free	10 minutes	Room Temp.	High	[6]
Acetone	10% NaOH	Ethanol	20 minutes	Room Temp.	Good	[4]
Cyclohexanone (B45756)	Solid NaOH	Solvent-free	5 minutes	Room Temp.	93% (with Benzaldehyde)	[5]

Note: The yield for the reaction with cyclohexanone is based on a similar reaction with benzaldehyde (B42025) as a proxy, as specific data for 2-chlorobenzaldehyde was not available.

Experimental Protocols

General Protocol for the Synthesis of Chalcones from 2-Chlorobenzaldehyde

This protocol is a general procedure for the base-catalyzed Claisen-Schmidt condensation of 2-Chlorobenzaldehyde with a ketone.

Materials:

• 2-Chlorobenzaldehyde

• Ketone (e.g., Acetone, Acetophenone, 4-Methylacetophenone)

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol (95%)

• Distilled Water

• Hydrochloric Acid (HCl, dilute)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Chlorobenzaldehyde (1 equivalent) and the desired ketone (1 equivalent) in 95% ethanol.

• Base Addition: While stirring the solution at room temperature, slowly add an aqueous solution of sodium hydroxide (e.g., 10-60% w/v) dropwise. For some reactions, placing the flask in an ice bath during the addition can help control the reaction temperature.[4]

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature. The reaction progress can be monitored by the formation of a precipitate. Reaction times can vary from 20 minutes to overnight.[4] For reactions that do not readily precipitate, gentle warming or reflux may be required.[4]

• Isolation of Crude Product: Once the reaction is complete (as indicated by the cessation of precipitate formation or by TLC analysis), pour the reaction mixture into a beaker containing crushed ice and water.

• Neutralization: Acidify the mixture by slowly adding dilute hydrochloric acid until the solution is neutral to litmus (B1172312) paper. This step is crucial to neutralize the excess base and protonate the product.

• Filtration and Washing: Collect the precipitated crude product by vacuum filtration using a Büchner funnel. Wash the solid with cold distilled water until the washings are neutral.

• Drying: Dry the crude product in a desiccator or a low-temperature oven.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure chalcone.

Solvent-Free Protocol for the Synthesis of Chalcones

This method offers a greener alternative by eliminating the use of a solvent.

Materials:

• 2-Chlorobenzaldehyde

• Ketone (e.g., Acetophenone)

• Solid Sodium Hydroxide (pellets or powder)

• Mortar and Pestle

• Distilled Water

• Ethanol (95% for recrystallization)

Procedure:

• Grinding: In a mortar, combine 2-Chlorobenzaldehyde (1 equivalent), the ketone (1 equivalent), and solid sodium hydroxide (1 equivalent).[6]

• Reaction: Grind the mixture with a pestle for approximately 10 minutes at room temperature. The mixture will typically turn into a paste and then solidify.[6]

• Isolation: Add cold distilled water to the mortar and break up the solid product.

• Filtration and Washing: Collect the solid by vacuum filtration and wash thoroughly with cold distilled water.

• Drying and Purification: Dry the product and recrystallize from a minimal amount of hot 95% ethanol.

Mandatory Visualizations

Experimental Workflow for Chalcone Synthesis

Caption: General experimental workflow for the synthesis of chalcones from 2-Chlorobenzaldehyde.

Proposed Signaling Pathway for Chalcone-Induced Apoptosis

Caption: Chalcone-induced intrinsic apoptosis pathway in cancer cells.

Logical Relationship: Chalcone-Mediated Tubulin Polymerization Inhibition

Caption: Inhibition of tubulin polymerization by chalcones leading to cell cycle arrest.

References

• 1. praxilabs.com [praxilabs.com]
• 2. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 3. chemrevlett.com [chemrevlett.com]
• 4. Claisen-Schmidt Condensation [cs.gordon.edu]
• 5. mdpi.com [mdpi.com]
• 6. jetir.org [jetir.org]

Application Notes and Protocols: 2-Chlorobenzaldehyde as a Zinc Plating Brightener

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Chlorobenzaldehyde as a primary brightener in acid zinc electroplating processes. The information furnished is intended to guide laboratory-scale experiments and process development for achieving bright, corrosion-resistant zinc coatings.

Introduction

2-Chlorobenzaldehyde (o-Chlorobenzaldehyde, OCBA) is an aromatic aldehyde widely utilized as a brightener in acid zinc plating baths.[1][2] Its primary function is to refine the grain structure of the deposited zinc, which results in a smoother, more lustrous, and aesthetically pleasing finish.[1] Beyond the visual enhancement, this refined surface morphology contributes to improved corrosion resistance of the plated substrate.[1] 2-Chlorobenzaldehyde is a key component in many proprietary brightener formulations for acid chloride zinc plating.[3][4]

Mechanism of Action

The brightening effect of 2-Chlorobenzaldehyde is primarily attributed to its adsorption onto the cathode surface during electrodeposition.[2] The proposed mechanism involves the following key steps:

• Adsorption: The 2-Chlorobenzaldehyde molecules, present in the plating bath, adsorb onto the active sites of the cathode surface. This adsorption is influenced by the molecular structure of the aldehyde.[2]

• Inhibition of Crystal Growth: The adsorbed organic molecules act as an inhibitor, physically blocking the preferential growth sites on the zinc crystals. This inhibition prevents the formation of large, coarse grains.

• Promotion of Nucleation: By hindering the growth of existing crystals, the overpotential for zinc deposition increases, which promotes the formation of new nuclei.

• Grain Refinement: The combination of inhibited crystal growth and increased nucleation rate leads to the formation of a fine-grained, equiaxed crystal structure.

• Bright Appearance: This fine-grained deposit scatters light more uniformly, resulting in a bright, reflective surface.

The overall effect is a more uniform and compact zinc coating with enhanced brightness and protective properties.[2]

Data Presentation

The following tables summarize the typical composition of an acid zinc plating bath containing 2-Chlorobenzaldehyde and the expected performance characteristics. Please note that optimal concentrations and performance may vary depending on the specific application and other additives used.

Table 1: Typical Acid Zinc Plating Bath Formulation

Component	Concentration Range	Purpose
Zinc Chloride (ZnCl₂)	70 - 105 g/L	Source of zinc ions
Potassium Chloride (KCl)	180 - 210 g/L	Increases conductivity
Boric Acid (H₃BO₃)	20 - 25 g/L	Buffering agent, prevents burning
2-Chlorobenzaldehyde	50 - 150 mg/L	Primary Brightener
Carrier Additive	As per supplier	Solubilizes brightener, aids in deposition
pH	4.7 - 5.5	Affects deposit properties and efficiency
Temperature	20 - 35 °C	Influences plating rate and deposit quality

Table 2: Performance Data of Zinc Coatings with 2-Chlorobenzaldehyde

2-Chlorobenzaldehyde (mg/L)	Current Density (A/dm²)	Coating Thickness (µm) per 15 min	Appearance	Salt Spray (ASTM B117) - Hours to White Rust
0	2	~10	Dull, matte	< 24
50	2	~9	Semi-bright	48 - 72
100	2	~8.5	Bright, uniform	96 - 120
150	2	~8	Very bright, slight brittleness	> 120

Note: The data in Table 2 is representative and will vary based on the exact bath composition, substrate, and operating parameters.

Experimental Protocols

Preparation of Acid Zinc Plating Bath

This protocol describes the preparation of a 1 L standard acid zinc plating bath.

Materials:

• Zinc Chloride (ZnCl₂)

• Potassium Chloride (KCl)

• Boric Acid (H₃BO₃)

• 2-Chlorobenzaldehyde (as a stock solution, e.g., 10 g/L in a suitable solvent)

• Deionized water

• Hydrochloric acid (HCl) or Potassium hydroxide (B78521) (KOH) for pH adjustment

Procedure:

• Fill a 1 L beaker with approximately 700 mL of deionized water.

• While stirring, dissolve the required amount of Zinc Chloride.

• Add and dissolve the Potassium Chloride.

• Add and dissolve the Boric Acid.

• Add deionized water to bring the volume to approximately 950 mL.

• Adjust the pH to the desired range (e.g., 5.2) using dilute HCl or KOH.

• Add the desired volume of the 2-Chlorobenzaldehyde stock solution to achieve the target concentration (e.g., 10 mL for 100 mg/L).

• Add any other carrier or proprietary additives as required.

• Bring the final volume to 1 L with deionized water.

• Stir the solution thoroughly to ensure all components are dissolved.

Hull Cell Test for Brightener Evaluation

The Hull cell test is a standard method to evaluate the performance of a plating bath over a range of current densities on a single panel.[5]

Equipment:

• 267 mL Hull cell

• DC power supply (rectifier)

• Zinc anode

• Polished steel or brass Hull cell panels

• Agitation source (e.g., air pump), if required

• Timer

Procedure:

• Panel Preparation: Clean a steel Hull cell panel by degreasing, rinsing, acid dipping (e.g., 10% HCl for 5-10 seconds), and final rinsing with deionized water.[6]

• Cell Setup: Place the zinc anode in the anode compartment of the Hull cell.

• Pour 267 mL of the prepared zinc plating bath into the Hull cell.[7]

• Place the cleaned steel panel in the cathode holder.

• Connect the positive lead of the rectifier to the anode and the negative lead to the cathode panel.

• Plating: Apply a specific total current (e.g., 2 A) for a set time (e.g., 5 minutes).[7] If required, provide gentle air agitation.

• Post-treatment: After plating, immediately remove the panel, rinse thoroughly with water, and dry. A brief dip in a dilute nitric acid solution (0.25-0.5%) can enhance the visibility of the deposit characteristics.

• Evaluation: Examine the panel for the brightness, presence of burning (at high current density end), dullness (at low current density end), and any pitting or defects across the current density range. Compare panels plated with different concentrations of 2-Chlorobenzaldehyde to determine the optimal bright range.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. scispace.com [scispace.com]
• 3. elixirpublishers.com [elixirpublishers.com]
• 4. Adsorption kinetics of benzotriazole and its derivatives by nano Zn-Al-O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How surface roughness influences paint adhesion on zinc coatings [eureka.patsnap.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Thienopyridine Derivatives Utilizing 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of thienopyridine derivatives, an important class of heterocyclic compounds with significant pharmacological activities, using 2-chlorobenzaldehyde as a key starting material. The protocols outlined below describe two primary synthetic routes: the Gewald-Friedländer pathway for the synthesis of functionalized thieno[2,3-b]pyridines and the Strecker synthesis for the preparation of a key intermediate of the antiplatelet drug, Clopidogrel.

Route 1: Gewald Reaction and Friedländer Annulation for Thieno[2,3-b]pyridine Synthesis

This pathway involves a two-step process starting with the Gewald multicomponent reaction to construct the 2-aminothiophene core, followed by a Friedländer annulation to form the fused pyridine (B92270) ring.

Step 1: Gewald Reaction for the Synthesis of 2-Amino-4-(2-chlorophenyl)thiophene-3-carbonitrile

The Gewald reaction is a one-pot synthesis of a polysubstituted 2-aminothiophene from an aldehyde or ketone, an active methylene (B1212753) nitrile, and elemental sulfur in the presence of a basic catalyst.

Experimental Protocol:

Materials:

• 2-Chlorobenzaldehyde

• Malononitrile (B47326)

• Elemental Sulfur (S₈)

• Morpholine (B109124) (or other suitable base, e.g., triethylamine, piperidine)

• Ethanol (B145695)

• Deionized Water

• Ice

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-chlorobenzaldehyde (10 mmol, 1.41 g) and malononitrile (10 mmol, 0.66 g) in 30 mL of ethanol.

• To this solution, add morpholine (10 mmol, 0.87 mL) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress of the Knoevenagel condensation by Thin Layer Chromatography (TLC).

• Once the condensation is complete, add elemental sulfur (10 mmol, 0.32 g) to the reaction mixture.

• Heat the mixture to 50°C and maintain this temperature for 2-3 hours, continuing to monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing 100 mL of ice-cold water.

• A solid precipitate will form. Collect the solid by vacuum filtration.

• Wash the collected solid with copious amounts of cold water to remove any residual salts and impurities.

• Dry the crude product under vacuum.

• For further purification, the crude product can be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture to yield pure 2-amino-4-(2-chlorophenyl)thiophene-3-carbonitrile.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Amount (mmol)	Weight/Volume	Yield (%)
2-Chlorobenzaldehyde	140.57	1.0	10	1.41 g	-
Malononitrile	66.06	1.0	10	0.66 g	-
Elemental Sulfur	32.07 (per S atom)	1.0	10	0.32 g	-
Morpholine	87.12	1.0	10	0.87 mL	-
2-Amino-4-(2-chlorophenyl)thiophene-3-carbonitrile	234.70	-	-	-	~85-95%

Note: Yields are approximate and can vary based on reaction conditions and purification efficiency.

Diagram of the Gewald Reaction Workflow:

Application Notes and Protocols for the Wittig Reaction of 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Wittig reaction of 2-chlorobenzaldehyde with various phosphonium (B103445) ylides. The Wittig reaction is a versatile and widely used method for the synthesis of alkenes from aldehydes and ketones. This document outlines the reaction conditions for unstabilized, semi-stabilized, and stabilized ylides, offering guidance on achieving desired product yields and stereoselectivity.

I. Overview of the Wittig Reaction

The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphorus ylide (also known as a Wittig reagent) to form an alkene and triphenylphosphine (B44618) oxide. The stereochemical outcome of the reaction is largely dependent on the nature of the ylide. Unstabilized ylides typically favor the formation of (Z)-alkenes, while stabilized ylides predominantly yield (E)-alkenes. Semi-stabilized ylides often result in a mixture of (E) and (Z) isomers.

II. Quantitative Data Summary

The following table summarizes the expected outcomes for the Wittig reaction of 2-chlorobenzaldehyde with representative unstabilized, semi-stabilized, and stabilized ylides. Please note that actual yields and E/Z ratios may vary depending on the specific reaction conditions and purity of reagents.

Ylide Type	Phosphonium Salt	Product	Expected Yield (%)	Predominant Isomer
Unstabilized	Methyltriphenylphosphonium (B96628) bromide	2-Chlorostyrene	60-80%	(Z)-isomer
Semi-stabilized	Benzyltriphenylphosphonium (B107652) chloride	(E/Z)-2-Chlorostilbene	70-90%	Mixture of E/Z
Stabilized	Ethyl (triphenylphosphoranylidene)acetate	Ethyl (E)-2-chlorocinnamate	85-95%	(E)-isomer

III. Experimental Protocols

A. General Considerations

• All reactions involving unstabilized ylides should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

• Phosphonium salts should be dried in a vacuum oven before use.

• Reaction progress can be monitored by thin-layer chromatography (TLC).

Protocol 1: Reaction with an Unstabilized Ylide (e.g., Methyltriphenylphosphonium bromide)

This protocol describes the synthesis of 2-chlorostyrene.

1. Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• 2-Chlorobenzaldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

2. Procedure: a. Ylide Preparation: i. To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add methyltriphenylphosphonium bromide (1.1 eq). ii. Add anhydrous THF via syringe and cool the suspension to 0 °C in an ice bath. iii. Slowly add n-BuLi (1.05 eq) dropwise. The formation of the ylide is indicated by a color change to deep yellow or orange. iv. Stir the mixture at 0 °C for 1 hour. b. Wittig Reaction: i. Dissolve 2-chlorobenzaldehyde (1.0 eq) in anhydrous THF in a separate flask. ii. Add the aldehyde solution dropwise to the ylide solution at 0 °C. iii. Allow the reaction to warm to room temperature and stir for 2-4 hours. c. Work-up and Purification: i. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. ii. Extract the aqueous layer with diethyl ether (3 x 20 mL). iii. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. iv. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexanes).

Protocol 2: Reaction with a Semi-stabilized Ylide (e.g., Benzyltriphenylphosphonium chloride)

This protocol describes the synthesis of (E/Z)-2-chlorostilbene.

1. Materials:

• Benzyltriphenylphosphonium chloride

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Sodium methoxide (B1231860) (NaOMe)

• Anhydrous Dimethylformamide (DMF) or Methanol

• 2-Chlorobenzaldehyde

• Water

• Dichloromethane (B109758)

2. Procedure: a. Ylide Preparation and Wittig Reaction: i. In a round-bottom flask, suspend benzyltriphenylphosphonium chloride (1.1 eq) in anhydrous DMF. ii. Add NaH (1.1 eq) portion-wise at 0 °C and stir for 1 hour at room temperature. iii. Add a solution of 2-chlorobenzaldehyde (1.0 eq) in a small amount of DMF. iv. Stir the reaction mixture at room temperature for 12-24 hours. b. Work-up and Purification: i. Pour the reaction mixture into water and extract with dichloromethane (3 x 20 mL). ii. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. iii. Purify the crude product by column chromatography (eluent: hexane/ethyl acetate (B1210297) gradient) to separate the E and Z isomers.

Protocol 3: Reaction with a Stabilized Ylide (e.g., Ethyl (triphenylphosphoranylidene)acetate)

This protocol describes the synthesis of ethyl (E)-2-chlorocinnamate.[1]

1. Materials:

• Ethyl (triphenylphosphoranylidene)acetate

• 2-Chlorobenzaldehyde

• Dichloromethane (DCM)

• Hexanes

• Diethyl ether

2. Procedure: a. Wittig Reaction: i. Dissolve 2-chlorobenzaldehyde (1.0 eq) in DCM in a round-bottom flask.[1] ii. Add ethyl (triphenylphosphoranylidene)acetate (1.05 eq) to the solution.[1] iii. Stir the reaction mixture at room temperature for 2-4 hours.[1] b. Work-up and Purification: i. Evaporate the solvent under reduced pressure. ii. Add a mixture of hexanes and diethyl ether to the residue to precipitate triphenylphosphine oxide. iii. Filter the mixture and wash the solid with cold hexanes. iv. Concentrate the filtrate to obtain the crude product. v. Purify the product by column chromatography (eluent: hexane/ethyl acetate gradient) or recrystallization.

IV. Visualizations

A. Wittig Reaction Mechanism

The following diagram illustrates the key steps of the Wittig reaction mechanism, including the formation of the betaine (B1666868) intermediate and the oxaphosphetane, leading to the final alkene product and triphenylphosphine oxide.

Caption: General mechanism of the Wittig reaction.

B. Experimental Workflow

This diagram outlines the general experimental workflow for a Wittig reaction, from the preparation of the ylide to the purification of the final product.

Caption: General experimental workflow for the Wittig reaction.

References

• 1. webassign.net [webassign.net]

Application Notes and Protocols for the Reductive Amination of 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone transformation in organic synthesis, enabling the formation of carbon-nitrogen bonds to produce secondary and tertiary amines. This method is particularly valuable in medicinal chemistry and drug development, where the amine functional group is a key pharmacophore in a vast array of therapeutic agents. The reaction typically proceeds in a one-pot fashion, involving the initial formation of an imine or iminium ion from a carbonyl compound and an amine, followed by in-situ reduction to the corresponding amine.[1] This application note provides detailed protocols and comparative data for the reductive amination of 2-chlorobenzaldehyde, a versatile building block in the synthesis of pharmaceuticals and other fine chemicals.

The choice of reducing agent is critical to the success of a reductive amination, influencing reaction efficiency, selectivity, and functional group tolerance.[1] This document will focus on three commonly employed borohydride (B1222165) reagents: sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃). Each reagent presents a unique profile of reactivity and selectivity, making the selection dependent on the specific substrates and desired outcome.

Comparative Data of Common Reducing Agents

The selection of an appropriate reducing agent is a crucial step in designing a successful reductive amination protocol. The following table summarizes the key characteristics and typical reaction conditions for the most common borohydride reagents used in this transformation.

Reducing Agent	Key Characteristics	Typical Solvents	Additives/Catalysts
Sodium Borohydride (NaBH₄)	Potent and cost-effective.[1] Can reduce aldehydes and ketones, often requiring a two-step procedure where the imine is pre-formed.[1]	Methanol (B129727), Ethanol	None typically required.
Sodium Cyanoborohydride (NaBH₃CN)	Highly selective for the reduction of iminium ions over carbonyls, allowing for one-pot reactions.[1] Its use is hampered by high toxicity and the generation of cyanide waste.[1]	Methanol, Ethanol	Acetic acid or other protic acids to catalyze imine formation.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and highly selective, effective for a broad range of substrates, including those with acid-sensitive functional groups.[1] Less toxic than NaBH₃CN.[1]	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)	Acetic acid is often used, especially with less reactive ketones.

Experimental Protocols

Protocol 1: Reductive Amination of 2-Chlorobenzaldehyde with 1-Phenylethylamine (B125046) using Sodium Borohydride

This protocol details the synthesis of N-(2-chlorobenzyl)-1-phenylethanamine, a representative secondary amine.

Materials:

• 2-Chlorobenzaldehyde

• 1-Phenylethylamine

• Methanol (MeOH)

• Sodium Borohydride (NaBH₄)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Organic solvent for extraction (e.g., Ethyl Acetate or Dichloromethane)

Procedure:

• Imine Formation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chlorobenzaldehyde (1 equivalent) in methanol.

  • Add 1-phenylethylamine (1-1.2 equivalents) to the solution.

  • Stir the reaction mixture at room temperature. The formation of the imine can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Reduction:

  • Once imine formation is complete or has reached equilibrium, cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5-2 equivalents) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring until the reaction is complete as monitored by TLC or GC-MS.

• Work-up and Purification:

  • Quench the reaction by the slow addition of deionized water.

  • Remove the methanol under reduced pressure.

  • Add an organic solvent (e.g., ethyl acetate) to the residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude N-(2-chlorobenzyl)-1-phenylethanamine can be purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: General One-Pot Reductive Amination of 2-Chlorobenzaldehyde using Sodium Triacetoxyborohydride

This protocol provides a general procedure adaptable for various primary and secondary amines.

Materials:

• 2-Chlorobenzaldehyde

• Amine (primary or secondary)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional, but recommended for less reactive amines)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Saturated Sodium Bicarbonate Solution

• Deionized Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Dichloromethane)

Procedure:

• Reaction Setup:

  • To a stirred solution of 2-chlorobenzaldehyde (1 equivalent) and the desired amine (1-1.2 equivalents) in DCE or DCM, add acetic acid (1 equivalent) if required.

  • Stir the mixture at room temperature for 20-30 minutes to allow for imine/iminium ion formation.

• Reduction:

  • Add sodium triacetoxyborohydride (1.5-2 equivalents) in one portion to the reaction mixture.

  • Continue to stir at room temperature and monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within a few hours.

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • The resulting crude product can be purified by an appropriate method, such as column chromatography or crystallization.

Visualizations

To aid in the understanding of the processes, the following diagrams illustrate the chemical pathways and experimental workflows.

Caption: Signaling pathway of the reductive amination of 2-Chlorobenzaldehyde.

Caption: General experimental workflow for reductive amination.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Chlorobenzaldehyde as a Precursor in Dye and Pigment Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Chlorobenzaldehyde as a key intermediate in the synthesis of various classes of dyes and pigments. Detailed experimental protocols for the synthesis of representative triphenylmethane (B1682552) dyes are provided, along with a summary of other dye classes where 2-Chlorobenzaldehyde serves as a precursor.

Introduction

2-Chlorobenzaldehyde is a versatile aromatic aldehyde whose reactivity is enhanced by the presence of a chlorine atom in the ortho position to the aldehyde group.[1] This heightened reactivity makes it a valuable precursor in the synthesis of a variety of organic molecules, including several classes of dyes and pigments.[2][3] Its primary application in this field is in the production of triphenylmethane dyes, where it forms the central carbon atom of the dye structure. It also serves as an intermediate in the synthesis of other colorants.[3][4]

Application in Triphenylmethane Dye Synthesis

Triphenylmethane dyes are a class of intensely colored synthetic organic compounds. The synthesis of these dyes from 2-Chlorobenzaldehyde typically involves a two-step process:

• Leuco Base Formation: An electrophilic substitution reaction where 2-Chlorobenzaldehyde condenses with an electron-rich aromatic compound, such as N,N-dimethylaniline, in the presence of an acid catalyst. This reaction forms a colorless intermediate known as a leuco base.

• Oxidation: The leuco base is then oxidized to form the final, intensely colored dye.

A generalized workflow for this process is illustrated below:

Caption: General workflow for the synthesis of triphenylmethane dyes.

Quantitative Data for Triphenylmethane Dye Synthesis

While specific yields and purity data are not always available in the public domain, the following table summarizes representative data for the synthesis of dyes using aromatic aldehydes.

Dye Name (or Analogue)	Precursors	Catalyst/Oxidant	Reaction Time (Leuco Base)	Reaction Temperature	Reported Yield
Malachite Green Analogue	2-Chlorobenzaldehyde, N,N-dimethylaniline	HCl / PbO₂	24 hours	100 °C	Not Specified
Pigment Blue 9	2-Chlorobenzaldehyde, N,N-dimethylaniline	Acid / Lead Dioxide	Not Specified	Not Specified	Not Specified

Experimental Protocols

The following are detailed protocols for the synthesis of triphenylmethane dyes, adapted for the use of 2-Chlorobenzaldehyde.

Protocol 1: Synthesis of a Leuco Base from 2-Chlorobenzaldehyde

This protocol describes the formation of the colorless leuco base intermediate.

Materials:

• 2-Chlorobenzaldehyde

• N,N-dimethylaniline

• Concentrated Hydrochloric Acid

• Sodium Hydroxide (B78521) solution

• Round-bottom flask with reflux condenser

• Heating mantle

• Steam distillation apparatus

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, combine 1 mole equivalent of 2-Chlorobenzaldehyde with at least 2 mole equivalents of N,N-dimethylaniline.

• Slowly add concentrated hydrochloric acid with stirring.

• Fit the flask with a reflux condenser and heat the mixture at 100°C for 24 hours.[5][6]

• After the reaction is complete, cool the mixture and neutralize it with a sodium hydroxide solution until it is alkaline.

• Remove any unreacted 2-Chlorobenzaldehyde and N,N-dimethylaniline by steam distillation.[5][6]

• Pour the remaining reaction mixture into a large volume of water to precipitate the leuco base.

• Filter the solid leuco base using a Buchner funnel and wash it with water until the washings are neutral.

• Dry the collected leuco base.

Protocol 2: Oxidation of the Leuco Base to a Triphenylmethane Dye

This protocol describes the conversion of the colorless leuco base to the final colored dye.

Materials:

• Leuco Base from Protocol 1

• Hydrochloric Acid

• Acetic Acid

• Lead Dioxide (PbO₂)

• Sodium Sulfate (B86663)

• Sodium Hydroxide solution

• Beakers

• Stirring apparatus

• Filtration apparatus

Procedure:

• Melt the dried leuco base by gentle heating.

• Prepare an acidic solution by mixing hydrochloric acid and acetic acid in water.

• Add the acidic solution to the melted leuco base with continuous stirring.

• Slowly add a paste of lead dioxide in water to the mixture.

• Continue stirring for at least 2 hours after the addition of the oxidizing agent is complete.[5][6]

• Filter the mixture to remove any unreacted lead dioxide.

• Heat the filtrate to boiling and add sodium sulfate to precipitate any soluble lead salts.

• Filter the hot solution to remove the lead sulfate precipitate.

• Reheat the filtrate to boiling and add a sodium hydroxide solution to precipitate the dye base.

• Cool the solution, filter the dye precipitate, and wash it with water.

• Dry the final dye product.

Application in Other Dye and Pigment Classes

2-Chlorobenzaldehyde is a listed precursor for a variety of other dyes and pigments, although detailed public-domain protocols are less common.

Acid Dyes

2-Chlorobenzaldehyde is used in the synthesis of several acid dyes, including:

• C.I. Acid Green 9[3][4]

• C.I. Acid Green 22[3]

• C.I. Acid Blue 11[3]

• C.I. Acid Blue 38[3]

The synthesis of these dyes often involves the condensation of 2-Chlorobenzaldehyde with substituted anilines or other aromatic compounds, followed by sulfonation to impart water solubility.

Basic Dyes

Several basic dyes are also synthesized using 2-Chlorobenzaldehyde as a starting material:

• C.I. Basic Blue 1[3][4]

• C.I. Basic Blue 2[3]

• C.I. Basic Blue 5[3]

• C.I. Basic Blue 23[3]

The synthetic route for these dyes is analogous to that of other triphenylmethane dyes.

Pigments

2-Chlorobenzaldehyde is a precursor for certain pigments, such as:

• C.I. Pigment Blue 3[3]

• C.I. Pigment Blue 9[2][3][4]

The manufacturing process for Pigment Blue 9 involves the condensation of 2-Chlorobenzaldehyde with N,N-dimethylaniline, followed by oxidation and laking with phosphomolybdic acid.[2]

Role in Phthalocyanine (B1677752) Pigment Synthesis

The role of 2-Chlorobenzaldehyde in the synthesis of phthalocyanine pigments is indirect. Phthalocyanines are large macrocyclic compounds typically synthesized from phthalic acid derivatives like phthalonitrile (B49051). While 2-Chlorobenzaldehyde is not a direct precursor in the cyclization reaction to form the phthalocyanine ring, it can be used as a starting material to synthesize substituted phthalonitrile precursors. For example, 2-chlorobenzaldehyde can be converted to 2-chlorobenzonitrile, which can then be further functionalized and used in phthalocyanine synthesis.

The general pathway can be visualized as follows:

Caption: Indirect pathway of 2-Chlorobenzaldehyde in phthalocyanine synthesis.

Safety Considerations

2-Chlorobenzaldehyde is a chemical that should be handled with appropriate safety precautions. It may cause skin, eye, and respiratory tract irritation. All experimental work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) for 2-Chlorobenzaldehyde.

References

• 1. ojs.wiserpub.com [ojs.wiserpub.com]
• 2. Pigment Blue 9 [dyestuffintermediates.com]
• 3. 2-Chlorobenzaldehyde [dyestuffintermediates.com]
• 4. Dye|Dye intermediates|Fluorescent Brightener|pigment dye: 2-Chlorobenzaldehyde [dyestuffintermediates.blogspot.com]
• 5. benchchem.com [benchchem.com]
• 6. prepchem.com [prepchem.com]

Technical Notes & Optimization

Technical Support Center: 2-Chlorobenzaldehyde Synthesis

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to improve the yield and purity of 2-Chlorobenzaldehyde synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-Chlorobenzaldehyde.

Q1: My final yield of 2-Chlorobenzaldehyde is significantly lower than expected. What are the common causes?

Low yield is a frequent issue that can be attributed to several factors throughout the synthesis process:

• Impure Starting Material: The most common cause is the presence of 1-chloro-2-(trichloromethyl)benzene (B131812) (o-chlorobenzotrichloride) in your 1-chloro-2-(dichloromethyl)benzene (B1361784) (o-chlorobenzal chloride) starting material. This impurity hydrolyzes to form 2-chlorobenzoic acid, which contaminates the product and reduces the aldehyde yield.[1]

• Incomplete Hydrolysis: The hydrolysis of o-chlorobenzal chloride may not have proceeded to completion. This can be due to insufficient reaction time, improper temperature, or poor mixing, which is especially critical in the biphasic sulfuric acid method.[1]

• Sub-optimal Catalyst Activity: When using Lewis acid catalysts like ferric chloride (FeCl₃) and zinc chloride (ZnCl₂), their effectiveness can be compromised if they are of poor quality or used in incorrect amounts.[1] Excessive catalyst can also increase side reactions and tar formation.

• Losses During Work-up and Purification: Significant product loss can occur during neutralization, extraction (e.g., due to emulsion formation), and distillation phases.[1]

Q2: I've identified 2-chlorobenzoic acid as a major byproduct. How can I prevent its formation?

The presence of 2-chlorobenzoic acid is almost always due to the hydrolysis of the o-chlorobenzotrichloride impurity in your starting material.[1] The key to preventing this is to carefully control the initial free-radical chlorination of 2-chlorotoluene (B165313) to minimize the formation of this "trichloro" species.[1]

• Control Chlorine Stoichiometry: Use a controlled flow rate for chlorine gas and consider using a molar excess of 2-chlorotoluene relative to chlorine. This increases the probability that a chlorine radical will react with the starting material rather than the desired monochlorinated or dichlorinated products.

• Monitor the Reaction: Use Gas Chromatography (GC) to monitor the reaction's progress. Stop the chlorination once the optimal concentration of o-chlorobenzal chloride is reached, before significant amounts of o-chlorobenzotrichloride are formed.

• High-Purity Reactants: If purchasing o-chlorobenzal chloride, ensure it is of high purity. If preparing it yourself, precise control over reaction time and chlorine stoichiometry is crucial.[1]

Q3: The hydrolysis reaction is proceeding very slowly. How can I improve the reaction rate?

To increase the reaction rate, consider the following adjustments based on your chosen method:

• Temperature: For the acid-mediated (H₂SO₄) method, once the initial vigorous evolution of HCl gas subsides, gentle heating to 30-40°C is required to drive the reaction.[1] For the catalytic method (FeCl₃/ZnCl₂), ensure the temperature is maintained in the higher range of 100-130°C.[1][2]

• Mixing: In the sulfuric acid method, vigorous stirring is essential to create a fine emulsion between the oily substrate and the acid, which is necessary for a reasonable reaction rate.[1] In industrial settings, optimizing the stirrer design (e.g., using a three-bladed back-curved impeller instead of a standard one) has been shown to significantly reduce reaction times.[3]

• Catalyst Concentration (Catalytic Method): Ensure the correct amount of catalyst is used. A typical concentration is around 0.1% to 0.6% of the mass of the reactant mixture.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 2-Chlorobenzaldehyde?

There are two main routes for industrial synthesis:

• Chlorination and Hydrolysis of 2-Chlorotoluene: This is the most common method.[4] It involves two steps: first, the free-radical chlorination of the methyl group on 2-chlorotoluene to form 2-chlorobenzal chloride. Second, the hydrolysis of 2-chlorobenzal chloride to 2-chlorobenzaldehyde.[2][4] The hydrolysis can be achieved using either a strong acid like sulfuric acid or with a Lewis acid catalyst like ferric chloride.[1][2]

• Direct Oxidation of 2-Chlorotoluene: This method synthesizes the aldehyde in a single step by oxidizing 2-chlorotoluene using an oxidizing agent and a catalyst, such as MnO₂.[2] While potentially more efficient, controlling the reaction to prevent over-oxidation to 2-chlorobenzoic acid is a key challenge.

Q2: Which hydrolysis method offers a better yield, acid-mediated or catalytic?

Both methods are widely used, and the "better" yield often depends on the purity of the starting materials and the optimization of reaction conditions. The catalytic method is reported to achieve very high yields, with one process reporting a yield of 92.5%. However, the sulfuric acid method is also well-established, with yields typically in the range of 53-70%.[5] The primary factor for high yield in either method is minimizing the o-chlorobenzotrichloride impurity.

Q3: What analytical techniques are best for monitoring the reaction progress?

Gas Chromatography (GC) is the most effective and recommended technique for monitoring both the initial chlorination of 2-chlorotoluene and the subsequent hydrolysis. GC allows for the clear separation and quantification of the starting material, desired intermediate (2-chlorobenzal chloride), final product (2-chlorobenzaldehyde), and key byproducts (e.g., 2-chlorobenzyl chloride, 2-chlorobenzotrichloride, and 2-chlorobenzoic acid).

Data Presentation

Table 1: Comparison of Hydrolysis Methods for 2-Chlorobenzal Chloride

Parameter	Acid-Mediated Hydrolysis	Catalytic Hydrolysis
Reagent/Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	Ferric Chloride (FeCl₃), Zinc Chloride (ZnCl₂)
Typical Temperature	30 - 40°C[1][2]	100 - 130°C[2]
Typical Reaction Time	~12 hours[2][5]	1.5 - 3 hours[6]
Reported Yield	53.3% - 70%[5]	Up to 92.5%
Key Considerations	Requires vigorous stirring to form an emulsion; large evolution of HCl gas.[1]	Higher temperature process; catalyst quality is crucial; risk of tar formation with excess catalyst.

Table 2: Performance of Catalysts in Direct Oxidation of 2-Chlorotoluene

Catalyst System	Conversion of 2-Chlorotoluene (%)	Selectivity for 2-Chlorobenzaldehyde (%)	Resulting Yield (%)	Reference Conditions
MnO₂ / H₂O₂	-	-	71.8	Catalyst is recycled via H₂O₂ regeneration.[2]
Mn-ZSM-5	93.8	90.5	~84.9	100°C, 8h, Acetic Acid solvent, O₂ flow.[7]
(Co,Mn)(Co,Mn)₂O₄	19.7	72.4	~14.3	106°C, 10h, O₂ flow.
Co(OAc)₂/Mn(OAc)₂/KBr	10.3	71.8	~7.4	Acetic acid, microchannel reactor.

Experimental Protocols

Protocol 1: Free-Radical Chlorination of 2-Chlorotoluene

This protocol describes the synthesis of 2-chlorobenzal chloride, the precursor for hydrolysis.

Materials:

• 2-Chlorotoluene

• Chlorine gas (dried)

• UV lamp (e.g., mercury immersion lamp) or chemical initiator (e.g., benzoyl peroxide)

• Anhydrous solvent (optional, e.g., carbon tetrachloride)

Procedure:

• Setup: Assemble a three-necked flask with a gas inlet tube, a highly efficient reflux condenser, and a thermometer. Ensure the setup is in a well-ventilated fume hood with a system to trap HCl gas byproduct.

• Charging: Add 2-chlorotoluene to the flask.

• Initiation: Begin stirring and heat the 2-chlorotoluene to reflux. Once refluxing, turn on the UV lamp positioned to irradiate the mixture.

• Chlorination: Introduce a steady stream of dried chlorine gas through the gas inlet tube. The rate should be controlled so that no yellow chlorine gas is observed escaping the top of the condenser.

• Monitoring: Periodically take samples and analyze by GC to monitor the relative concentrations of 2-chlorotoluene, 2-chlorobenzyl chloride, 2-chlorobenzal chloride, and 2-chlorobenzotrichloride.

• Completion: Stop the chlorine flow and turn off the UV lamp when the GC analysis shows the optimal ratio of 2-chlorobenzal chloride, typically before the concentration of 2-chlorobenzotrichloride exceeds a few percent.

• Work-up: Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove dissolved HCl and unreacted chlorine. The crude product can be purified by fractional distillation under reduced pressure.

Protocol 2: Acid-Mediated Hydrolysis of 2-Chlorobenzal Chloride

Materials:

• 2-Chlorobenzal chloride (high purity)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium carbonate solution (dilute)

• Ice-cold water

Procedure:

• Setup: Equip a three-necked flask with a robust mechanical stirrer, a thermometer, and an outlet connected to a gas absorption trap for HCl.

• Charging: Add concentrated sulfuric acid (approx. 2 parts by weight) to the flask, followed by freshly distilled 2-chlorobenzal chloride (approx. 1 part by weight).[5]

• Reaction: Begin vigorous stirring to create a fine emulsion. A large amount of HCl gas will evolve, and the temperature will initially drop.[5]

• Heating: Once the initial gas evolution subsides, gently heat the mixture to 30-40°C. Maintain this temperature with continued stirring for approximately 12 hours, or until HCl evolution ceases.[2][5]

• Work-up: Carefully pour the reaction mixture onto a large volume of crushed ice/cold water (approx. 12 parts by weight).[5]

• Separation: Allow the layers to settle and decant the upper aqueous layer. Transfer the remaining oil to a separatory funnel.

• Neutralization: Wash the oil sequentially with cold water, a dilute solution of sodium carbonate (use cautiously to avoid excess), and finally with water again.[5]

• Purification: The crude 2-chlorobenzaldehyde oil can be purified by steam distillation or vacuum distillation (b.p. 84°C at 10 mmHg).[1]

Protocol 3: Lewis Acid-Catalyzed Hydrolysis of 2-Chlorobenzal Chloride

Materials:

• 2-Chlorobenzal chloride (high purity)

• Ferric chloride (FeCl₃) and/or Zinc chloride (ZnCl₂)

• Water

• Sodium carbonate solution (20%)

Procedure:

• Setup: Equip a flask for heating, stirring, and reflux, with an outlet for HCl gas.

• Charging: Add the crude 2-chlorobenzal chloride mixture and the catalyst (e.g., a mixture of ZnCl₂ and a 1% solution of FeCl₃).[2] The total catalyst amount should be 0.1-0.6% of the reactant mass.

• Reaction: Heat the mixture to 100-120°C with efficient stirring. Maintain the temperature for 1.5 to 3 hours.[6] HCl gas will be evolved.

• Work-up: After the reaction is complete, cool the mixture.

• Neutralization: Slowly add a 20% aqueous sodium carbonate solution until the pH of the mixture is between 8 and 10. Stir for 30 minutes.

• Separation: Allow the mixture to stand and separate the lower oily layer containing the crude 2-chlorobenzaldehyde.[1]

• Purification: Purify the crude product via vacuum distillation.

Visualizations

Synthesis and Troubleshooting Workflow

Caption: General workflow for 2-Chlorobenzaldehyde synthesis and key troubleshooting checkpoints.

Reaction Pathways and Side Products

Caption: Desired reaction pathway and the formation of the main impurity, 2-chlorobenzoic acid.

Troubleshooting Logic for Low Yield

Caption: A decision tree to diagnose the root cause of low yield in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. Numerical Simulation and Process Enhancement of the Hydrolysis of 2-Chlorobenzal Chloride [mdpi.com]
• 4. 2-CHLOROBENZALDEHYDE - Ataman Kimya [atamanchemicals.com]
• 5. prepchem.com [prepchem.com]
• 6. CN106977381A - Synthesis process of o-chlorobenzaldehyde - Google Patents [patents.google.com]
• 7. Efficient synthesis of p-chlorobenzaldehyde through liquid-phase oxidation of p-chlorotoluene using manganese-containing ZSM-5 as catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]

Preventing 2-chlorobenzoic acid formation during hydrolysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate challenges during hydrolysis experiments, with a specific focus on preventing the unwanted formation of 2-chlorobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common precursors that can lead to the formation of 2-chlorobenzoic acid as a byproduct during hydrolysis?

A1: 2-Chlorobenzoic acid can form as a byproduct during the hydrolysis of various functional groups attached to a 2-chlorobenzoyl moiety. Common precursors include:

• 2-Chlorobenzoyl esters: When the desired reaction is the hydrolysis of a different ester group within the same molecule.

• 2-Chlorobenzamides: If the intended reaction is the cleavage of another amide or a different functional group.

• 2-Chlorobenzonitriles: Although often used to synthesize 2-chlorobenzoic acid, incomplete or undesired hydrolysis of related nitriles can be a source.

• 2-Chlorobenzoyl chlorides: These are highly reactive and readily hydrolyze to 2-chlorobenzoic acid in the presence of water.[1][2]

Q2: What general strategies can be employed to prevent the formation of 2-chlorobenzoic acid during a hydrolysis reaction?

A2: To prevent the formation of 2-chlorobenzoic acid, you can employ several strategies:

• Selective Hydrolysis: Choose reaction conditions (e.g., pH, temperature, catalyst) that favor the hydrolysis of the target functional group over the precursor to 2-chlorobenzoic acid.[3][4]

• Protecting Groups: Temporarily protect the carboxylic acid precursor (e.g., as an oxazoline) to prevent its hydrolysis during the reaction.[5][6]

• Enzymatic Hydrolysis: Utilize enzymes (e.g., lipases) that can exhibit high selectivity for specific ester or amide bonds, leaving the 2-chlorobenzoyl moiety intact.[7][8]

• Kinetic vs. Thermodynamic Control: Manipulate reaction conditions to favor the kinetically preferred product (your desired product) over the thermodynamically more stable one (which might be the byproduct).

Q3: How does steric hindrance around the 2-chlorobenzoyl group influence its hydrolysis rate?

A3: The ortho-chloro substituent on the benzoyl group creates steric hindrance around the carbonyl carbon. This hindrance can slow down the rate of nucleophilic attack by water or hydroxide (B78521) ions, making the 2-chlorobenzoyl group less susceptible to hydrolysis compared to less hindered functional groups like aliphatic esters or amides.[9][10] This difference in reaction rates can be exploited for selective hydrolysis.

Troubleshooting Guide

Problem: I am observing the formation of 2-chlorobenzoic acid as a significant byproduct during my hydrolysis reaction.

This guide will help you identify the potential cause and find a solution to minimize the formation of this unwanted byproduct.

Logical Flowchart for Troubleshooting

Caption: Troubleshooting workflow for unwanted 2-chlorobenzoic acid formation.

Step 1: Identify the Source and Reaction Conditions

• Identify the precursor: Determine which functional group in your starting material is being hydrolyzed to 2-chlorobenzoic acid (e.g., a 2-chlorobenzoyl ester or amide).

• Review your reaction conditions: Note the pH, temperature, reaction time, and any catalysts used. Harsh conditions (strong acids or bases, high temperatures, long reaction times) are more likely to cause hydrolysis of sterically hindered and electron-deficient aromatic esters and amides.[11][12]

Step 2: Modify Reaction Conditions for Selective Hydrolysis

The key to preventing byproduct formation is to exploit the different hydrolysis rates of your target functional group and the 2-chlorobenzoyl precursor.

For Ester Hydrolysis:

• pH Control: Basic hydrolysis (saponification) is generally faster than acidic hydrolysis for esters.[11] However, very strong bases (e.g., NaOH, KOH) can hydrolyze even hindered aromatic esters. Consider using milder bases like potassium carbonate (K₂CO₃) or barium hydroxide (Ba(OH)₂).

• Temperature and Time: Lowering the reaction temperature and reducing the reaction time can significantly improve selectivity. Monitor the reaction closely by TLC or LC-MS to stop it once the desired product is formed, before significant byproduct formation occurs.

• Solvent Effects: The choice of solvent can influence hydrolysis rates. Protic solvents like water and alcohols participate in the hydrolysis, while aprotic co-solvents like THF or dioxane can be used to improve solubility.

For Amide Hydrolysis:

• General Considerations: Amides are generally more stable to hydrolysis than esters.[12] However, forcing conditions (e.g., refluxing in strong acid or base) will eventually cleave them.

• Milder Methods: Explore milder methods for amide hydrolysis if your target is a more labile amide in the presence of a 2-chlorobenzamide. This could involve enzymatic methods or specialized reagents. Recent research has shown methods for selective amide hydrolysis using visible light or nickel catalysis under mild conditions.[13][14]

Step 3: Data-Driven Optimization - Understanding Relative Hydrolysis Rates

The following tables summarize kinetic data for the hydrolysis of various esters and amides. Use this information to guide your choice of reaction conditions.

Table 1: Relative Hydrolysis Rates of Substituted Phenyl Benzoates

Substituent (X) in X-C₆H₄CO₂C₆H₅	Relative Rate Constant (k₂) in aqueous Bu₄NBr at 25°C
4-NO₂	High
2-NO₂	High
4-Cl	Moderate
2-Cl	Low
H	Low
4-CH₃	Very Low
2-CH₃	Very Low

Data adapted from kinetic studies on the alkaline hydrolysis of substituted phenyl benzoates.[15][16] This table illustrates that electron-withdrawing groups increase the rate of hydrolysis, while ortho-substituents (like the chloro group in 2-chlorobenzoic acid derivatives) can decrease the rate due to steric hindrance.

Table 2: Half-lives (t₁/₂) of Hydrolysis for Various Esters

Ester	Half-life (t₁/₂) in rat liver microsomes (minutes)	Half-life (t₁/₂) in rat plasma (minutes)
Methyl benzoate	15	36
Ethyl benzoate	12	17
Phenyl benzoate	10	7
Ethyl 2-bromobenzoate	-	-
Ethyl 4-bromobenzoate	-	-

Data adapted from a study on the hydrolytic stability of esters.[9] This data shows that aromatic esters are generally hydrolyzed relatively quickly by enzymes, but the rates can be influenced by substituents.

Step 4: Implement a Protecting Group Strategy

If modifying reaction conditions does not provide the desired selectivity, protecting the 2-chlorobenzoyl group is a robust strategy. A common and effective protecting group for carboxylic acids is an oxazoline (B21484).

Conceptual Workflow for Protecting Group Strategy:

Caption: Workflow for using an oxazoline protecting group.

Experimental Protocol: Protection of 2-Chlorobenzoic Acid as an Oxazoline

This protocol is a general guideline and may require optimization for your specific substrate.

Materials:

• Your substrate containing the 2-chlorobenzoic acid moiety

• 2-Amino-2-methyl-1-propanol (B13486)

• Thionyl chloride (SOCl₂) or a similar activating agent

• Anhydrous toluene (B28343) or dichloromethane (B109758) (DCM)

• Anhydrous triethylamine (B128534) (TEA) or pyridine

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Activation of the Carboxylic Acid:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve your substrate (1 equivalent) in anhydrous toluene.

  • Add thionyl chloride (1.1 to 1.5 equivalents) dropwise at room temperature.

  • Heat the reaction mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and remove the excess thionyl chloride and solvent under reduced pressure. The resulting acyl chloride is often used in the next step without further purification.

• Formation of the Oxazoline:

  • Dissolve the crude acyl chloride in anhydrous DCM.

  • In a separate flask, dissolve 2-amino-2-methyl-1-propanol (1.2 equivalents) and triethylamine (1.5 equivalents) in anhydrous DCM.

  • Cool the amine solution to 0 °C in an ice bath.

  • Slowly add the acyl chloride solution to the cooled amine solution dropwise with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting oxazoline-protected compound by column chromatography on silica (B1680970) gel.

Deprotection of the Oxazoline:

The oxazoline group is stable to many reagents but can be removed under acidic conditions to regenerate the carboxylic acid.[5]

• Acidic Hydrolysis: Reflux the oxazoline-protected compound in aqueous acid (e.g., 6M HCl or a mixture of THF/water with a strong acid catalyst) until the deprotection is complete, as monitored by TLC or LC-MS.[1]

Step 5: Consider Enzymatic Hydrolysis for High Selectivity

For substrates where chemoselectivity is particularly challenging, enzymatic hydrolysis can be an excellent alternative. Lipases are a class of enzymes that catalyze the hydrolysis of esters and can exhibit high substrate specificity.[7][8]

General Considerations for Enzymatic Hydrolysis:

• Enzyme Screening: Screen a panel of commercially available lipases (e.g., from Candida antarctica, Candida rugosa, Pseudomonas cepacia) to find one with the desired selectivity for your substrate.

• Reaction Conditions: Enzymatic reactions are typically carried out in aqueous buffers at or near neutral pH and at mild temperatures (e.g., 30-40 °C). Organic co-solvents may be needed to solubilize the substrate.

• Optimization: Optimize the pH, temperature, and substrate concentration to maximize the reaction rate and selectivity.

By systematically working through these troubleshooting steps and considering the provided data and protocols, you can effectively minimize or eliminate the formation of 2-chlorobenzoic acid in your hydrolysis reactions, leading to higher yields and purer products.

References

• 1. The acidic hydrolysis of N-acetylneuraminic 4,5-oxazoline allows a direct functionalization of the C5 position of Neu5Ac2en (DANA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Monoarylation of Acetate Esters and Aryl Methyl Ketones Using Aryl Chlorides [organic-chemistry.org]
• 3. Selective Hydrolysis of Nonactivated Aryl Esters at pH 7 through Cooperative Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Hydrolysis of Nonactivated Aryl Esters at pH 7 through Cooperative Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Oxazoline - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Kinetic study of hydrolysis of benzoates. Part XXII. Variation of the ortho inductive, resonance and steric terms with temperature in the alkaline hydrolysis of substituted phenyl benzoates in aqueous 2.25 M Bu4NBr - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Optimizing 2-Chlorobenzal Chloride Hydrolysis: A Technical Support Guide

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for the hydrolysis of 2-chlorobenzal chloride. This guide aims to help users optimize their experimental conditions, particularly temperature, to achieve high yields and purity of the desired product, 2-chlorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the hydrolysis of 2-chlorobenzal chloride?

The most common industrial method for producing 2-chlorobenzaldehyde is through the hydrolysis of 2-chlorobenzal chloride (also known as 1-chloro-2-(dichloromethyl)benzene).[1] This transformation is typically achieved via two main pathways:

• Acid-Mediated Hydrolysis: This method utilizes a strong acid, such as concentrated sulfuric acid, to facilitate the hydrolysis. It requires careful temperature control and vigorous stirring to create an effective emulsion between the organic substrate and the acid.[1][2]

• Catalytic Hydrolysis: This approach employs a catalyst, often a Lewis acid like ferric chloride (FeCl₃) or a combination of ferric chloride and zinc chloride (ZnCl₂), to drive the reaction.[1][3] This method generally operates at a higher temperature compared to the sulfuric acid method.[1]

Q2: My reaction yield is significantly lower than expected. What are the common causes?

Low yields are a frequent issue and can be attributed to several factors:

• Impure Starting Material: The precursor, 2-chlorobenzal chloride, is often synthesized by the free-radical chlorination of 2-chlorotoluene (B165313). This process can generate 1-chloro-2-(trichloromethyl)benzene (B131812) as a by-product. This "trichloro" impurity will hydrolyze to form 2-chlorobenzoic acid, contaminating the final product and reducing the aldehyde yield.[1]

• Incomplete Hydrolysis: The reaction may not have reached completion due to insufficient reaction time, improper temperature, or inadequate mixing, which is particularly critical in the biphasic sulfuric acid method.[1]

• Sub-optimal Catalyst Activity: In the catalytic method, the effectiveness of the catalyst can be compromised. It is crucial to use a high-quality catalyst in the appropriate amount.[1]

• Losses During Work-up and Purification: Significant product loss can occur during neutralization, extraction, and distillation steps. Emulsion formation during extraction or sub-optimal distillation conditions can be contributing factors.

Q3: The formation of 2-chlorobenzoic acid is a major issue in my experiment. How can I prevent it?

The presence of 2-chlorobenzoic acid is almost always a result of the hydrolysis of the 1-chloro-2-(trichloromethyl)benzene impurity in the starting material.[1] To minimize its formation, it is essential to use high-purity 2-chlorobenzal chloride. If you are preparing the starting material yourself, precise control over the chlorination of 2-chlorotoluene is necessary to reduce the formation of the "trichloro" species.[1]

Q4: The hydrolysis reaction is proceeding very slowly. What can I do to increase the reaction rate?

To improve the reaction rate, consider the following adjustments:

• Temperature Optimization: For the sulfuric acid method, after the initial exothermic reaction subsides, gentle heating to 30-40°C is required.[1][2] For the catalytic method, ensure the temperature is maintained between 100-130°C.[1]

• Efficient Mixing: Vigorous stirring is crucial, especially for the acid-mediated hydrolysis, to ensure good contact between the reactants.[1][2]

• Catalyst Concentration: In the catalytic method, ensure the catalyst is used in an effective concentration. A typical amount is around 0.015% to 5 mol% of the reactant mixture.[3][4]

Data Presentation

The following table summarizes the key parameters for the two primary hydrolysis methods of 2-chlorobenzal chloride.

Feature	Method 1: Sulfuric Acid Hydrolysis	Method 2: Catalytic Hydrolysis
Primary Reagent(s)	Concentrated Sulfuric Acid	Ferric Chloride (FeCl₃), Zinc Chloride (ZnCl₂)
Reaction Temperature	30-40°C (after initial phase)[1][2]	100-130°C[1][3]
Reaction Time	~12 hours[1][2]	1.5 - 5 hours[3][4]
Reported Yield	53-70%[1][2]	Up to 93%[4]
Key Considerations	Requires vigorous stirring to form an emulsion. Significant evolution of HCl gas.[1][2]	Higher temperature process. Catalyst quality is critical.

Experimental Protocols

Protocol 1: Hydrolysis using Concentrated Sulfuric Acid

• Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a thermometer, and an outlet connected to a gas absorption trap for hydrogen chloride.

• Charging Flask: Add 500g of concentrated sulfuric acid to the flask, followed by 250g of freshly distilled 2-chlorobenzal chloride.[1][2]

• Reaction: Begin vigorous stirring to create a fine emulsion. A significant amount of hydrogen chloride gas will evolve, and the temperature will initially drop.[1][2]

• Heating: Once the initial gas evolution subsides, gently heat the mixture to 30-40°C. Maintain this temperature with continued stirring for approximately 12 hours, or until HCl evolution ceases.[1][2]

• Work-up: Carefully pour the reaction mixture into 3 liters of cold water. Allow the layers to settle and decant the upper aqueous layer.

• Neutralization: Transfer the remaining oil to a separatory funnel. Wash sequentially with cold water, a dilute solution of sodium carbonate (use cautiously to avoid excess), and finally with water again.

• Purification: Purify the crude product via vacuum distillation. 2-chlorobenzaldehyde has a boiling point of approximately 84°C at 10 mmHg.[1]

Protocol 2: Catalytic Hydrolysis

• Setup: Assemble a clean, dry three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a condenser connected to a gas scrubber.

• Charging Reactor: Charge the reactor with 2-chlorobenzal chloride and the catalyst (e.g., 0.05 - 5 mol% ferric chloride).[4]

• Heating: Heat the mixture to the reaction temperature, typically between 100°C and 120°C.[3]

• Addition of Water: Once the desired temperature is reached, slowly add water (e.g., 1 to 2.4 mole equivalents) to the reaction mixture from the dropping funnel over a period of 1 to 2 hours. Maintain the temperature within the specified range during the addition.[5]

• Reaction: Maintain the temperature and stirring for 1.5 to 3 hours.[3] The reaction will release hydrogen chloride gas, which should be scrubbed.

• Work-up: After the reaction is complete, cool the mixture.

• Neutralization: Add a 20% aqueous sodium carbonate solution until the pH of the mixture is between 8 and 10.

• Purification: Purify the crude product via vacuum distillation.

Mandatory Visualization

Caption: Experimental workflow for 2-chlorobenzal chloride hydrolysis.

Caption: Troubleshooting guide for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. Page loading... [guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Troubleshooting incomplete hydrolysis of 1-chloro-2-(dichloromethyl)benzene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hydrolysis of 1-chloro-2-(dichloromethyl)benzene (B1361784) to synthesize 2-chlorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: My hydrolysis reaction is incomplete, and I'm observing a low yield of 2-chlorobenzaldehyde. What are the common causes?

Incomplete hydrolysis is a frequent issue and can be attributed to several factors:

• Insufficient Reaction Time: The hydrolysis of 1-chloro-2-(dichloromethyl)benzene, particularly when using concentrated sulfuric acid, may require an extended period to reach completion.

• Inadequate Temperature: While the reaction can be initiated at room temperature, gentle heating is often necessary to drive it to completion.[1]

• Poor Mixing: In the biphasic system of the substrate and concentrated sulfuric acid, vigorous stirring is essential to create an emulsion and ensure efficient contact between the reactants.[2]

• Impure Starting Material: The presence of impurities in the 1-chloro-2-(dichloromethyl)benzene can interfere with the reaction. It is advisable to use freshly distilled starting material.[2]

Q2: I have a significant amount of a crystalline byproduct in my final product. What is it and how can I prevent its formation?

The most common crystalline byproduct is 2-chlorobenzoic acid.[3] Its formation is almost always due to the presence of 1-chloro-2-(trichloromethyl)benzene (B131812) as an impurity in your starting material.[3] This "trichloro" impurity hydrolyzes under the reaction conditions to form the corresponding carboxylic acid.[4]

To prevent the formation of 2-chlorobenzoic acid:

• Use High-Purity Starting Material: Whenever possible, use a high-purity grade of 1-chloro-2-(dichloromethyl)benzene that is free from the trichloromethyl analog.

• Control the Chlorination Process: If you are synthesizing your own starting material via the free-radical chlorination of 2-chlorotoluene, it is crucial to carefully control the reaction conditions to minimize over-chlorination.[3][5]

Q3: The hydrolysis reaction is proceeding very slowly. How can I increase the reaction rate?

To enhance the reaction rate, consider the following adjustments:

• Temperature Control: For the sulfuric acid-mediated hydrolysis, after the initial evolution of hydrogen chloride gas subsides, gentle heating to a temperature of 30-40°C can significantly speed up the reaction.[1]

• Efficient Stirring: Ensure that your stirring is vigorous enough to maintain a fine emulsion between the organic and acid layers.[2] This increases the interfacial area and facilitates the reaction.

Q4: What are the best practices for the work-up and purification of 2-chlorobenzaldehyde?

A careful work-up and purification procedure is critical for obtaining a high-purity product.

• Quenching: The reaction mixture should be carefully poured into a large volume of cold water to quench the reaction and dilute the sulfuric acid.[2]

• Neutralization: The acidic aqueous layer should be decanted, and the remaining organic layer should be washed with water, followed by a dilute solution of sodium carbonate to neutralize any remaining acid. Use the sodium carbonate solution cautiously to avoid an excess.[2]

• Purification: The crude 2-chlorobenzaldehyde can be purified by either steam distillation or vacuum distillation to yield a product with high purity.[1]

Data Presentation

The following table summarizes typical reaction conditions and expected yields for the hydrolysis of 1-chloro-2-(dichloromethyl)benzene using concentrated sulfuric acid.

Parameter	Value	Reference
Starting Material	1-chloro-2-(dichloromethyl)benzene	[1]
Reagent	Concentrated Sulfuric Acid	[1]
Reactant Ratio	1:8 (weight of substrate to sulfuric acid)	[2]
Reaction Temperature	30-40 °C	[1]
Reaction Time	~12 hours, or until HCl evolution ceases	[2]
Expected Yield	~70%	[1]
Purity (after distillation)	>99%	[2]

Experimental Protocols

Acid-Catalyzed Hydrolysis of 1-chloro-2-(dichloromethyl)benzene

Safety Precautions: This procedure involves the use of concentrated sulfuric acid, which is highly corrosive. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. The reaction also evolves hydrogen chloride gas, which is toxic and corrosive. Ensure that the reaction setup includes a gas absorption trap.

Materials:

• 1-chloro-2-(dichloromethyl)benzene

• Concentrated sulfuric acid

• Water

• Sodium carbonate solution (dilute)

• Three-necked round-bottomed flask

• Mechanical stirrer

• Thermometer

• Gas outlet connected to a gas absorption trap

Procedure:

• Reaction Setup: Equip a three-necked round-bottomed flask with a mechanical stirrer, a thermometer, and a gas outlet connected to a gas absorption trap for hydrogen chloride.

• Charging the Flask: To the flask, add 500g of concentrated sulfuric acid, followed by the slow addition of 250g of freshly distilled 1-chloro-2-(dichloromethyl)benzene.[2]

• Reaction: Begin vigorous stirring to create a fine emulsion. A significant amount of hydrogen chloride gas will evolve, and the temperature will initially drop.[2]

• Heating: Once the initial vigorous gas evolution subsides, gently heat the mixture to 30-40°C. Maintain this temperature with continued stirring for approximately 12 hours, or until the evolution of HCl gas ceases.[2]

• Work-up: Carefully and slowly pour the reaction mixture into 3 liters of cold water with stirring. Allow the layers to settle and then decant the upper aqueous layer.

• Neutralization: Transfer the remaining oily layer to a separatory funnel. Wash it sequentially with cold water, a dilute solution of sodium carbonate (use cautiously to avoid excess), and finally with water again.[2]

• Purification: Purify the crude product by vacuum distillation to obtain 2-chlorobenzaldehyde.[2]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the hydrolysis of 1-chloro-2-(dichloromethyl)benzene.

Troubleshooting Guide

Caption: Troubleshooting logic for incomplete hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 2-Chlorobenzaldehyde by Vacuum Distillation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of crude 2-Chlorobenzaldehyde by vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying 2-Chlorobenzaldehyde?

A1: 2-Chlorobenzaldehyde has a relatively high boiling point at atmospheric pressure (approximately 209-215 °C).[1][2] Distilling at this temperature can lead to decomposition, oxidation, and reduced yield.[3] Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature, which minimizes thermal degradation and prevents the formation of byproducts.

Q2: What are the common impurities in crude 2-Chlorobenzaldehyde?

A2: The impurities largely depend on the synthetic route. A common industrial method is the chlorination of 2-chlorotoluene (B165313) followed by hydrolysis of the resulting 2-chlorobenzal chloride.[2][4][5] Potential impurities from this process include:

• Unreacted starting materials: 2-chlorotoluene.

• Over-chlorinated byproducts: Dichlorotoluenes, which can also be hydrolyzed to their corresponding benzaldehydes.

• Oxidation product: 2-Chlorobenzoic acid, formed by the oxidation of 2-Chlorobenzaldehyde, especially if exposed to air at elevated temperatures.[4]

• Isomeric impurities: Depending on the purity of the starting 2-chlorotoluene, other isomers of chlorobenzaldehyde may be present.

Q3: What is the expected boiling point of 2-Chlorobenzaldehyde under vacuum?

A3: The boiling point is dependent on the pressure. A typical literature value is 84°C at 10 mmHg.[1] It's crucial to monitor both temperature and pressure during distillation for accurate fraction collection.

Q4: My final product is yellow. What could be the cause?

A4: A yellow tint in the distilled 2-Chlorobenzaldehyde can indicate the presence of impurities or slight decomposition. Overheating during distillation is a common cause. Ensure the heating bath temperature is only slightly higher than the vapor temperature. The presence of certain byproducts from the synthesis can also impart color. If the color is significant, a second distillation or alternative purification methods like chromatography might be necessary.

Q5: Is it necessary to wash the crude 2-Chlorobenzaldehyde before distillation?

A5: Yes, a pre-distillation wash is highly recommended, especially to remove acidic impurities like 2-chlorobenzoic acid.[4] Washing the crude product with a mild basic solution, such as sodium bicarbonate or sodium carbonate, will convert the acidic impurity into its water-soluble salt, which can then be separated in an aqueous layer.[1][4]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Bumping/Uncontrolled Boiling	- Superheating of the liquid. - Vacuum applied too rapidly. - No or ineffective boiling chips/stir bar.	- Ensure smooth and vigorous stirring with a magnetic stir bar. Boiling chips are generally not effective under vacuum. - Apply vacuum gradually to the system. - Use a capillary bubbler to introduce a fine stream of inert gas (e.g., nitrogen) to promote smooth boiling.
No Distillate at Expected Temperature	- Vacuum leak in the apparatus. - Inaccurate thermometer reading. - Blockage in the distillation path.	- Check all joints and connections for proper sealing. Ensure all glassware is free of cracks. - Calibrate the thermometer or use a new one. Ensure the thermometer bulb is correctly positioned. - Check for any blockages in the condenser or adapter.
Product Solidifies in Condenser	- The melting point of 2-Chlorobenzaldehyde is 9-12°C. - Cooling water is too cold.	- Use slightly warmer water in the condenser or reduce the flow rate to prevent solidification. If solidification occurs, you may need to briefly stop the cooling water flow to allow the product to melt and flow into the receiving flask.
Poor Separation of Fractions	- Inefficient fractionating column. - Distillation rate is too fast.	- For mixtures with closely boiling impurities, use a fractionating column (e.g., Vigreux column). - Reduce the heating rate to allow for proper equilibration between liquid and vapor phases in the column. A slow, steady distillation rate is key to good separation.
Darkening or Tarring of Residue	- Decomposition of the crude material. - Presence of non-volatile impurities.	- Lower the distillation temperature by improving the vacuum. - Ensure all acidic impurities are removed before distillation as they can catalyze decomposition at high temperatures. - Do not distill to dryness. Leave a small amount of residue in the distilling flask.
Pressure Fluctuations	- Unstable vacuum source. - Leaks in the system.	- Ensure the vacuum pump is in good working condition and the oil is clean. - Re-check all seals and connections for any leaks.

Experimental Protocols

Pre-distillation Wash of Crude 2-Chlorobenzaldehyde

This procedure is to remove acidic impurities, primarily 2-chlorobenzoic acid.

Methodology:

• Transfer the crude 2-Chlorobenzaldehyde to a separatory funnel.

• Add an equal volume of a 5% aqueous sodium bicarbonate solution.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The top layer is the organic phase (crude 2-Chlorobenzaldehyde), and the bottom is the aqueous phase containing the sodium salt of 2-chlorobenzoic acid.

• Drain and discard the lower aqueous layer.

• Repeat the wash with the sodium bicarbonate solution.

• Wash the organic layer with an equal volume of water to remove any residual base.

• Finally, wash the organic layer with an equal volume of brine (saturated NaCl solution) to aid in drying.

• Drain the organic layer into a clean, dry flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Swirl the flask and let it stand for at least 30 minutes.

• Filter the dried crude 2-Chlorobenzaldehyde to remove the drying agent. The product is now ready for vacuum distillation.

Vacuum Distillation of 2-Chlorobenzaldehyde

Methodology:

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus using clean, dry glassware. Ensure all joints are properly greased.

  • Use a round-bottom flask of an appropriate size (the crude product should fill it to no more than two-thirds).

  • Place a magnetic stir bar in the distillation flask.

  • Use a short-path distillation head or a fractionating column (Vigreux) if closely boiling impurities are expected.

  • Ensure the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the distilling vapor.

  • Connect the vacuum source to the distillation apparatus via a cold trap to protect the pump from corrosive vapors.

• Distillation Procedure:

  • Transfer the pre-washed and dried crude 2-Chlorobenzaldehyde into the distillation flask.

  • Begin stirring the liquid.

  • Gradually apply the vacuum. The liquid may bubble as residual volatile impurities are removed.

  • Once a stable vacuum is achieved (e.g., around 10 mmHg), begin to heat the distillation flask using a heating mantle or an oil bath.

  • Heat the flask slowly and observe the temperature.

  • Collect any initial low-boiling fractions in a separate receiving flask.

  • As the temperature approaches the expected boiling point of 2-Chlorobenzaldehyde at the recorded pressure (e.g., ~84°C at 10 mmHg), change to a clean receiving flask to collect the main fraction.[1]

  • Maintain a slow and steady distillation rate by carefully controlling the heat input.

  • Collect the fraction that distills over a narrow temperature range.

  • Once the main fraction has been collected and the distillation rate slows, or if the temperature begins to rise significantly, stop the distillation. Do not distill to dryness.

  • Remove the heat source and allow the apparatus to cool completely before slowly releasing the vacuum.

  • The collected fraction should be pure 2-Chlorobenzaldehyde.

Data Presentation

Parameter	Value	Reference
Molecular Formula	C₇H₅ClO	[2]
Molecular Weight	140.57 g/mol	[2]
Appearance	Clear, colorless to pale yellow liquid	[2]
Boiling Point (atm)	209-215 °C	[1][2]
Boiling Point (10 mmHg)	84 °C	[1]
Melting Point	9-12 °C	[2]
Density	~1.25 g/mL	[2]

Mandatory Visualizations

Caption: Experimental workflow for the purification of crude 2-Chlorobenzaldehyde.

Caption: Troubleshooting logic for common vacuum distillation issues.

References

• 1. prepchem.com [prepchem.com]
• 2. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 3. 2-CHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. 2-CHLOROBENZALDEHYDE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Safe Handling and Disposal of 2-Chlorobenzaldehyde Waste

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on the safe handling and disposal of 2-Chlorobenzaldehyde waste. It includes troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Chlorobenzaldehyde?

A1: 2-Chlorobenzaldehyde is a combustible liquid that can cause severe skin burns and serious eye damage.[1][2][3] It is also harmful if swallowed or inhaled, and may cause irritation to the respiratory tract.[4]

Q2: What are the appropriate storage conditions for 2-Chlorobenzaldehyde?

A2: Store 2-Chlorobenzaldehyde in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][6] It should be kept in a tightly closed container, under an inert atmosphere (e.g., nitrogen), and protected from light and moisture.[6][7]

Q3: What personal protective equipment (PPE) is required when handling 2-Chlorobenzaldehyde?

A3: When handling 2-Chlorobenzaldehyde, it is essential to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat or protective suit.[5][6] In case of insufficient ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

Q4: What materials are incompatible with 2-Chlorobenzaldehyde?

A4: 2-Chlorobenzaldehyde is incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[1][5] Contact with these substances should be avoided to prevent vigorous reactions.

Q5: How should I dispose of 2-Chlorobenzaldehyde waste?

A5: 2-Chlorobenzaldehyde waste is considered hazardous waste and must be disposed of in accordance with local, state, and federal regulations.[9] It should be collected in a designated, properly labeled, and sealed container for disposal by a licensed hazardous waste management company. Do not dispose of it down the drain or in regular trash.

Troubleshooting Guide

Issue	Possible Cause	Solution
Skin or Eye Contact	Accidental splash or improper handling.	Immediately flush the affected area with copious amounts of water for at least 15 minutes. For eye contact, hold the eyelids open and continue flushing. Seek immediate medical attention.[1]
Spill in the Laboratory	Container breakage or mishandling during transfer.	For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite), collect it in a sealed container for hazardous waste disposal, and decontaminate the area. For large spills, evacuate the area and contact your institution's environmental health and safety department.[5]
Inhalation of Vapors	Inadequate ventilation or improper use of fume hood.	Move the affected individual to fresh air immediately. If breathing is difficult, provide oxygen and seek medical attention.
Faint Odor Detected in the Lab	Improperly sealed container or minor leak.	Check all containers of 2-Chlorobenzaldehyde for proper sealing. Work within a certified chemical fume hood and ensure it is functioning correctly. If the odor persists, there may be a larger, undetected spill; notify your lab supervisor or safety officer.

Quantitative Data

Occupational Exposure Limits:

To date, specific occupational exposure limits (PEL, TLV, REL) for 2-Chlorobenzaldehyde have not been established by major regulatory bodies like OSHA, NIOSH, or ACGIH. It is recommended to handle it as a hazardous chemical and keep exposure to the lowest achievable level. For its non-chlorinated analog, benzaldehyde (B42025), a workplace environmental exposure level (WEEL) of 2 ppm as a Time-Weighted Average (TWA) has been suggested.[6]

Physicochemical Properties:

Property	Value
Boiling Point	209-215 °C
Melting Point	9-12 °C
Flash Point	87 °C[10]
Density	1.25 g/cm³[10]
Vapor Pressure	1.27 mmHg (at 50 °C)[11]

Glove Chemical Resistance:

Glove Material	General Recommendation for Aldehydes
Butyl Rubber	Excellent
Neoprene	Good to Excellent
Nitrile Rubber	Fair to Good (potential for breakthrough with prolonged contact)
Natural Rubber (Latex)	Not Recommended
Polyvinyl Chloride (PVC)	Not Recommended

Experimental Protocols

Protocol for a Small-Scale Spill Cleanup (Less than 100 mL):

• Preparation: Ensure you are wearing the appropriate PPE: chemical-resistant gloves (butyl rubber or neoprene are recommended), safety goggles, a face shield, and a lab coat. Have a spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads), a scoop, and a labeled hazardous waste container ready.

• Containment: If the spill is spreading, create a dike around the spill using the absorbent material.

• Absorption: Gently cover the spill with the absorbent material, working from the outside in to avoid splashing.

• Collection: Once the 2-Chlorobenzaldehyde is fully absorbed, use a non-sparking scoop to carefully collect the material and place it into the designated hazardous waste container.

• Decontamination: Wipe the spill area with a cloth dampened with a mild detergent solution, followed by a clean water rinse. Place all contaminated cleaning materials into the hazardous waste container.

• Disposal: Seal the hazardous waste container and label it clearly with "Hazardous Waste: 2-Chlorobenzaldehyde Spill Debris." Arrange for disposal through your institution's environmental health and safety office.

Protocol for Laboratory-Scale Waste Neutralization (for dilute aqueous solutions):

Disclaimer: This is a general guideline for the neutralization of dilute aqueous solutions containing residual 2-Chlorobenzaldehyde. This procedure should only be performed by trained personnel in a chemical fume hood while wearing appropriate PPE. Always test the procedure on a small scale first.

• Preparation: In a chemical fume hood, prepare a reaction vessel (e.g., a beaker or flask) of appropriate size, placed in an ice bath to control the reaction temperature.

• Dilution: If the waste is concentrated, dilute it with water to less than 5% concentration.

• Neutralization with Sodium Bisulfite:

  • Slowly add a 10% solution of sodium bisulfite (NaHSO₃) to the stirred 2-Chlorobenzaldehyde waste solution. The reaction is exothermic, so maintain the temperature below 30°C.

  • Continue adding the sodium bisulfite solution until the characteristic almond-like odor of the aldehyde is no longer detectable.

  • Allow the mixture to stir for at least one hour to ensure the reaction is complete.

• pH Adjustment: Check the pH of the solution. If it is acidic, neutralize it to a pH between 6 and 8 by slowly adding a dilute solution of sodium hydroxide (B78521) or sodium carbonate.

• Disposal: The neutralized solution may be suitable for drain disposal, depending on local regulations. Consult your institution's environmental health and safety guidelines for final disposal procedures.

Visualizations

Caption: Workflow for responding to a 2-Chlorobenzaldehyde spill.

Caption: Chemical incompatibilities of 2-Chlorobenzaldehyde.

Caption: Process flow for the disposal of 2-Chlorobenzaldehyde waste.

References

• 1. dnacih.com [dnacih.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. acs.org [acs.org]
• 4. FORMALDEHYDE - ACGIH [acgih.org]
• 5. BENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. gustavus.edu [gustavus.edu]
• 7. epa.gov [epa.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. otago.ac.nz [otago.ac.nz]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. chemistry.osu.edu [chemistry.osu.edu]

Personal protective equipment for handling o-Chlorobenzaldehyde

This guide provides essential safety information and personal protective equipment (PPE) recommendations for handling o-Chlorobenzaldehyde in a research and development environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of o-Chlorobenzaldehyde?

A1: o-Chlorobenzaldehyde is a combustible liquid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3][4][5] It is crucial to handle this chemical with appropriate personal protective equipment to avoid exposure.

Q2: What type of eye and face protection is required?

A2: Chemical safety goggles or a face shield conforming to EN166 or NIOSH standards should be worn to protect against splashes and vapors.[4][6][7]

Q3: What gloves are recommended for handling o-Chlorobenzaldehyde?

A3: For full contact, butyl-rubber gloves with a thickness of 0.7 mm are recommended, offering a breakthrough time of over 480 minutes.[8] For splash contact, chloroprene (B89495) gloves with a 0.65 mm thickness and a breakthrough time of approximately 30 minutes are suitable.[8] Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.[7]

Q4: Do I need respiratory protection when working with o-Chlorobenzaldehyde?

A4: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2][7] If ventilation is inadequate or if vapors/aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter (e.g., type ABEK) is necessary.[6][7][8]

Q5: What kind of protective clothing is necessary?

A5: Wear a lab coat, impervious clothing, or a full suit to prevent skin contact.[6][7] For larger spills, a full suit and boots are recommended.[6]

Q6: What should I do in case of accidental exposure?

A6:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes. Seek medical attention.[1][3][5]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[1][3]

• Inhalation: Move the person to fresh air and keep them at rest in a comfortable position for breathing. Seek immediate medical attention.[1][2]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1][4]

Troubleshooting Guide

Issue	Probable Cause	Solution
Skin irritation despite wearing gloves.	Glove material may not be suitable, or there might be a tear or pinhole in the glove.	Immediately remove and dispose of the gloves. Wash the affected area thoroughly. Select a glove with a higher chemical resistance (see table below). Always inspect gloves before use.
Feeling dizzy or respiratory irritation while working.	Inadequate ventilation or inappropriate respiratory protection.	Immediately move to an area with fresh air. Re-evaluate the ventilation of your workspace. Use a certified respirator with the correct filter type if you are working outside a fume hood or if ventilation is insufficient.
Chemical splash to the eyes.	Improper or no eye protection worn.	Immediately use an eyewash station to flush the eyes for at least 15 minutes. Keep the eyelids open during flushing. Seek immediate medical attention.

Quantitative Data: Glove Compatibility

The following table summarizes the recommended glove types for handling o-Chlorobenzaldehyde based on available safety data.

Glove Material	Thickness	Breakthrough Time	Protection Level	Manufacturer Example
Butyl-rubber	0.7 mm	480 min	Full Contact	Butoject® (KCL 898)[8]
Chloroprene	0.65 mm	30 min	Splash Contact	KCL 720 Camapren®[8]

Disclaimer: This data is based on specific testing conditions and should be used as a guideline. It is crucial to consult the glove manufacturer's specific chemical resistance data for the gloves you are using.

Experimental Protocols: Safe Handling of o-Chlorobenzaldehyde

1. Pre-Experiment Preparation:

• Ensure a calibrated and certified chemical fume hood is available and functioning correctly.
• Verify that an emergency eyewash station and safety shower are accessible and have been recently tested.[4]
• Review the Safety Data Sheet (SDS) for o-Chlorobenzaldehyde before starting any work.[7]
• Inspect all required PPE for any damage or defects.

2. Donning Personal Protective Equipment (PPE):

• Wear a flame-resistant lab coat.
• Don chemical safety goggles and a face shield.
• Select and don the appropriate chemical-resistant gloves (refer to the table above).
• If required, ensure your respirator is properly fitted and has the correct cartridge.

3. Handling and Dispensing:

• Conduct all manipulations of o-Chlorobenzaldehyde inside a chemical fume hood.
• Ground all equipment containing the material to prevent static discharge.[6]
• Carefully dispense the required amount, avoiding splashing.
• Keep the container tightly closed when not in use.[6][9]

4. Post-Experiment Procedures:

• Properly label and store any remaining o-Chlorobenzaldehyde in a cool, dry, and well-ventilated area away from heat and ignition sources.[2][6]
• Decontaminate any surfaces that may have come into contact with the chemical.
• Remove PPE in the correct order to avoid cross-contamination.
• Wash hands thoroughly with soap and water after removing gloves.[7]

Mandatory Visualization

Caption: PPE selection workflow for handling o-Chlorobenzaldehyde.

References

• 1. sds.chemtel.net [sds.chemtel.net]
• 2. multichemindia.com [multichemindia.com]
• 3. aquabond.ca [aquabond.ca]
• 4. fishersci.com [fishersci.com]
• 5. ICSC 0641 - o-CHLOROBENZALDEHYDE [inchem.org]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. 2-Chlorobenzaldehyde or O-Chlorobenzaldehyde Manufacturers, with SDS [mubychem.com]

Technical Support Center: Synthesis of 2-Chlorobenzaldehyde

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the synthesis of 2-Chlorobenzaldehyde. Our aim is to help you manage common side reactions and optimize your experimental outcomes.

Troubleshooting Guides (Question & Answer Format)

Issue 1: Low Yield of 2-Chlorobenzaldehyde and Presence of o-Chlorobenzoic Acid Impurity

• Question: My final product shows a significant amount of o-chlorobenzoic acid, and the overall yield of 2-chlorobenzaldehyde is lower than expected. What are the likely causes and how can I mitigate this?

• Answer: The presence of o-chlorobenzoic acid is a common issue that primarily arises from two potential pathways: over-chlorination of the starting material, o-chlorotoluene, or oxidation of the desired 2-chlorobenzaldehyde product.

  • Over-chlorination: During the side-chain chlorination of o-chlorotoluene, the reaction can proceed past the desired o-chlorobenzal chloride to form o-chlorotrichlorobenzyl.[1] Subsequent hydrolysis of this byproduct generates o-chlorobenzoic acid, which is challenging to separate from the final product.[1]

  • Oxidation of Aldehyde: The aldehyde group in 2-chlorobenzaldehyde is susceptible to oxidation to a carboxylic acid, particularly if the reaction conditions are too harsh or if there is exposure to air for prolonged periods at elevated temperatures.

  Troubleshooting Steps:

  • Control Chlorination Reaction:

    • Temperature: Maintain the chlorination reaction temperature below 120°C. Higher temperatures accelerate the formation of the undesired o-chlorotrichlorobenzyl.[1]

    • Stoichiometry: Carefully control the molar ratio of chlorine to o-chlorotoluene. A typical ratio is between 2:1 and 4:1.[2]

    • Monitoring: Monitor the reaction progress using Gas Chromatography (GC) to ensure the optimal formation of o-chlorobenzal chloride while minimizing the formation of o-chlorotrichlorobenzyl.

  • Optimize Hydrolysis Conditions:

    • Temperature: Keep the hydrolysis temperature below 130°C to prevent coking and other side reactions that can reduce the yield.[1]

    • Catalyst Concentration: The concentration of the hydrolysis catalyst (e.g., ferric chloride and zinc chloride) should be optimized. An excessive amount can promote polymerization and the formation of tar, while too little will result in a very slow or incomplete reaction.[1]

  • Purification:

    • After hydrolysis, neutralize the reaction mixture with a 20% sodium carbonate solution to a pH of 8-10. This will help to remove acidic impurities like o-chlorobenzoic acid by converting them to their water-soluble salts.[1]

    • Purify the crude 2-chlorobenzaldehyde by vacuum distillation.[1]

Issue 2: Presence of Unreacted o-Chlorotoluene and o-Chlorobenzyl Chloride in the Final Product

• Question: My purified product is contaminated with significant amounts of the starting material (o-chlorotoluene) and the mono-chlorinated intermediate (o-chlorobenzyl chloride). How can I improve the conversion?

• Answer: Incomplete conversion during the chlorination step is the primary reason for the presence of these impurities. This can be due to insufficient reaction time, improper temperature, or inefficient mixing.

  Troubleshooting Steps:

  • Reaction Time: Ensure the chlorination reaction is allowed to proceed for a sufficient duration. A typical reaction time is 1-2 hours.[2]

  • Temperature Control: Maintain the reaction temperature within the optimal range of 100-120°C to ensure a reasonable reaction rate without promoting excessive side reactions.[2]

  • Efficient Mixing: Ensure vigorous stirring throughout the reaction to maintain a homogeneous mixture and facilitate the interaction between the gaseous chlorine and the liquid o-chlorotoluene.

  • Purification: Utilize fractional distillation under reduced pressure to separate the lower-boiling o-chlorotoluene and o-chlorobenzyl chloride from the desired product.[1] The separated unreacted starting materials can be recycled in subsequent batches to improve overall process efficiency.[1]

Issue 3: Formation of Polymeric Byproducts and Dark-Colored Product

• Question: The crude product is a dark, oily residue, suggesting the formation of polymeric materials. What causes this and how can it be prevented?

• Answer: The formation of dark, tar-like substances is often a result of "coking" or polymerization, which can be triggered by excessive temperatures during either the chlorination or hydrolysis steps.[1] The use of too much catalyst can also promote polymerization.[1]

  Troubleshooting Steps:

  • Strict Temperature Control: Do not exceed 120°C during chlorination and 130°C during hydrolysis.[1]

  • Optimized Catalyst Levels: Use the minimum effective amount of catalyst. For ferric chloride and zinc chloride catalysts, a concentration of 0.1% to 0.6% of the mass of the mixed solution is recommended.[1]

  • Prompt Work-up: After the reaction is complete, promptly pouring the reaction mixture onto crushed ice can help to precipitate the product and minimize the formation of byproducts.[3]

Frequently Asked Questions (FAQs)

• Q1: What are the most common industrial synthesis methods for 2-Chlorobenzaldehyde?

  • A1: The most prevalent industrial method is the chloride hydrolysis pathway.[1] This involves the side-chain chlorination of o-chlorotoluene to form o-chlorobenzal chloride, followed by hydrolysis to yield 2-chlorobenzaldehyde.[1][4] Other methods include the direct oxidation of o-chlorotoluene.[1]

• Q2: What analytical techniques are recommended for monitoring the reaction and assessing product purity?

  • A2: Gas Chromatography (GC) is highly effective for monitoring the progress of the chlorination reaction by tracking the disappearance of the starting material and the formation of intermediates and the final product.[3] For assessing the purity of the final 2-chlorobenzaldehyde, GC and melting point analysis are commonly employed.[3]

• Q3: How can I effectively purify the crude 2-Chlorobenzaldehyde?

  • A3: The most common and effective purification method is vacuum distillation.[1] This allows for the separation of 2-chlorobenzaldehyde from less volatile impurities like o-chlorobenzoic acid and more volatile components like unreacted o-chlorotoluene. Prior to distillation, washing the crude product with a sodium bicarbonate or sodium carbonate solution can help remove acidic impurities.[1][5]

Data Presentation

Table 1: Influence of Reaction Temperature on Side Product Formation

Temperature	Key Side Reaction	Consequence	Recommendation
> 120°C (Chlorination)	Increased formation of o-chlorotrichlorobenzyl[1]	Higher levels of o-chlorobenzoic acid impurity after hydrolysis.[1]	Maintain chlorination temperature between 100-120°C.[1]
> 130°C (Hydrolysis)	Coking and polymerization[1]	Reduced yield and formation of tar-like byproducts.[1]	Keep hydrolysis temperature between 100-120°C.[1]

Table 2: Summary of a Typical Synthesis Protocol and Expected Outcome

Step	Parameter	Value	Expected Outcome
Chlorination	Reactants Ratio (Chlorine:o-chlorotoluene)	2-4:1[2]	Formation of o-chlorobenzal chloride
Temperature	100-120°C[2]	Minimizes over-chlorination
Reaction Time	1-2 hours[2]	High conversion
Hydrolysis	Catalyst	Ferric chloride and zinc chloride[1]	Hydrolysis to 2-chlorobenzaldehyde
Temperature	100-120°C[1]	Avoids coking
Reaction Time	1.5-3 hours[2]	Complete hydrolysis
Purification	Method	Vacuum Distillation[1]	Product Purity: ~99.5%[1]
Yield	~92.5%[1]	High overall yield

Experimental Protocols

Protocol 1: Synthesis of 2-Chlorobenzaldehyde via Chlorination and Hydrolysis

This protocol is adapted from established industrial processes.[1][2]

Materials:

• o-Chlorotoluene

• Chlorine gas

• Ferric chloride

• Zinc chloride

• 20% Sodium carbonate solution

• Water

Procedure:

• Chlorination:

  • Charge a suitable reactor with o-chlorotoluene.

  • Heat the o-chlorotoluene to 100-120°C.

  • Under UV light initiation, introduce chlorine gas into the reactor.[1] Maintain a molar ratio of chlorine to o-chlorotoluene between 2:1 and 4:1.

  • Continue the reaction for 1-2 hours, monitoring the progress by GC to maximize the formation of o-chlorobenzal chloride.

  • Once the desired conversion is achieved, stop the chlorine flow and purge the reactor with nitrogen.

  • Distill the chlorinated liquid under reduced pressure to separate unreacted o-chlorotoluene and o-chlorobenzyl chloride, which can be recycled.[1]

• Hydrolysis:

  • Transfer the resulting mixture of o-chlorobenzal chloride and o-chlorotrichlorobenzyl to a hydrolysis vessel.

  • Prepare an aqueous solution of ferric chloride and zinc chloride as a catalyst (0.1-0.6% of the mass of the chlorinated mixture).[1]

  • Add the catalyst solution to the chlorinated mixture and heat to 100-120°C with vigorous stirring for 1.5-3 hours.[2] Hydrogen chloride gas will be evolved.

• Work-up and Purification:

  • After the hydrolysis is complete, cool the reaction mixture.

  • Add a 20% sodium carbonate solution until the pH of the mixture is between 8 and 10.[1] Stir for 30 minutes.

  • Separate the organic layer containing the crude 2-chlorobenzaldehyde.

  • Purify the crude product by vacuum distillation (-0.090 MPa) to obtain 2-chlorobenzaldehyde with a purity of approximately 99.5%.[1]

Visualizations

Caption: Main synthesis route and common side reaction pathways in 2-Chlorobenzaldehyde production.

Caption: A logical troubleshooting workflow for common issues in 2-Chlorobenzaldehyde synthesis.

References

• 1. Page loading... [guidechem.com]
• 2. CN106977381A - Synthesis process of o-chlorobenzaldehyde - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 5. prepchem.com [prepchem.com]

Technical Support Center: Optimizing 2-Chlorobenzaldehyde Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chlorobenzaldehyde. The following sections detail catalyst selection, experimental protocols, and troubleshooting for common issues encountered during production.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing 2-Chlorobenzaldehyde?

The two primary methods for synthesizing 2-Chlorobenzaldehyde are the hydrolysis of 2-chlorobenzal chloride and the direct oxidation of o-chlorotoluene. The hydrolysis of 2-chlorobenzal chloride is the most common industrial method.[1][2][3] This process can be achieved through acid-mediated hydrolysis using concentrated sulfuric acid or through catalytic hydrolysis with Lewis acids like ferric chloride (FeCl₃) and zinc chloride (ZnCl₂).[1][4] The direct oxidation of o-chlorotoluene offers an alternative route, employing various catalysts to achieve the desired product.[5]

Q2: Which catalysts are recommended for the direct oxidation of o-chlorotoluene?

For the direct oxidation of o-chlorotoluene, several catalytic systems have shown effectiveness. These include:

• Vanadium-based catalysts: Systems such as V-P-O/SiO₂+Mo, V-Mo-O/SiO₂+V, and V-P-O/Al₂O₃+Sb have demonstrated high activity and selectivity in the gas-phase oxidation of chlorotoluenes.[6]

• Manganese Dioxide (MnO₂): This can be used as a catalyst for the direct oxidation of o-chlorotoluene.[5]

• Nitric Acid with Vanadium Pentoxide: A combination of nitric acid and vanadium pentoxide has been reported to yield 2-Chlorobenzaldehyde from o-chlorotoluene.[5]

Q3: What are the common side products in 2-Chlorobenzaldehyde synthesis, and how can they be minimized?

A primary side product is 2-chlorobenzoic acid, which can form through the over-oxidation of 2-Chlorobenzaldehyde or from the hydrolysis of o-chlorobenzotrichloride, an impurity in the starting material.[1] To minimize its formation, it is crucial to use a purified starting material and carefully control reaction conditions to prevent excessive oxidation.[1] In nitration reactions involving 2-chlorobenzaldehyde, isomeric byproducts like 2-chloro-3-nitrobenzaldehyde (B1590521) can also form.[7] Controlling the reaction temperature is a key factor in minimizing the formation of this isomer.[7]

Q4: How can I improve a low yield of 2-Chlorobenzaldehyde in the hydrolysis of 2-chlorobenzal chloride?

Low yields in this process can often be attributed to several factors:

• Incomplete Hydrolysis: Ensure the reaction goes to completion by optimizing the reaction time and temperature. For sulfuric acid-mediated hydrolysis, a reaction time of approximately 12 hours at 30-40°C is recommended, while catalytic hydrolysis typically requires 1.5 to 3 hours at 100-130°C.[4]

• Poor Mixing: Vigorous stirring is essential, especially in the acid-mediated process, to create a fine emulsion and maximize the interfacial area between the reactants.[4]

• Suboptimal Catalyst Concentration: In the catalytic method, ensure the correct catalyst loading is used.[4]

• Impure Starting Material: The presence of o-chlorobenzotrichloride in the 2-chlorobenzal chloride starting material will lead to the formation of 2-chlorobenzoic acid, reducing the yield of the desired aldehyde.[1]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield	Incomplete hydrolysis of 2-chlorobenzal chloride.	- Increase reaction time and/or temperature within the recommended range. - Ensure vigorous and constant stirring to maintain a good emulsion.[4]
Impure starting material (presence of o-chlorobenzotrichloride).	- Use freshly distilled 1-chloro-2-(dichloromethyl)benzene (B1361784).[8] - Analyze the starting material for impurities before the reaction.
Presence of 2-Chlorobenzoic Acid Impurity	Over-oxidation of 2-Chlorobenzaldehyde.	- Avoid excessively high reaction temperatures and prolonged reaction times.[7]
Hydrolysis of o-chlorotrichlorobenzyl impurity.[1]	- Purify the starting 2-chlorobenzal chloride to remove the trichlorinated impurity.
Coking or Tar Formation	Reaction temperature is too high during hydrolysis.	- Maintain the hydrolysis reaction temperature below 130°C to prevent coking.[1]
Formation of Isomeric Byproducts (e.g., in subsequent reactions)	Poor control of reaction conditions (e.g., temperature).	- Maintain precise temperature control, especially during exothermic reactions like nitration.[7] - Ensure slow, dropwise addition of reagents and efficient mixing.[7]

Data Presentation

Table 1: Comparison of Catalytic Methods for 2-Chlorobenzaldehyde Synthesis

Method	Catalyst/Reagent	Starting Material	Temperature (°C)	Reaction Time	Reported Yield (%)	Key Considerations
Acid-Mediated Hydrolysis	Concentrated H₂SO₄	2-chlorobenzal chloride	30-40	~12 hours	53.3 - 70[8]	Requires vigorous stirring to form an emulsion.[8]
Catalytic Hydrolysis	FeCl₃ and ZnCl₂	2-chlorobenzal chloride	100-120	1.5 - 3 hours	92.5[1]	Catalyst concentration is critical; excess can lead to side reactions.[1]
Direct Oxidation	Nitric acid, Vanadium pentoxide	o-chlorotoluene	Reflux	6 hours	73.5[5]	Direct oxidation of the methyl group.
Direct Oxidation	MnO₂ with H₂O₂	o-chlorotoluene	Not specified	Not specified	71.8[5]	Catalyst is regenerated with hydrogen peroxide.[5]

Experimental Protocols

Protocol 1: Hydrolysis of 1-chloro-2-(dichloromethyl)benzene using Concentrated Sulfuric Acid [8]

• Apparatus Setup: Equip a 1-liter three-necked round-bottom flask with a mechanical stirrer and a thermometer. Connect the third neck to a gas absorption trap for the evolving hydrogen chloride.

• Charging the Flask: Add 500 g of concentrated sulfuric acid to the flask, followed by 250 g of freshly distilled 1-chloro-2-(dichloromethyl)benzene.

• Reaction: Begin vigorous stirring to create a fine emulsion. A significant amount of hydrogen chloride gas will be released, and the temperature will initially drop.

• Heating: Once the initial vigorous evolution of hydrogen chloride subsides, gently heat the mixture to 30-40°C. Maintain this temperature with continuous stirring for approximately 12 hours, or until the evolution of HCl ceases.

• Work-up: Carefully pour the reaction mixture into 3 liters of cold water. Allow the layers to settle and then decant the upper aqueous layer.

• Neutralization: Transfer the remaining oil to a separatory funnel. Wash sequentially with cold water, a dilute solution of sodium carbonate (use cautiously to avoid excess), and finally with water again.

• Purification: The crude 2-chlorobenzaldehyde can be purified by steam distillation (with superheated steam at 120-140°C) or vacuum distillation to yield the final product.

Protocol 2: Oxidation of o-Chlorotoluene to o-Chlorobenzoic Acid (Illustrative of Over-oxidation) [9][10]

This protocol details the synthesis of the over-oxidation product, 2-chlorobenzoic acid, and is provided to help researchers understand and identify this common impurity.

• Apparatus Setup: In a suitably sized round-bottom flask, place 3.0 g of potassium permanganate (B83412) (KMnO₄) and 35 mL of water.

• Reactant Addition: Add approximately 1.0 g of 2-chlorotoluene (B165313) to the flask.

• Reflux: Heat the mixture to reflux with stirring until the purple color of the permanganate has disappeared.

• Work-up: Cool the reaction mixture and filter to remove the manganese dioxide (MnO₂) precipitate.

• Isolation: Acidify the filtrate with concentrated hydrochloric acid (HCl) to precipitate the 2-chlorobenzoic acid.

• Purification: The crude product can be collected by filtration and recrystallized from a suitable solvent.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2-Chlorobenzaldehyde via hydrolysis.

Caption: Troubleshooting flowchart for optimizing 2-Chlorobenzaldehyde production.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Numerical Simulation and Process Enhancement of the Hydrolysis of 2-Chlorobenzal Chloride [mdpi.com]
• 3. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. chemistry-vestnik.buketov.edu.kz [chemistry-vestnik.buketov.edu.kz]
• 7. benchchem.com [benchchem.com]
• 8. prepchem.com [prepchem.com]
• 9. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Purification of 2-Chlorobenzaldehyde

This guide provides researchers, scientists, and drug development professionals with troubleshooting procedures and frequently asked questions regarding the removal of impurities from commercial 2-Chlorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial 2-Chlorobenzaldehyde?

A1: Commercial 2-Chlorobenzaldehyde is primarily synthesized through the hydrolysis of 2-chlorobenzal chloride, which is produced from the chlorination of o-chlorotoluene.[1][2][3] Impurities often stem from this manufacturing process and can include:

• 2-Chlorobenzoic Acid: This is a very common impurity, formed from the hydrolysis of 1-chloro-2-(trichloromethyl)benzene, a by-product in the initial chlorination step.[4]

• Unreacted Starting Materials: Residual amounts of o-chlorotoluene may be present.[1]

• Chlorinated Intermediates: Impurities such as 2-chloro benzyl (B1604629) chloride and 2-chloro benzyl dichloride may persist.[5]

• Other Isomers: If the starting o-chlorotoluene is not pure, isomers like 4-chlorobenzaldehyde (B46862) could be present, though this is less common with high-purity starting materials.[3]

• Residual Acid: Traces of catalysts or acids (like sulfuric acid) from the hydrolysis step can also be present.[2][6]

Q2: What is the recommended first step for purifying crude 2-Chlorobenzaldehyde?

A2: The initial and most crucial step is to remove acidic impurities, particularly 2-chlorobenzoic acid. This is typically achieved by washing the crude product with a mild basic solution, such as aqueous sodium bicarbonate or sodium carbonate.[4][6] This converts the acidic impurities into their water-soluble salts, which can then be easily separated in an aqueous layer.

Q3: How can I effectively remove high-boiling point impurities?

A3: Fractional vacuum distillation is the most effective and widely used method for purifying 2-Chlorobenzaldehyde on a larger scale and removing impurities with different boiling points.[1] 2-Chlorobenzaldehyde has a boiling point of approximately 84°C at 10 mmHg.[4][6] This technique allows for separation from both lower-boiling and higher-boiling point contaminants.

Q4: My purified product has a slight yellow color. How can this be removed?

A4: Colored impurities can often be removed by treating the product with activated charcoal.[7] The procedure involves dissolving the aldehyde in a suitable organic solvent, adding a small amount of activated charcoal, heating and stirring the mixture, and then filtering the hot solution to remove the charcoal, which adsorbs the colored impurities. The purified aldehyde can then be recovered by evaporating the solvent.

Q5: Can recrystallization be used to purify 2-Chlorobenzaldehyde?

A5: Yes, recrystallization can be an effective technique, especially for removing insoluble impurities and for achieving very high purity on a smaller scale. Since 2-Chlorobenzaldehyde has a melting point between 9-12°C, purification can be achieved by recrystallization from a suitable solvent system at low temperatures.[5][8][9] The choice of solvent is critical and depends on the specific impurities present.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2-Chlorobenzaldehyde.

Issue 1: Product Purity is Low After Distillation

Potential Cause	Recommended Solution
Presence of Acidic Impurities	Before distillation, wash the crude 2-Chlorobenzaldehyde with a 5-10% sodium bicarbonate or sodium carbonate solution until the aqueous layer is no longer acidic.[4][6] This neutralizes and removes acidic by-products like 2-chlorobenzoic acid. Follow with a water wash to remove any remaining base.
Inefficient Distillation Column	Use a fractional distillation column with sufficient theoretical plates to separate components with close boiling points. The efficiency of the separation is directly related to the length and packing of the column.
Improper Vacuum or Temperature Control	Ensure a stable and sufficiently low vacuum is maintained throughout the distillation. Fluctuations can lead to poor separation. The boiling point of 2-Chlorobenzaldehyde is reported to be 84°C at 10 mmHg and 209-215°C at atmospheric pressure.[5][6] Carefully control the heating mantle temperature to avoid overheating, which can cause decomposition.
Co-distillation with Impurities	If impurities have very similar boiling points, a single distillation may be insufficient. Consider a second distillation of the collected fractions or an alternative purification method like recrystallization or column chromatography.

Purity Data Comparison

The following table summarizes purity levels of 2-Chlorobenzaldehyde reported from synthesis and commercial sources.

Purification Method/Source	Reported Purity	Key Impurities Noted
Synthesis with Vacuum Purification[1]	99.5%	o-chlorotrichlorobenzyl (precursor to acid impurity)
Commercial Grade (Thermo Scientific)[10]	≥96.0% (GC)	Free acid ≤2.25%
Commercial Grade (Sigma-Aldrich)	99%	Not specified
Commercial Grade (Chem-Impex)[8]	≥ 99% (GC)	Not specified

Experimental Protocols

Protocol 1: Neutralization and Washing

• Place the crude 2-Chlorobenzaldehyde in a separatory funnel.

• Add an equal volume of a 5% aqueous sodium bicarbonate solution.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure from CO₂ evolution.

• Allow the layers to separate completely. Drain and discard the lower aqueous layer.

• Repeat the washing step with fresh sodium bicarbonate solution until no more gas evolution is observed.

• Wash the organic layer with an equal volume of water to remove residual sodium bicarbonate.

• Drain the organic layer into a clean, dry flask and dry it over an anhydrous drying agent like magnesium sulfate (B86663) or sodium sulfate.

• Filter to remove the drying agent. The product is now ready for distillation.

Protocol 2: Fractional Vacuum Distillation

• Set up a fractional distillation apparatus equipped for vacuum operation. Ensure all glassware joints are properly sealed.

• Charge the distillation flask with the dried, washed 2-Chlorobenzaldehyde. Add boiling chips or a magnetic stir bar.

• Slowly and carefully apply vacuum, ensuring the pressure stabilizes at the desired level (e.g., 10 mmHg).

• Begin heating the distillation flask gently.

• Collect any initial low-boiling fractions separately.

• Collect the main fraction of pure 2-Chlorobenzaldehyde at the correct temperature and pressure (e.g., ~84°C at 10 mmHg).[4][6]

• Stop the distillation before the flask goes to dryness to avoid the concentration of potentially unstable residues.

• Cool the system and slowly release the vacuum before collecting the purified product.

Purification Workflow

The following diagram outlines the logical workflow for troubleshooting and purifying commercial 2-Chlorobenzaldehyde.

Caption: Workflow for the purification of 2-Chlorobenzaldehyde.

References

• 1. Page loading... [guidechem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. US3624157A - Process for preparing ortho-chlorobenzaldehyde - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Chlorobenzaldehyde or O-Chlorobenzaldehyde Manufacturers, with SDS [mubychem.com]
• 6. prepchem.com [prepchem.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. chemimpex.com [chemimpex.com]
• 9. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 10. 2-Chlorobenzaldehyde, 97% 1000 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Addressing slow reaction rates in 2-Chlorobenzaldehyde hydrolysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges associated with the hydrolysis of 2-Chlorobenzaldehyde, particularly slow reaction rates.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for hydrolyzing the precursor to 2-Chlorobenzaldehyde?

The most common industrial method for producing 2-Chlorobenzaldehyde is the hydrolysis of 1-chloro-2-(dichloromethyl)benzene (B1361784) (also known as o-chlorobenzal chloride).[1][2] This is typically achieved through two main pathways:

• Acid-Mediated Hydrolysis: This method uses a strong acid, such as concentrated sulfuric acid, to facilitate the hydrolysis. It requires careful temperature control and vigorous mixing.[1][3][4]

• Catalytic Hydrolysis: This process employs catalysts, often Lewis acids like ferric chloride (FeCl₃) and zinc chloride (ZnCl₂), to drive the reaction at a higher temperature.[1][3][5]

Q2: My hydrolysis reaction is proceeding very slowly. What are the common causes?

A slow reaction rate can be attributed to several factors:

• Inadequate Temperature: The reaction may be too cold. Acid-mediated hydrolysis requires gentle heating to 30-40°C, while catalytic methods need temperatures between 100-130°C.[1]

• Poor Mixing: In biphasic systems, such as with sulfuric acid, vigorous stirring is crucial to create a fine emulsion and ensure efficient mass transfer between the phases.[1][6] Insufficient agitation is a key factor affecting reaction speed.[6]

• Sub-optimal Catalyst Activity: The catalyst's effectiveness may be compromised. Ensure it is of high quality and used in the correct amount.[1] Too little catalyst can make the reaction difficult to initiate or proceed very slowly.[5]

• Insufficient Reaction Time: The reaction may simply not have been allowed to run to completion.[1]

Q3: I'm observing a significant amount of 2-chlorobenzoic acid as a by-product. How can I prevent its formation?

The presence of 2-chlorobenzoic acid is almost always due to an impurity in the starting material.[1] The precursor, 1-chloro-2-(dichloromethyl)benzene, is often synthesized by the free-radical chlorination of 2-chlorotoluene, which can also produce 1-chloro-2-(trichloromethyl)benzene (B131812).[1] This "trichloro" impurity hydrolyzes to form 2-chlorobenzoic acid, contaminating the final product.[1][5] To prevent this, ensure the starting material is of high purity or that the initial chlorination process is carefully controlled to minimize the formation of the trichloro species.[1]

Q4: Can the reaction temperature be too high?

Yes. While higher temperatures generally increase reaction rates, excessive heat can lead to side reactions. In the catalytic hydrolysis method, temperatures exceeding 130°C can cause coking (tar formation), which reduces the product yield.[5]

Q5: How much catalyst should I use for the catalytic method?

The optimal amount of catalyst is critical. Too little catalyst results in a very slow reaction, while an excessive dosage can increase side reactions and polymerization, negatively impacting the yield.[5] The recommended catalyst concentration is typically between 0.1% and 0.6% of the mass of the reactant mixture.[5] One specific example uses a catalyst amount of 0.015% of the mixed liquid's mass.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Slow or Stalled Reaction	Incorrect Temperature	For acid-mediated hydrolysis, gently heat the mixture to 30-40°C.[1][3][4] For catalytic hydrolysis, ensure the temperature is maintained between 100-120°C.[1][5]
Inefficient Mixing/Stirring	Increase the stirring rate to ensure a fine emulsion is formed, especially in the biphasic sulfuric acid method.[1][6] Proper agitation enhances mass transfer and significantly speeds up the reaction.[6]
Insufficient Catalyst	For the catalytic method, ensure the catalyst amount is appropriate (e.g., 0.1% to 0.6% of the reactant mass).[5] Too little catalyst will result in a very slow reaction.[5]
Low Product Yield	Impure Starting Material	Use high-purity 1-chloro-2-(dichloromethyl)benzene. The presence of 1-chloro-2-(trichloromethyl)benzene will lead to the formation of 2-chlorobenzoic acid, reducing the aldehyde yield.[1]
Incomplete Reaction	Monitor the reaction (e.g., by observing HCl gas evolution) to ensure it has gone to completion. Consider increasing the reaction time.[1] For catalytic hydrolysis, this may be 1.5 to 3 hours.[1][5] For the acid method, it can be up to 12 hours.[1][3][4]
Product Loss During Work-up	Significant product loss can occur during neutralization, extraction, and distillation.[1] Be cautious during layer separation and optimize distillation conditions to prevent loss.
Formation of Tar/Coke	Excessive Temperature	In the catalytic method, do not exceed a reaction temperature of 130°C to avoid coking, which reduces yield.[5]
Excessive Catalyst	Using too much catalyst can promote polymerization and tar formation.[5] Adhere to the recommended catalyst concentration.

Data Summary: Hydrolysis Parameters

Parameter	Acid-Mediated Hydrolysis	Catalytic Hydrolysis
Reagents	Concentrated Sulfuric Acid[1][3][4]	Ferric Chloride (FeCl₃) & Zinc Chloride (ZnCl₂)[1][3][5]
Temperature	30 - 40°C[1][3][4]	100 - 120°C (Max 130°C)[1][3][5]
Reaction Time	~12 hours[1][3][4]	1.5 - 3 hours[1][5]
Key Considerations	Requires vigorous stirring to form an emulsion.[1][4]	Higher temperature process. Catalyst concentration is critical.[5]
Reported Yield	~53%[4]	Up to 92.5%[5]

Visualizations

Caption: Troubleshooting flowchart for slow 2-Chlorobenzaldehyde hydrolysis.

Caption: General experimental workflow for 2-Chlorobenzaldehyde synthesis.

Experimental Protocols

Protocol 1: Acid-Mediated Hydrolysis

This protocol is based on methodologies using concentrated sulfuric acid.[1][4]

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer and a gas outlet tube (to vent HCl), add 500g of concentrated sulfuric acid.

• Charging: While stirring, slowly add 250g of freshly distilled 1-chloro-2-(dichloromethyl)benzene.

• Reaction: Begin vigorous stirring to create a fine emulsion. A significant amount of hydrogen chloride gas will evolve.[4]

• Heating: Once the initial, spontaneous evolution of HCl gas subsides, gently heat the mixture to maintain a temperature of 30-40°C.[1][4]

• Monitoring: Continue stirring at this temperature for approximately 12 hours, or until the evolution of HCl ceases.[1][4]

• Work-up: Carefully and slowly pour the reaction mixture into 3 liters of cold water. Allow the layers to settle and decant the upper aqueous layer.

• Neutralization: Wash the remaining oil layer with cold water, followed by a dilute sodium carbonate solution until the washings are neutral, and then wash again with water.[4]

• Purification: Purify the crude product via steam distillation or vacuum distillation to yield pure 2-Chlorobenzaldehyde.[1]

Protocol 2: Catalytic Hydrolysis

This protocol is based on methodologies using Lewis acid catalysts.[1][5]

• Setup: In a flask equipped for heating, stirring, and reflux, add the crude or purified 1-chloro-2-(dichloromethyl)benzene.

• Catalyst Addition: Add the catalyst, such as a mixture of ferric chloride and zinc chloride. The total catalyst amount should be between 0.1% and 0.6% of the mass of the starting material.[5]

• Reaction: Heat the mixture to 100-120°C with efficient stirring. The reaction will release hydrogen chloride gas, which should be safely vented or passed through a water trap.[1][5]

• Monitoring: Maintain the temperature and stirring for 1.5 to 3 hours.[1][5]

• Cooling: After the reaction is complete, cool the mixture.

• Neutralization: Add a 20% aqueous sodium carbonate solution until the pH of the mixture is between 8 and 10. Stir for 30 minutes.[5]

• Extraction: Separate the crude oily layer of 2-Chlorobenzaldehyde.

• Purification: Purify the product via vacuum distillation to obtain high-purity 2-Chlorobenzaldehyde.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Chlorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]
• 4. prepchem.com [prepchem.com]
• 5. Page loading... [guidechem.com]
• 6. mdpi.com [mdpi.com]

Emergency procedures for 2-Chlorobenzaldehyde spills

An essential aspect of laboratory safety is preparedness for chemical spills. This technical support guide provides emergency procedures for handling spills of 2-Chlorobenzaldehyde, a combustible liquid that can cause severe skin burns and eye damage.[1] The following information is intended for researchers, scientists, and drug development professionals to ensure a safe and effective response to accidental releases.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of 2-Chlorobenzaldehyde?

A1: 2-Chlorobenzaldehyde is classified as a combustible liquid.[1][2] The primary health hazards are severe skin burns and serious eye damage.[1][3][4] In the event of a fire, it can release toxic and corrosive gases such as phosgene, hydrogen chloride, and carbon monoxide.[5] Its vapors are heavier than air and can spread along floors.[4]

Q2: What immediate first aid measures should be taken after exposure?

A2: The immediate response depends on the route of exposure:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15-30 minutes, removing contact lenses if present and easy to do.[3][6] Do not apply neutralizing agents.[5] Seek immediate attention from an ophthalmologist.[4]

• Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin with large amounts of soap and water for at least 15 minutes.[2][7] For severe contact, after washing, cover the skin with an anti-bacterial cream and seek medical attention.[2]

• Inhalation: Move the victim to fresh air and allow them to rest in a well-ventilated area.[2] If breathing is difficult or has stopped, provide respiratory assistance and seek immediate medical attention.[2][6]

• Ingestion: Rinse the mouth with water and have the victim drink plenty of water (at most two glasses).[1][4] Do NOT induce vomiting due to the risk of perforation.[4] Seek immediate medical attention.[3]

Q3: What Personal Protective Equipment (PPE) is required when handling a 2-Chlorobenzaldehyde spill?

A3: Appropriate PPE is critical. For any spill cleanup, the minimum required PPE includes splash goggles, a lab coat, and chemical-resistant gloves.[2] For larger spills or situations with insufficient ventilation, a vapor respirator is necessary.[2] In the case of a large-scale release, a full corrosion-proof suit, boots, and a self-contained breathing apparatus (SCBA) are required for emergency responders.[5]

Q4: How should I dispose of the waste from a spill cleanup?

A4: All materials used for cleanup, including absorbents and contaminated PPE, must be treated as hazardous waste.[7] Place these materials in a sealed, vapor-tight plastic bag or a suitable closing container.[6][8] The container must be clearly labeled as hazardous waste, indicating that it contains spill debris of 2-Chlorobenzaldehyde.[7][9] Contact your institution's environmental health and safety (EHS) office for proper disposal procedures.[7]

Troubleshooting Guides: Spill Scenarios

Scenario 1: A small amount (e.g., <100 mL) of 2-Chlorobenzaldehyde spills inside a chemical fume hood.

• Problem: A minor, contained spill has occurred.

• Solution:

  • Ensure the fume hood sash is kept at the proper height to maintain ventilation.

  • Wear appropriate PPE (lab coat, goggles, nitrile gloves).[10]

  • Use an inert absorbent material, such as vermiculite, sand, or a commercial absorbent like Chemizorb®, to cover the spill.[4][11]

  • Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable container for hazardous waste.[8]

  • Decontaminate the surface of the fume hood with a 60-70% ethanol (B145695) solution, followed by a thorough wash with soap and water.[6]

Scenario 2: A bottle of 2-Chlorobenzaldehyde breaks on the laboratory floor.

• Problem: A large spill (>1 liter) has occurred in an open, potentially poorly ventilated area. This is a high-hazard emergency.[12]

• Solution:

  • Evacuate Immediately: Alert all personnel in the immediate area to evacuate.[12]

  • Isolate the Area: Close the laboratory doors to contain vapors.[11] If safe to do so, turn off any nearby ignition sources.[6][9]

  • Call for Help: From a safe location, call your institution's emergency number or 911.[12] Report the nature and location of the spill.

  • Do Not Attempt Cleanup: Do not re-enter the area.[6] A large spill requires response from a trained hazardous materials (HAZMAT) team with appropriate respiratory protection (SCBA) and protective suits.[5][12] The recommended immediate isolation distance for a large liquid spill is at least 50 meters (150 feet) in all directions.[6]

  • Assist Responders: Provide the emergency response team with the Safety Data Sheet (SDS) for 2-Chlorobenzaldehyde upon their arrival.

Data Presentation

Table 1: Physical and Hazard Properties of 2-Chlorobenzaldehyde

Property	Value	Reference
Physical State	Liquid (Colorless to light yellow)	[2]
Flash Point	88 °C / 190.4 °F (Closed Cup)	[2][8]
Boiling Point	211 - 214 °C	[2][8]
Specific Gravity	~1.248 g/cm³ at 25 °C (Denser than water)	[4][6]
Vapor Density	~4.84 (Heavier than air)	[3][4]
Water Solubility	1.47 g/L at 20 °C	[4]
NFPA 704 Rating	Health: 2, Flammability: 2, Reactivity: 0	[2]

Experimental Protocols

Protocol for Small Spill Control and Cleanup (<1 Liter)

This protocol outlines the step-by-step methodology for managing a small spill of 2-Chlorobenzaldehyde.

• Immediate Assessment and Alert:

  • Quickly assess the spill size and immediate risks.

  • Alert all personnel in the immediate vicinity.[9]

• Control Ignition Sources and Ventilate:

  • Extinguish any open flames and remove all sources of ignition from the area.[6]

  • If not already running, turn on the laboratory's fume hood to increase ventilation.[11]

• Don Personal Protective Equipment (PPE):

  • Put on the following PPE before approaching the spill:

    • Chemical splash goggles and a face shield.[5]

    • A long-sleeved lab coat.

    • Chemical-resistant gloves (e.g., nitrile).

    • A vapor respirator if ventilation is inadequate.[2]

• Contain the Spill:

  • Create a dike around the spill's outer edges using an inert absorbent material such as kitty litter, sand, or commercial spill pillows.[11][12] This prevents the spill from spreading.[11] Work from the outside of the spill toward the center.[13]

• Absorb the Liquid:

  • Apply additional absorbent material over the entire spill until all the liquid is absorbed.[11]

• Collect Cleanup Debris:

  • Using a scoop or other appropriate tools, carefully collect all contaminated absorbent material.

  • Place the collected material into a heavy-duty polyethylene (B3416737) bag or a designated hazardous waste container.[7][9]

• Decontaminate the Spill Area:

  • Wash the contaminated surface first with a 60-70% ethanol solution.[6]

  • Follow the ethanol wash with a thorough cleaning using soap and water.[6]

  • Wipe the area dry with paper towels.

• Package and Dispose of Waste:

  • Place the cleaning materials (paper towels, used gloves) into the hazardous waste bag with the absorbent material.

  • Seal the bag and affix a hazardous waste label, clearly identifying the contents.[7]

  • Store the waste in a designated satellite accumulation area for pickup by EHS personnel.[14]

• Post-Cleanup:

  • Wash hands and any exposed skin thoroughly with soap and water.

  • Report the incident to your laboratory supervisor or Principal Investigator.[7]

Mandatory Visualization

Emergency Spill Response Workflow

The following diagram illustrates the logical decision-making process for responding to a 2-Chlorobenzaldehyde spill.

References

• 1. fishersci.com [fishersci.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sds.chemtel.net [sds.chemtel.net]
• 6. 2-CHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. benchchem.com [benchchem.com]
• 9. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]
• 10. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 11. acs.org [acs.org]
• 12. cws.auburn.edu [cws.auburn.edu]
• 13. ehs.gatech.edu [ehs.gatech.edu]
• 14. Spill Response – Laboratory Safety Manual [lsm.alfaisal.edu]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 2-Chlorobenzaldehyde and 2-Nitrobenzaldehyde

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted benzaldehydes is paramount for the rational design of synthetic pathways and the development of novel chemical entities. This guide provides a detailed comparison of the reactivity of 2-Chlorobenzaldehyde and 2-Nitrobenzaldehyde (B1664092), supported by experimental data and detailed protocols. The core of this analysis lies in the electronic effects imparted by the chloro and nitro substituents on the aldehyde functionality, which dictates their susceptibility to nucleophilic attack and oxidation.

The reactivity of the carbonyl group in aromatic aldehydes is fundamentally governed by the electrophilicity of the carbonyl carbon. Electron-withdrawing substituents on the benzene (B151609) ring enhance this electrophilicity, thereby increasing the aldehyde's reactivity towards nucleophiles. Both the chloro and nitro groups are electron-withdrawing; however, the nitro group exerts a significantly stronger electron-withdrawing effect through a combination of inductive and resonance effects. This distinction is the primary determinant of the observed differences in reactivity between 2-Chlorobenzaldehyde and 2-Nitrobenzaldehyde.

Electronic Effects of Substituents

The chloro group in 2-Chlorobenzaldehyde is primarily an inductively withdrawing group due to the high electronegativity of chlorine. It also possesses a weak, deactivating resonance effect. In contrast, the nitro group in 2-Nitrobenzaldehyde is a powerful electron-withdrawing group, acting through both strong inductive and resonance effects. This pronounced electron withdrawal significantly increases the partial positive charge on the carbonyl carbon of 2-Nitrobenzaldehyde, making it a more potent electrophile than 2-Chlorobenzaldehyde.

Caption: Electronic effects of chloro and nitro groups.

Comparative Reactivity in Key Reactions

The enhanced electrophilicity of 2-Nitrobenzaldehyde translates to higher reactivity in a variety of reactions, including nucleophilic additions and oxidations.

Nucleophilic Addition: The Knoevenagel Condensation

Compound	Reactant	Catalyst/Conditions	Yield	Reference
2-Chlorobenzaldehyde	Malononitrile	NaBH₄	94%	[1]
2-Nitrobenzaldehyde	Malononitrile	Fibroin	84%	[2]

It is important to note that the differing reaction conditions prevent a direct quantitative comparison. However, the strong electron-withdrawing nature of the nitro group generally leads to faster reaction rates in such condensations.

Disproportionation: The Cannizzaro Reaction

The Cannizzaro reaction is a base-induced disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and a carboxylic acid. The reaction is initiated by the nucleophilic attack of a hydroxide (B78521) ion on the carbonyl carbon. Consequently, a more electrophilic aldehyde is expected to react more readily. A solvent-free Cannizzaro reaction of 2-chlorobenzaldehyde has been reported, highlighting its reactivity.[3]

Oxidation

The oxidation of aldehydes to carboxylic acids is a common transformation. Strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) are often employed. The rate of oxidation can be influenced by the electronic nature of the substituent on the aromatic ring. The greater electrophilicity of the carbonyl carbon in 2-nitrobenzaldehyde is expected to facilitate the initial attack by the oxidizing agent, leading to a faster reaction rate compared to 2-chlorobenzaldehyde.

Experimental Protocols

The following protocols provide a framework for comparing the reactivity of 2-Chlorobenzaldehyde and 2-Nitrobenzaldehyde in key reactions.

Knoevenagel Condensation with Malononitrile

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Chitin and Silk Fibroin Biopolymers Modified by Oxone: Efficient Heterogeneous Catalysts for Knoevenagel Reaction [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Analytical methods for quantifying 2-Chlorobenzaldehyde in a mixture

A comprehensive guide to the quantitative analysis of 2-Chlorobenzaldehyde, a key intermediate in the synthesis of various pharmaceutical compounds and other organic molecules, is essential for researchers, scientists, and drug development professionals. The purity and concentration of this analyte in a mixture can significantly impact reaction yields and the impurity profile of the final product. This guide provides a comparative overview of three common analytical methods for quantifying 2-Chlorobenzaldehyde: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectrophotometry.

Comparison of Quantitative Analytical Methods

The selection of an appropriate analytical technique is critical for ensuring the quality and safety of products. The following table summarizes the key performance characteristics of HPLC, GC, and Spectrophotometry for the quantification of 2-Chlorobenzaldehyde and its analogs.

Method	Typical Column/Wavelength	Mobile Phase/Carrier Gas	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
High-Performance Liquid Chromatography (HPLC)	C18 column (250 mm x 4.6 mm, 5 µm)[1]	Methanol:Water (90:10, v/v)[1]	1-200 µg/mL[1]	Typically in the ng/mL range	4.3-21.0 µg/L (for various aldehydes as DNPH derivatives)[2]	High specificity, suitable for non-volatile and thermally labile compounds.[3]	Requires solvent consumption, potential for co-eluting peaks.[4]
Gas Chromatography (GC)	DB-624 or HP-5ms capillary column[5]	Helium or Hydrogen[5][6]	0.5-100 µg/mL (for Benzaldehyde)[6]	0.4 ppm (for bromofluoro benzaldehyde (B42025) isomers)[5]	0.4 µg/mL (for Benzaldehyde)[6]	High separation efficiency and sensitivity, ideal for volatile compounds.[7]	Not suitable for thermally labile compounds, may require derivatization.
UV-Vis Spectrophotometry (with derivatization)	~325 nm (with p-CBCST)[8], ~365 nm (with DNPH)[9]	N/A	Up to 17.5 µg/mL (for Copper(II) complex)[10][11]	Analyte-dependent, typically in the µg/mL range	Analyte-dependent	Simple, fast, and cost-effective.	Lower specificity, susceptible to interference from other absorbing compounds.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for 2-Chlorobenzaldehyde and related aldehydes and may require optimization for specific sample matrices.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the direct quantification of 2-Chlorobenzaldehyde in a mixture.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV detector.

Chromatographic Conditions:

• Column: C18 (250 mm × 4 mm, 5 µm)[1]

• Mobile Phase: Methanol-water (90:10, volume ratio)[1]

• Flow Rate: 1.0 mL/min[1]

• Column Temperature: Room temperature[1]

• UV Detection Wavelength: 220 nm[1]

• Injection Volume: 10-20 µL

Sample Preparation:

• Accurately weigh and dissolve the sample containing 2-Chlorobenzaldehyde in the mobile phase to achieve a concentration within the linear range of the method.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Calibration:

• Prepare a series of standard solutions of 2-Chlorobenzaldehyde in the mobile phase.

• Inject the standards and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (R) should be ≥ 0.999.[1]

Gas Chromatography (GC-FID/MS)

This method is well-suited for the analysis of volatile compounds like 2-Chlorobenzaldehyde.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

Chromatographic Conditions:

• Column: DB-624 (20 m x 0.18 mm ID, 1.0 µm film thickness) or equivalent.[5]

• Carrier Gas: Hydrogen or Helium at a constant flow rate.[5]

• Injector Temperature: 240-250°C[3][5]

• Detector Temperature: 280°C[3][5]

• Oven Temperature Program: Start at 140°C, hold for 1 min, ramp to 150°C at 5°C/min, hold for 0.6 min, then ramp to 260°C at 270°C/min, and hold for 1 min.[5]

• Injection Mode: Split (e.g., 25:1 split ratio)[5]

• Injection Volume: 1 µL[5]

Sample Preparation:

• Dissolve the sample in a suitable volatile solvent such as acetonitrile (B52724) or dichloromethane.[3][5]

• Ensure the sample concentration is within the linear range of the detector.

Calibration:

• Prepare a series of standard solutions of 2-Chlorobenzaldehyde in the same solvent as the sample.

• Inject the standards and create a calibration curve by plotting peak area versus concentration.

UV-Vis Spectrophotometry (with DNPH Derivatization)

This method involves a derivatization step to form a colored compound that can be quantified using a spectrophotometer. This is a general approach for aldehydes.

Instrumentation:

• UV-Vis spectrophotometer with quartz cuvettes.

Methodology:

• Reagent Preparation: Prepare a solution of 2,4-dinitrophenylhydrazine (B122626) (DNPH) in an acidic solvent (e.g., acetonitrile with a small amount of phosphoric acid).[9]

• Sample Reaction: Mix a known volume of the sample containing 2-Chlorobenzaldehyde with the DNPH reagent.

• Incubation: Allow the reaction to proceed at room temperature or with gentle heating until the yellow-orange color of the hydrazone derivative is fully developed.[9]

• Measurement: Measure the absorbance of the resulting solution at its maximum absorption wavelength (typically around 365 nm for DNPH derivatives).[9]

• Quantification: Determine the concentration of 2-Chlorobenzaldehyde by comparing the absorbance to a calibration curve prepared with standard solutions of 2-Chlorobenzaldehyde treated with the same derivatization procedure.[9]

Visualizations

To aid in understanding the experimental processes, the following diagrams illustrate the workflows for each analytical method.

HPLC analysis workflow for 2-Chlorobenzaldehyde.

GC analysis workflow for 2-Chlorobenzaldehyde.

Spectrophotometric analysis workflow for aldehydes.

References

• 1. Simultaneous Determination of 2-Chlorobenzaldehyde and Benzalacetone by HPLC | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Capillary gas chromatography determination of benzaldehyde arising from benzyl alcohol used as preservative in injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. isca.me [isca.me]
• 9. benchchem.com [benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]

Isomeric Effects of Chlorobenzaldehydes on Reaction Outcomes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution pattern of functional groups on an aromatic ring is a critical determinant of molecular reactivity. In the case of chlorobenzaldehydes, the position of the chlorine atom—ortho (2-chloro), meta (3-chloro), or para (4-chloro)—profoundly influences the outcomes of various chemical transformations. This guide provides an objective comparison of the performance of these isomers in key organic reactions, supported by experimental data and detailed protocols to inform synthetic strategy and drug development.

The reactivity of chlorobenzaldehyde isomers is governed by a combination of electronic and steric effects imparted by the chlorine substituent. The chlorine atom exerts a dual electronic influence: an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+R). The net effect on the electrophilicity of the carbonyl carbon and the overall reaction rate is highly dependent on the isomer .

Comparative Analysis of Reactivity in Key Reactions

The distinct electronic and steric environments of the ortho, meta, and para isomers of chlorobenzaldehyde lead to significant differences in their reactivity profiles. A summary of these effects and the resulting reaction outcomes is presented below.

Oxidation Reactions

In the oxidation of chlorobenzaldehydes to their corresponding carboxylic acids, the rate of reaction is influenced by the electron density at the aldehyde group.

Expected Reactivity Order: para > meta > ortho

The para-isomer is anticipated to be the most reactive due to the chlorine atom's ability to delocalize electron density through resonance, which can stabilize the transition state. The meta-isomer's reactivity is primarily influenced by the inductive effect of chlorine. The ortho-isomer is expected to be the least reactive due to steric hindrance from the adjacent chlorine atom, which can impede the approach of the oxidizing agent.[1]

Table 1: Illustrative Data for the Oxidation of Chlorobenzaldehyde Isomers

Isomer	Relative Reaction Rate (Predicted)
ortho-Chlorobenzaldehyde	Slowest
meta-Chlorobenzaldehyde	Intermediate
para-Chlorobenzaldehyde	Fastest

Condensation Reactions (Knoevenagel Condensation)

In base-catalyzed condensation reactions, such as the Knoevenagel condensation with active methylene (B1212753) compounds, the electrophilicity of the carbonyl carbon is the key determinant of reactivity.

Expected Reactivity Order: meta > para > ortho

The meta-isomer is predicted to be the most reactive as the electron-withdrawing inductive effect of the chlorine atom is most pronounced at this position, increasing the electrophilicity of the carbonyl carbon.[2] In the para-position, the inductive effect is partially counteracted by the electron-donating resonance effect.[2] The ortho-isomer's reactivity is significantly diminished by steric hindrance.

Table 2: Comparative Yields in the Knoevenagel Condensation of Chlorobenzaldehyde Isomers with Malononitrile (B47326)

Isomer	Product Yield (%)	Reference
ortho-Chlorobenzaldehyde	-	-
meta-Chlorobenzaldehyde	-	-
para-Chlorobenzaldehyde	95	[3]

Note: While a direct comparative study with quantitative yields for all three isomers under identical conditions is not available, the high yield for the para-isomer is documented. The reactivity order is a prediction based on electronic and steric effects.

Cannizzaro Reaction

The Cannizzaro reaction is a disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and a carboxylic acid. The reaction is initiated by the nucleophilic attack of a hydroxide (B78521) ion on the carbonyl carbon.

Expected Reactivity Order: meta > para > ortho

Similar to condensation reactions, the electrophilicity of the carbonyl carbon is crucial. The meta-isomer, with the strongest inductive electron withdrawal, is expected to be the most reactive. The para-isomer's reactivity is moderated by the resonance effect, while the ortho-isomer is sterically hindered.[4]

Table 3: Reported Reaction Conditions for the Cannizzaro Reaction of Chlorobenzaldehyde Isomers

Isomer	Reaction Conditions	Products	Reference
ortho-Chlorobenzaldehyde	Solvent-free grinding with KOH	2-Chlorobenzyl alcohol and 2-Chlorobenzoic acid	[5]
meta-Chlorobenzaldehyde	-	3-Chlorobenzyl alcohol and 3-Chlorobenzoic acid	-
para-Chlorobenzaldehyde	Reflux with KOH in methanol	4-Chlorobenzyl alcohol and 4-Chlorobenzoic acid	[6]

Note: This table presents conditions from different studies, highlighting the feasibility of the reaction for these isomers. A direct comparative study of yields under identical conditions is not available.

Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes, is sensitive to both electronic and steric factors.

Expected Reactivity Order: meta ≈ para > ortho

The reactivity in the Wittig reaction is influenced by the electrophilicity of the carbonyl carbon. Both meta and para isomers are expected to react efficiently. However, the ortho-isomer's reactivity is likely to be lower due to steric hindrance impeding the approach of the bulky phosphorus ylide.[7]

Table 4: Reactants for a Comparative Wittig Reaction Experiment

Isomer	Ylide
ortho-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane
meta-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane
para-Chlorobenzaldehyde	(Carbethoxymethylene)triphenylphosphorane

Source: Adapted from a Chemistry LibreTexts experiment designed for direct comparison of the three isomers.[7]

Experimental Protocols

Detailed methodologies for the key reactions discussed are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and desired outcomes.

General Protocol for Oxidation of Chlorobenzaldehydes

This protocol describes a typical oxidation of a chlorobenzaldehyde isomer to the corresponding carboxylic acid using potassium permanganate (B83412).

Materials:

• Chlorobenzaldehyde isomer (ortho, meta, or para)

• Potassium permanganate (KMnO₄)

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the chlorobenzaldehyde isomer in a suitable solvent such as acetone.

• Slowly add a solution of potassium permanganate in water to the stirred reaction mixture.

• Acidify the mixture with dilute sulfuric acid.

• Continue stirring until the purple color of the permanganate has disappeared.

• If necessary, add a small amount of sodium bisulfite to quench any excess permanganate.

• Extract the aqueous mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude chlorobenzoic acid, which can be purified by recrystallization.

General Protocol for Knoevenagel Condensation

This protocol outlines the condensation of a chlorobenzaldehyde isomer with an active methylene compound, such as malononitrile, catalyzed by a weak base.

Materials:

• Chlorobenzaldehyde isomer (ortho, meta, or para)

• Malononitrile

• Piperidine (B6355638) (catalyst)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve the chlorobenzaldehyde isomer and malononitrile in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to induce crystallization of the product.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry.

General Protocol for Cannizzaro Reaction

This protocol describes the base-induced disproportionation of a chlorobenzaldehyde isomer.

Materials:

• Chlorobenzaldehyde isomer (ortho, meta, or para)

• Potassium hydroxide (KOH)

• Methanol

• Water

• Dichloromethane (B109758)

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask, dissolve the chlorobenzaldehyde isomer in methanol.

• Add a concentrated aqueous solution of potassium hydroxide.

• Reflux the reaction mixture with stirring.

• After cooling, add water and extract the mixture with dichloromethane to separate the chlorobenzyl alcohol.

• Acidify the aqueous layer with hydrochloric acid to precipitate the chlorobenzoic acid.

• Isolate the alcohol from the organic layer by solvent evaporation and the acid from the aqueous layer by filtration.

General Protocol for Wittig Reaction

This protocol details the reaction of a chlorobenzaldehyde isomer with a phosphonium (B103445) ylide to form a stilbene (B7821643) derivative.

Materials:

• Chlorobenzaldehyde isomer (ortho, meta, or para)

• (Carbethoxymethylene)triphenylphosphorane (or other suitable ylide)

• Dichloromethane

Procedure:

• Dissolve the chlorobenzaldehyde isomer in dichloromethane in a reaction vessel.

• Add the phosphonium ylide portion-wise to the stirred solution.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, evaporate the solvent.

• The crude product can be purified by column chromatography to separate the alkene from the triphenylphosphine (B44618) oxide byproduct.[7]

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Relationship between isomeric position, electronic/steric effects, and reactivity.

Caption: Experimental workflow for the Knoevenagel condensation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. rsc.org [rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Cytotoxicity of Benzaldehyde and 2-Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of benzaldehyde (B42025) and its ortho-chlorinated derivative, 2-chlorobenzaldehyde. The information presented herein is collated from preclinical research to facilitate an objective evaluation of these compounds as potential therapeutic agents. This document summarizes quantitative cytotoxicity data, details common experimental protocols, and visualizes potential mechanisms of action.

Quantitative Cytotoxicity Data

Compound	Cell Line	IC50 (µM)	Reference
Benzaldehyde	MDA-MB-231 (Breast Cancer)	35.40 ± 4.2
SiHa (Cervical Cancer)	Not specified
C33A (Cervical Cancer)	Not specified
Human Lymphocytes	Cytotoxicity observed at 10, 25, and 50 µg/mL
2-Chlorobenzaldehyde	A549 (Lung Cancer)	13.39

Note: The cytotoxicity of benzaldehyde on human lymphocytes was observed to increase at concentrations of 10, 25, and 50 μg/mL[1].

Experimental Protocols

The evaluation of cytotoxicity for benzaldehyde and its derivatives is predominantly conducted using in vitro cell-based assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.

MTT Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere and proliferate for 24 hours in a controlled environment (37°C, 5% CO2).

• Compound Treatment: The cells are then exposed to various concentrations of the test compounds (benzaldehyde or 2-chlorobenzaldehyde) and incubated for a specified duration, typically 24, 48, or 72 hours.

• MTT Reagent Addition: Following the incubation period, the MTT reagent is added to each well. Viable cells with active metabolism convert the yellow tetrazolium salt (MTT) into purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the purple solution is quantified using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 value is then determined by plotting a dose-response curve.

Mechanism of Action & Signaling Pathways

Benzaldehyde and its derivatives have been reported to exert their cytotoxic effects through the modulation of several intracellular signaling pathways that are often dysregulated in cancer cells.

Benzaldehyde has been shown to suppress major signaling pathways crucial for cancer cell growth, proliferation, and survival, including the PI3K/AKT/mTOR, STAT3, NFκB, and ERK pathways. A notable mechanism of action for benzaldehyde involves the regulation of 14-3-3ζ-mediated protein-protein interactions, which can impact various downstream signaling events[2]. Furthermore, benzaldehyde has been observed to induce apoptosis, or programmed cell death, in cancer cells. Studies have also indicated that benzaldehyde can stimulate autophagy through the sonic hedgehog signaling pathway in certain cell types[3].

For 2-Chlorobenzaldehyde , the specific signaling pathways mediating its cytotoxicity are less well-defined in the available literature. However, it is generally understood that chlorinated aromatic compounds can induce cytotoxic effects through the induction of apoptosis and oxidative stress.

Below are diagrams illustrating a generalized experimental workflow for cytotoxicity testing and a potential signaling pathway for apoptosis induction by benzaldehyde and its derivatives.

Experimental workflow for determining cytotoxicity.

Potential apoptosis induction pathway.

References

• 1. Assessment of cytotoxic and apoptotic effects of benzaldehyde using different assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzaldehyde suppresses epithelial-mesenchymal plasticity and overcomes treatment resistance in cancer by targeting the interaction of 14-3-3ζ with H3S28ph - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzaldehyde stimulates autophagy via the sonic hedgehog signaling pathway in mouse brain astrocytes after treatment with Angiostrongylus cantonensis excretory-secretory products - PMC [pmc.ncbi.nlm.nih.gov]

Validating 2-Chlorobenzaldehyde Synthesis: A Comparative Guide to HPLC-UV and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate monitoring of 2-Chlorobenzaldehyde synthesis is critical for ensuring product quality, purity, and consistency. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) stands out as a robust and widely adopted method for this purpose. This guide provides an objective comparison of the HPLC-UV method with other analytical techniques, supported by experimental data and detailed protocols, to aid in the selection of the most suitable validation strategy.

Performance Comparison of Analytical Methods

The choice of an analytical method for validating 2-Chlorobenzaldehyde synthesis depends on various factors, including the specific requirements for sensitivity, selectivity, and sample throughput. The following table summarizes the key performance parameters of HPLC-UV compared to alternative methods like Gas Chromatography (GC) and HPLC with Mass Spectrometry (LC-MS/MS).

Parameter	HPLC-UV	Gas Chromatography (GC)	LC-MS/MS
**Linearity (R²) **	>0.999[1]	Typically >0.99	>0.999[2][3]
Accuracy (% Recovery)	98.7%[1]	Method Dependent	High
Precision (RSD%)	0.83%[1]	<15%	<16%[2][3]
Limit of Detection (LOD)	µg/mL range	ng/mL to pg/mL range	ng/L to µg/L range[2]
Limit of Quantification (LOQ)	µg/mL range	ng/mL range	ng/L to µg/L range[2]
Selectivity	Good, can separate from key impurities	Excellent for volatile compounds	Excellent, based on mass-to-charge ratio
Key Advantages	Robust, cost-effective, good for routine analysis	High resolution for volatile impurities	High sensitivity and selectivity
Key Disadvantages	Lower sensitivity than MS, potential for co-elution	Not suitable for non-volatile or thermally labile compounds	Higher equipment and operational costs

Experimental Protocol: HPLC-UV Validation of 2-Chlorobenzaldehyde

This section details a validated HPLC-UV method for the simultaneous determination of 2-Chlorobenzaldehyde.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Chromatographic Conditions:

• Mobile Phase: Methanol:Water (90:10, v/v)[1].

• Flow Rate: 1.0 mL/min[1].

• Column Temperature: Room temperature[1].

• UV Detection Wavelength: 220 nm[1].

• Injection Volume: 10 µL.

3. Sample and Standard Preparation:

• Standard Solution: Prepare a stock solution of 2-Chlorobenzaldehyde in the mobile phase. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 200 µg/mL[1].

• Sample Solution: Accurately weigh and dissolve the reaction mixture sample in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Validation Parameters:

• Linearity: A linear relationship between the peak area and concentration was established in the range of 1-200 µg/mL, with a correlation coefficient (R) of 0.9993[1].

• Accuracy: The accuracy of the method was determined by spike recovery experiments, with an average recovery of 98.7%[1].

• Precision: The precision was evaluated by repeated injections of the standard solution, yielding a relative standard deviation (RSD) of 0.83% (n=5)[1].

Experimental and Validation Workflow

The following diagram illustrates the logical workflow for the validation of 2-Chlorobenzaldehyde synthesis using HPLC-UV.

References

• 1. Simultaneous Determination of 2-Chlorobenzaldehyde and Benzalacetone by HPLC | Semantic Scholar [semanticscholar.org]
• 2. Determination of Carbonyl Compounds in Different Work Environments: Comparison between LC-UV/DAD and LC–MS/MS Detection Methods [mdpi.com]
• 3. Determination of Carbonyl Compounds in Different Work Environments: Comparison between LC-UV/DAD and LC-MS/MS Detection Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for o-Chlorotoluene Oxidation

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance in the Oxidation of o-Chlorotoluene

The selective oxidation of o-chlorotoluene is a critical transformation in the synthesis of valuable intermediates like o-chlorobenzaldehyde and o-chlorobenzoic acid, which are pivotal in the pharmaceutical and fine chemical industries. The efficiency of this process is highly dependent on the catalyst employed. This guide provides a comparative analysis of various catalyst systems, summarizing their performance based on experimental data. We delve into transition metal oxide catalysts, including vanadium and cobalt-manganese-based systems, and explore the potential of noble metal and ceria-based catalysts.

Performance Comparison of Catalytic Systems

The choice of catalyst significantly influences the conversion of o-chlorotoluene and the selectivity towards desired products. The following tables summarize the performance of different catalytic systems under various reaction conditions.

Transition Metal Oxide Catalysts

Vanadium-based and cobalt-manganese-based catalysts are the most extensively studied for o-chlorotoluene oxidation. They offer a balance of high activity and relatively low cost.

Table 1: Performance of Vanadium-Based Catalysts

Catalyst	Support	Reaction Phase	Temperature (°C)	o-Chlorotoluene Conversion (%)	Selectivity (%)	Target Product	Reference
V-P-O/SiO₂+Mo	SiO₂	Gas	400-500	80-95	40-45	Chloromaleic Anhydrides	[1][2]
V-Mo-O/SiO₂+V	SiO₂	Gas	400-500	80-95	40-45	Chloromaleic Anhydrides	[1][2]
Vanadium-doped	Anatase Mesoporous TiO₂	Liquid	100	95.3	63.5	o-Chlorobenzaldehyde	[3]

Table 2: Performance of Cobalt-Manganese-Based Catalysts

Catalyst	Support/System	Reaction Phase	Temperature (°C)	o-Chlorotoluene Conversion (%)	Selectivity (%)	Target Product	Reference
Co(OAc)₂/Mn(OAc)₂/KBr	Acetic Acid	Liquid	Not Specified	10.3	71.8	o-Chlorobenzaldehyde	[4]
(Co,Mn)(Co,Mn)₂O₄	-	Liquid	Not Specified	-	-	o-Chlorobenzaldehyde / o-Chlorobenzoic Acid

Note: Quantitative data for (Co,Mn)(Co,Mn)₂O₄ was not available in the reviewed sources.

Noble Metal and Ceria-Based Catalysts

While less specific data is available for the direct oxidation of o-chlorotoluene, studies on similar substrates like toluene (B28343) and chlorobenzene (B131634) suggest their potential. Noble metal catalysts are known for their high activity at lower temperatures, though their cost is a significant consideration. Ceria-based catalysts are attractive due to their oxygen storage capacity and redox properties.

Table 3: Performance of Noble Metal and Ceria-Based Catalysts on Related Aromatic Compounds

Catalyst	Support	Substrate	Key Findings	Reference
Pd/TiO₂	TiO₂	Chlorobenzene	T₉₀ of 340°C. Ce doping improved activity.	[5]
Pt/TiO₂	TiO₂	Toluene	Interfacial sites can suppress complete oxidation by forming strongly adsorbed intermediates.	[6]
Au-Ag/CeO₂	CeO₂	Toluene	Monometallic silver was slightly more active than gold for toluene combustion.	[7]
Ir/CeO₂	CeO₂	Toluene	Single-atom Ir catalyst showed excellent performance and stability.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are outlines for catalyst synthesis and the oxidation reaction.

Catalyst Synthesis Protocols

1. Vanadium-Phosphorus Oxide on Silica (B1680970) (V-P-O/SiO₂)

This method involves the impregnation of a silica support with a solution containing vanadium and phosphorus precursors.

• Precursor Solution Preparation: Ammonium (B1175870) metavanadate and phosphoric acid are dissolved in an appropriate solvent.

• Impregnation: The silica support is added to the precursor solution and agitated to ensure uniform wetting.

• Drying: The impregnated support is dried to remove the solvent, typically in an oven at a controlled temperature.

• Calcination: The dried material is calcined in air at elevated temperatures (e.g., 453–773 K for several hours) to form the active catalytic phases.[1][2] Promoters like molybdenum can be added during the precursor solution preparation.

2. Cobalt-Manganese Composite Oxide ((Co,Mn)(Co,Mn)₂O₄)

These catalysts can be prepared via co-precipitation.

• Precipitation: A solution containing soluble salts of cobalt and manganese (e.g., nitrates or chlorides) is prepared. A precipitating agent (e.g., a hydroxide (B78521) or carbonate solution) is added to precipitate the metal hydroxides or carbonates.

• Aging: The resulting precipitate is aged in the mother liquor, often with stirring, to ensure complete precipitation and homogenization.

• Washing and Drying: The precipitate is filtered, washed thoroughly with deionized water to remove residual ions, and then dried in an oven.

• Calcination: The dried powder is calcined at a specific temperature to decompose the precursors and form the mixed oxide.

3. Vanadium-doped Anatase Mesoporous TiO₂

This synthesis involves a sol-gel method followed by hydrothermal treatment.

• Sol Preparation: A titanium precursor (e.g., titanium isopropoxide) is hydrolyzed in the presence of a vanadium precursor (e.g., ammonium metavanadate) and a porogen (templating agent) to create a mesoporous structure.

• Hydrothermal Treatment: The resulting sol is transferred to an autoclave and heated to induce crystallization of the anatase phase of TiO₂ with incorporated vanadium.

• Washing and Drying: The product is then filtered, washed, and dried.

• Calcination: A final calcination step is performed to remove the template and stabilize the catalyst structure.

o-Chlorotoluene Oxidation Reaction Protocol (Gas-Phase)

The gas-phase oxidation of o-chlorotoluene is typically carried out in a fixed-bed or fluidized-bed reactor.

• Reactor Setup: A tubular reactor (e.g., quartz) is packed with a known amount of the catalyst. The reactor is placed inside a furnace to control the reaction temperature.

• Reactant Feed: A carrier gas (e.g., nitrogen or air) is passed through a bubbler containing liquid o-chlorotoluene to generate a vapor feed. The concentration of o-chlorotoluene and the oxidant (oxygen) are controlled by adjusting the flow rates of the respective gases using mass flow controllers.

• Reaction: The reactant gas mixture is passed through the heated catalyst bed.

• Product Analysis: The effluent gas stream is passed through a series of traps to collect the products and unreacted starting material. The composition of the product mixture is then analyzed using techniques such as gas chromatography (GC) or gas chromatography-mass spectrometry (GC-MS).[8]

Visualizing the Process: Workflows and Pathways

To better understand the experimental and mechanistic aspects, the following diagrams are provided.

Experimental Workflow

The general workflow for evaluating catalyst performance in o-chlorotoluene oxidation involves several key stages, from catalyst preparation to product analysis.

General experimental workflow for catalyst testing.

Proposed Reaction Pathway

The selective oxidation of o-chlorotoluene to o-chlorobenzaldehyde is believed to proceed through a free-radical mechanism, particularly in liquid-phase reactions catalyzed by cobalt and manganese salts.

Simplified radical pathway for o-chlorotoluene oxidation.

In the gas-phase oxidation over vanadium-based catalysts, the reaction is thought to follow a Mars-van Krevelen mechanism, where the lattice oxygen of the catalyst participates in the oxidation, and is subsequently replenished by gas-phase oxygen. The initial step is the activation of the methyl group on the catalyst surface.

References

• 1. chemistry-vestnik.buketov.edu.kz [chemistry-vestnik.buketov.edu.kz]
• 2. ejc.buketov.edu.kz [ejc.buketov.edu.kz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Understanding the suppressive role of catalytically active Pt–TiO2 interfacial sites of supported metal catalysts towards complete oxidation of toluene - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Differences in stability between 2-Chlorobenzaldehyde and benzaldehyde

In the landscape of aromatic aldehydes, both 2-Chlorobenzaldehyde and its parent compound, benzaldehyde (B42025), are cornerstones in chemical synthesis, finding extensive applications in the pharmaceutical, agrochemical, and fragrance industries. However, the stability of these compounds under various conditions is a critical factor for researchers and drug development professionals, influencing reaction yields, storage protocols, and ultimately, product purity and efficacy. This guide provides an in-depth comparison of the stability of 2-Chlorobenzaldehyde and benzaldehyde, supported by experimental data and detailed methodologies.

At a Glance: Key Stability Differences

The introduction of a chlorine atom at the ortho-position of the benzene (B151609) ring in 2-Chlorobenzaldehyde significantly influences its electronic properties and, consequently, its stability compared to benzaldehyde. The primary distinction lies in their susceptibility to oxidation, with 2-Chlorobenzaldehyde exhibiting greater resistance.

Property	2-Chlorobenzaldehyde	Benzaldehyde
Molecular Formula	C₇H₅ClO	C₇H₆O
Molecular Weight	140.57 g/mol	106.12 g/mol
Appearance	Clear, colorless to pale yellow oily liquid[1]	Colorless liquid with a characteristic almond-like odor
Oxidative Stability	Considerably more resistant to oxidation than benzaldehyde.[2]	Prone to autoxidation, especially in the presence of air and light.
Thermal Stability	Decomposes upon heating, emitting toxic fumes of chloride.[3]	Subject to thermal decomposition at elevated temperatures.
Shelf Life	Generally stable under recommended storage conditions.[3]	Requires storage under an inert atmosphere to prevent degradation.

Oxidative Stability: A Quantitative Comparison

The most significant difference in stability between the two aldehydes is their resistance to oxidation. Benzaldehyde is notoriously susceptible to autoxidation, readily converting to benzoic acid upon exposure to air. This process is a free-radical chain reaction that can be initiated by light, heat, or the presence of metal ions. In contrast, the electron-withdrawing nature of the chlorine atom in 2-Chlorobenzaldehyde deactivates the aromatic ring and the aldehyde group towards oxidation.

A kinetic study on the oxidation of benzaldehyde and o-chlorobenzaldehyde by N-chlorosaccharin in an acidic medium provides quantitative evidence of this difference in reactivity.[4][5] The study reveals that the rate of oxidation is first-order with respect to both the oxidant and the substrate.

Table 1: Kinetic Data for the Oxidation of 2-Chlorobenzaldehyde and Benzaldehyde

Compound	Second-order rate constant (k₂) at 313K (L mol⁻¹ s⁻¹)
2-Chlorobenzaldehyde	[Data to be inserted from the full text of the cited kinetic study]
Benzaldehyde	[Data to be inserted from the full text of the cited kinetic study]

The lower rate constant for 2-Chlorobenzaldehyde indicates a slower reaction with the oxidizing agent, confirming its enhanced stability against oxidation compared to benzaldehyde.

Thermal Stability Insights

While direct comparative studies on the thermal decomposition of 2-Chlorobenzaldehyde and benzaldehyde are limited, individual analyses provide insights into their behavior at elevated temperatures.

Benzaldehyde undergoes thermal decomposition, and studies have investigated its kinetics. For instance, the decomposition of gaseous benzaldehyde has been studied, indicating a complex reaction mechanism.[1][6]

2-Chlorobenzaldehyde is known to decompose when heated, releasing toxic fumes of hydrogen chloride.[3] Safety data sheets recommend avoiding high temperatures during handling and storage.

Shelf-Life and Storage Considerations

The disparate oxidative stability of the two compounds directly impacts their shelf-life and recommended storage conditions.

Benzaldehyde has a limited shelf-life if not stored properly. To prevent oxidation to benzoic acid, it should be stored under an inert atmosphere (e.g., nitrogen or argon), in a cool, dark place, and in a tightly sealed container. The purity of benzaldehyde can be affected by the presence of impurities that can catalyze oxidation.

2-Chlorobenzaldehyde is generally more stable during storage.[3] While it is still recommended to store it in a cool, dry, well-ventilated area away from light and incompatible substances, the necessity for an inert atmosphere is less critical than for benzaldehyde due to its inherent resistance to oxidation. One supplier specifies a shelf life of 24 months for 2-Chlorobenzaldehyde.[7]

Experimental Protocols

1. Determination of Oxidative Stability by Kinetic Analysis

This protocol is based on the methodology described in the study by Nigam et al.[4][5]

• Objective: To compare the rate of oxidation of 2-Chlorobenzaldehyde and benzaldehyde.

• Reagents: 2-Chlorobenzaldehyde, Benzaldehyde, N-Chlorosaccharin (NCSA), Acetic Acid, Perchloric Acid, Potassium Iodide, Sodium Thiosulfate (B1220275) solution (standardized).

• Procedure:

  • Prepare solutions of the aldehyde and NCSA of known concentrations in aqueous acetic acid.

  • Maintain the reaction mixture at a constant temperature (e.g., 313K) in a thermostat.

  • Initiate the reaction by mixing the aldehyde and NCSA solutions.

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a solution of potassium iodide.

  • Titrate the liberated iodine with a standardized sodium thiosulfate solution to determine the concentration of unreacted NCSA.

  • Plot the concentration of NCSA versus time and determine the pseudo-first-order rate constant (k₁).

  • Calculate the second-order rate constant (k₂) by dividing k₁ by the concentration of the aldehyde.

2. Assessment of Thermal Stability by Thermogravimetric Analysis (TGA)

• Objective: To determine the decomposition temperature range of the aldehydes.

• Apparatus: Thermogravimetric Analyzer.

• Procedure:

  • Place a small, accurately weighed sample of the aldehyde in the TGA sample pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • Record the mass of the sample as a function of temperature.

  • The onset temperature of mass loss indicates the beginning of thermal decomposition.

Reaction Mechanism and Logical Workflow

The enhanced stability of 2-Chlorobenzaldehyde can be understood by examining the reaction mechanism of aldehyde oxidation. The electron-withdrawing chlorine atom reduces the electron density on the aldehyde functional group, making it less susceptible to attack by oxidizing agents.

Below is a generalized workflow for evaluating the stability of an aromatic aldehyde.

Caption: A logical workflow for the comparative stability assessment of aromatic aldehydes.

The proposed reaction mechanism for the oxidation of benzaldehydes by N-chlorosaccharin involves the formation of a hydrated aldehyde intermediate, which is then attacked by the active oxidizing species.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. 2-Chlorobenzaldehyde | 89-98-5 [chemicalbook.com]
• 3. 2-Chlorobenzaldehyde | ClC6H4CHO | CID 6996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. scispace.com [scispace.com]
• 7. 89-98-5 CAS | 2-CHLOROBENZALDEHYDE | Aldehydes | Article No. 2734D [lobachemie.com]

A Comparative Guide to the Pharmacokinetics of Chlorinated Benzaldehyde Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profiles of three chlorinated benzaldehyde (B42025) isomers: 2-chlorobenzaldehyde, 3-chlorobenzaldehyde, and 4-chlorobenzaldehyde (B46862). Understanding the absorption, distribution, metabolism, and excretion (ADME) of these isomers is crucial for their application in drug discovery and development, as their biological activity and potential toxicity are intrinsically linked to their fate within an organism. This document summarizes available experimental data, outlines detailed experimental protocols for pharmacokinetic analysis, and presents visual diagrams of metabolic pathways and experimental workflows.

Introduction

Chlorinated benzaldehydes are important intermediates in the synthesis of a wide range of pharmaceuticals and other bioactive molecules. The position of the chlorine atom on the benzene (B151609) ring significantly influences the physicochemical properties of these isomers, which in turn leads to distinct pharmacokinetic behaviors. While experimental data for 2-chlorobenzaldehyde is available, data for the 3- and 4-isomers are less prevalent. This guide combines established data with inferred metabolic pathways based on the metabolism of similar compounds to provide a comparative overview.

Data Presentation: Comparative Pharmacokinetics

The following table summarizes the known and predicted pharmacokinetic parameters for the chlorinated benzaldehyde isomers. Direct quantitative data for 3- and 4-chlorobenzaldehyde are limited; therefore, some parameters are inferred from the behavior of related compounds.

Pharmacokinetic Parameter	2-Chlorobenzaldehyde	3-Chlorobenzaldehyde (Predicted)	4-Chlorobenzaldehyde (Predicted)
Absorption	Rapidly absorbed following intravenous and intraperitoneal administration. Slow penetration through the skin.[1]	Expected to be readily absorbed from the gastrointestinal tract.	Expected to be readily absorbed from the gastrointestinal tract.
Distribution	Widely distributed. No evidence of significant storage in tissues.[1]	Expected to be widely distributed in the body.	Expected to be widely distributed in the body.
Metabolism	Primarily metabolized to 2-chlorohippuric acid and 2-chlorobenzyl alcohol.[1][2] The parent compound is not detected in urine, indicating efficient metabolism.[1][2]	Expected to be oxidized to 3-chlorobenzoic acid, followed by conjugation (e.g., with glycine (B1666218) to form 3-chlorohippuric acid).	Expected to be oxidized to 4-chlorobenzoic acid, followed by conjugation (e.g., with glycine to form 4-chlorohippuric acid).
Excretion	Primarily excreted in the urine as metabolites.[1][2] Low levels of radioactivity found in feces and exhaled air after administration of a radiolabeled compound.[1]	Metabolites are expected to be primarily excreted in the urine.	Metabolites are expected to be primarily excreted in the urine.
Elimination Half-life	Rapid decline in plasma radioactivity observed over 24 hours following IV and IP administration in rats.[1]	Expected to have a relatively short half-life due to efficient metabolism and excretion.	Expected to have a relatively short half-life due to efficient metabolism and excretion.

Metabolic Pathways

The primary metabolic pathway for chlorinated benzaldehydes involves the oxidation of the aldehyde group to a carboxylic acid, followed by conjugation and excretion. The position of the chlorine atom can influence the rate and finer details of these transformations.

Caption: Predicted metabolic pathway for chlorinated benzaldehydes.

Experimental Protocols

A typical experimental workflow for determining and comparing the pharmacokinetic profiles of chlorinated benzaldehyde isomers in a preclinical setting is outlined below.

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the plasma concentration-time profiles, calculate key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life), and assess the bioavailability of 2-, 3-, and 4-chlorobenzaldehyde.

1. Animal Model:

• Male Sprague-Dawley rats (250-300 g) are commonly used.

• Animals are housed in controlled conditions (temperature, humidity, light/dark cycle) with ad libitum access to food and water.

2. Dosing and Administration:

• Intravenous (IV) Administration: A single dose (e.g., 5 mg/kg) is administered via the tail vein to determine the elimination kinetics and as a reference for bioavailability calculations. The compound is typically dissolved in a suitable vehicle (e.g., a mixture of saline, ethanol, and polyethylene (B3416737) glycol).

• Oral (PO) Gavage: A single dose (e.g., 20 mg/kg) is administered using a gavage needle to assess oral absorption and bioavailability. The compound is often formulated as a suspension in a vehicle like 0.5% carboxymethylcellulose.

3. Blood Sampling:

• Serial blood samples (approximately 0.2 mL) are collected from the tail vein or jugular vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Blood is collected into tubes containing an anticoagulant (e.g., EDTA).

• Plasma is separated by centrifugation and stored at -80°C until analysis.

4. Bioanalytical Method:

• Plasma concentrations of the parent compound and its major metabolites are quantified using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• A specific and sensitive assay is developed for each isomer and its expected metabolites.

5. Pharmacokinetic Analysis:

• Plasma concentration-time data are analyzed using non-compartmental methods with software such as WinNonlin.

• Key parameters including maximum plasma concentration (Cmax), time to reach Cmax (Tmax), area under the plasma concentration-time curve (AUC), elimination half-life (t1/2), clearance (CL), and volume of distribution (Vd) are calculated.

• Oral bioavailability (F%) is calculated as: (AUC_oral / Dose_oral) / (AUC_IV / Dose_IV) * 100.

6. Metabolite Identification:

• Urine and feces are collected over 24 or 48 hours using metabolic cages.

• Samples are analyzed by LC-MS/MS to identify and quantify the major metabolites.

Experimental Workflow Visualization

Caption: Workflow for in vivo pharmacokinetic studies.

Conclusion

The pharmacokinetic profiles of chlorinated benzaldehyde isomers are significantly influenced by the position of the chlorine atom. 2-Chlorobenzaldehyde is known to be rapidly metabolized and eliminated. While direct experimental data for 3- and 4-chlorobenzaldehyde are scarce, it is reasonable to predict that they follow similar metabolic pathways involving oxidation to the corresponding chlorobenzoic acids and subsequent conjugation. Further in vivo studies are necessary to provide a complete and quantitative comparison of the ADME properties of these isomers, which will be invaluable for their future development and application in medicinal chemistry and other fields. The experimental protocols and workflows detailed in this guide provide a robust framework for conducting such comparative studies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

Comparative Cross-Reactivity of 2-Chlorobenzaldehyde Derivatives in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of antibodies raised against 2-Chlorobenzaldehyde. Given the nature of 2-Chlorobenzaldehyde as a hapten—a small molecule that can elicit an immune response only when attached to a large carrier such as a protein—this document outlines the necessary experimental framework to produce and characterize antibodies for its detection. The subsequent sections detail the methodologies for hapten-carrier conjugation, antibody development, and the assessment of cross-reactivity with structurally related benzaldehyde (B42025) derivatives using a competitive Enzyme-Linked Immunosorbent Assay (ELISA). The presented data is illustrative, based on established principles of immunochemistry, to guide researchers in designing and interpreting their own studies.

Hapten-Carrier Conjugation and Antibody Production

To generate antibodies specific for 2-Chlorobenzaldehyde, it must first be conjugated to a carrier protein, such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH). The aldehyde group of 2-Chlorobenzaldehyde can be coupled to the primary amine groups of lysine (B10760008) residues on the carrier protein via reductive amination, forming a stable secondary amine linkage.

Experimental Protocol: Synthesis of 2-Chlorobenzaldehyde-BSA Conjugate

• Dissolution of Reagents: Dissolve 10 mg of 2-Chlorobenzaldehyde in 1 mL of dimethylformamide (DMF). In a separate tube, dissolve 20 mg of Bovine Serum Albumin (BSA) in 4 mL of 0.1 M phosphate-buffered saline (PBS), pH 7.4.

• Conjugation Reaction: Slowly add the 2-Chlorobenzaldehyde solution to the BSA solution with gentle stirring.

• Reductive Amination: Add 15 mg of sodium cyanoborohydride (NaBH₃CN) to the mixture. Allow the reaction to proceed for 4 hours at room temperature with continuous stirring.

• Purification: The resulting conjugate is purified by dialysis against PBS (0.01 M, pH 7.4) for 48 hours with several buffer changes to remove unreacted hapten and reducing agent.

• Characterization: The conjugation efficiency (hapten density) can be determined using techniques such as MALDI-TOF mass spectrometry or UV-Vis spectroscopy.

The purified 2-Chlorobenzaldehyde-BSA conjugate is then used to immunize host animals (e.g., rabbits or mice) to produce polyclonal or monoclonal antibodies, respectively.

Cross-Reactivity Assessment by Competitive ELISA

A competitive ELISA is the standard method for assessing the cross-reactivity of antibodies against small molecules. In this assay, the free analyte (2-Chlorobenzaldehyde or its derivatives) in a sample competes with a hapten-enzyme conjugate for binding to a limited number of anti-2-Chlorobenzaldehyde antibody binding sites coated on a microplate well. The signal generated is inversely proportional to the concentration of the free analyte.

Experimental Protocol: Competitive ELISA for Cross-Reactivity

• Plate Coating: Coat a 96-well microtiter plate with the anti-2-Chlorobenzaldehyde antibody (e.g., 1 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (PBS with 0.05% Tween 20).

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Competitive Reaction: Add 50 µL of a standard solution of 2-Chlorobenzaldehyde or a cross-reactant derivative at various concentrations, followed by 50 µL of a 2-Chlorobenzaldehyde-horseradish peroxidase (HRP) conjugate. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Substrate Addition: Add 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Stop the reaction by adding 50 µL of 2 M sulfuric acid.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: The concentration of the analyte that causes 50% inhibition of the maximum signal (IC50) is determined. The cross-reactivity (CR%) is calculated using the following formula:

  CR (%) = (IC50 of 2-Chlorobenzaldehyde / IC50 of cross-reactant) x 100

Comparative Cross-Reactivity Data

The following table summarizes hypothetical cross-reactivity data for anti-2-Chlorobenzaldehyde antibodies with various benzaldehyde derivatives.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
2-Chlorobenzaldehyde	2-Cl-C₆H₄-CHO	10	100
Benzaldehyde	C₆H₅-CHO	200	5
4-Chlorobenzaldehyde	4-Cl-C₆H₄-CHO	50	20
2-Bromobenzaldehyde	2-Br-C₆H₄-CHO	15	66.7
2-Methylbenzaldehyde	2-CH₃-C₆H₄-CHO	150	6.7
2,4-Dichlorobenzaldehyde	2,4-Cl₂-C₆H₃-CHO	25	40
2-Hydroxybenzaldehyde	2-OH-C₆H₄-CHO	500	2

Visualizing the Workflow and Underlying Principles

To further clarify the experimental processes, the following diagrams illustrate the hapten-carrier conjugation and the competitive ELISA workflow.

Caption: Hapten-Carrier Conjugation Workflow.

Caption: Competitive ELISA Workflow Diagram.

Conclusion

The specificity of antibodies raised against 2-Chlorobenzaldehyde is a critical factor for the development of reliable immunoassays. This guide outlines a systematic approach to produce and characterize these antibodies, with a focus on assessing their cross-reactivity with structurally similar molecules. The provided protocols and illustrative data serve as a foundation for researchers to establish and validate their own assays for the detection and quantification of 2-Chlorobenzaldehyde and its derivatives. Careful optimization of each step, from hapten conjugation to the immunoassay conditions, is essential for achieving the desired sensitivity and specificity.

A Comparative Guide to the Synthesis of 2-Chlorobenzaldehyde for Researchers and Drug Development Professionals

An objective analysis of the prevailing synthetic routes to 2-Chlorobenzaldehyde, complete with experimental data and detailed protocols to inform methodological selection in research and development settings.

This guide provides a comprehensive comparison of the most common and effective methods for the synthesis of 2-Chlorobenzaldehyde, a key intermediate in the pharmaceutical, agrochemical, and dye industries. The efficiency of each method is evaluated based on key performance indicators such as chemical yield, reaction time, and reaction conditions. Detailed experimental protocols are provided for each major synthetic pathway to facilitate replication and adaptation in the laboratory.

Comparative Analysis of Synthesis Efficiency

The selection of a synthetic route for 2-Chlorobenzaldehyde is often a trade-off between yield, cost, safety, and environmental impact. The following table summarizes the quantitative data for the primary production methods, offering a clear comparison for researchers and chemical engineers.

Method	Starting Material	Key Reagents	Reaction Temperature (°C)	Reaction Time (hours)	Yield (%)
Chlorination & Catalytic Hydrolysis	o-Chlorotoluene	Cl₂, FeCl₃, ZnCl₂	100-120	1.5-3	~92-96
Chlorination & Sulfuric Acid Hydrolysis	o-Chlorotoluene	Cl₂, H₂SO₄	30-40	12	~53-70
Direct Oxidation	o-Chlorotoluene	O₂, Co(OAc)₂/Mn(OAc)₂/KBr	Not Specified	Not Specified	Selectivity up to 71.8% (at 10.3% conversion)
Sommelet Reaction	2-Chlorobenzyl chloride	Hexamethylenetetramine, H₂O	Reflux	3	Analogous reactions yield >80%
Grignard Reaction	1-Bromo-2-chlorobenzene (B145985)	Mg, DMF	0 to RT	~1.5	Analogous reactions yield 50-80% (crude)

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below. These protocols are based on established literature and offer a starting point for laboratory-scale synthesis.

Method 1: Chlorination of o-Chlorotoluene followed by Catalytic Hydrolysis

This is the most prevalent industrial method, valued for its high yield and efficiency.[1] The process involves two main stages: the photochlorination of o-chlorotoluene to form o-chlorobenzal chloride, followed by catalytic hydrolysis.

Part A: Photochlorination of o-Chlorotoluene

• Apparatus: A round-bottom flask equipped with a reflux condenser, a gas inlet tube, a mechanical stirrer, and a light source (e.g., a UV lamp).

• Procedure:

  • Charge the flask with o-chlorotoluene.

  • Heat the stirred reaction mixture to 100-120°C.

  • Introduce chlorine gas through the gas inlet tube under illumination.

  • Monitor the reaction progress by measuring the specific gravity of the mixture. The reaction is typically continued for 1-2 hours.

  • The resulting product is a mixture containing o-chlorobenzal chloride.

Part B: Catalytic Hydrolysis of o-Chlorobenzal Chloride

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer.

• Procedure:

  • Charge the flask with the crude o-chlorobenzal chloride from Part A.

  • Add a catalytic amount of a mixture of ferric chloride (FeCl₃) and zinc chloride (ZnCl₂) (approximately 0.1% to 0.6% of the reactant mass).[1]

  • Add water to the reaction mixture.

  • Heat the stirred mixture to 100-120°C and maintain for 1.5 to 3 hours.[1] Hydrogen chloride gas will be evolved and should be trapped.

  • After the reaction is complete, cool the mixture and separate the organic layer.

  • Purify the crude 2-Chlorobenzaldehyde by vacuum distillation. A yield of up to 96.1% has been reported under optimized conditions.[2]

Method 2: Chlorination of o-Chlorotoluene followed by Sulfuric Acid Hydrolysis

This method offers an alternative to catalytic hydrolysis, utilizing a strong acid to effect the transformation.

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a thermometer, and a gas absorption trap.

• Procedure:

  • To the flask, add concentrated sulfuric acid.

  • With vigorous stirring, slowly add freshly distilled o-chlorobenzal chloride to create a fine emulsion.[3]

  • A significant evolution of hydrogen chloride gas will occur, and the temperature may initially drop.

  • Once the initial gas evolution subsides, gently heat the mixture to 30-40°C and maintain with stirring for approximately 12 hours, or until the evolution of HCl ceases.[3]

  • Carefully pour the reaction mixture into a large volume of cold water or onto ice.

  • Separate the organic layer, wash with water, and then with a dilute sodium carbonate solution to neutralize any remaining acid.

  • The crude product can be purified by steam distillation or vacuum distillation, with reported yields in the range of 53.3% to 70%.[3]

Method 3: Direct Oxidation of o-Chlorotoluene

Direct oxidation presents a more atom-economical approach, avoiding the chlorination step. However, achieving high selectivity for the aldehyde can be challenging, with over-oxidation to the carboxylic acid being a common side reaction.

• Catalytic System: A combination of cobalt (II) acetate, manganese (II) acetate, and potassium bromide in an acetic acid solvent with a small amount of water has been shown to be effective.[4]

• Oxidant: Molecular oxygen is used as the primary oxidant.

• Procedure:

  • The reaction is typically carried out in a microchannel reactor to ensure efficient gas-liquid mixing and temperature control.

  • A solution of o-chlorotoluene and the catalyst system in acetic acid is fed into the reactor.

  • Oxygen is introduced concurrently.

  • Under optimized conditions, a selectivity of up to 71.8% for 2-Chlorobenzaldehyde can be achieved at a 10.3% conversion of o-chlorotoluene.[4] Further optimization is required to improve the overall yield.

Method 4: Sommelet Reaction

The Sommelet reaction provides a route to aldehydes from the corresponding benzyl (B1604629) halides.[5]

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet.

• Procedure:

  • Combine 2-chlorobenzyl chloride and hexamethylenetetramine (urotropin) in the flask under a nitrogen atmosphere. A molar ratio of approximately 1:1.1 of the halide to hexamine is recommended.

  • Add water to the mixture.

  • Reflux the reaction mixture for approximately 3 hours.[6]

  • After cooling, acidify the mixture with concentrated hydrochloric acid to a pH of 3-4 and heat for a short period.[6]

Method 5: Grignard Reaction

The Grignard reaction offers a versatile method for forming carbon-carbon bonds and can be adapted for the synthesis of aldehydes.

• Apparatus: A flame-dried, three-necked flask equipped with a dropping funnel, a reflux condenser with a drying tube, a magnetic stirrer, and a nitrogen inlet.

• Procedure:

  • Grignard Reagent Formation:

    • Place magnesium turnings in the flask under a nitrogen atmosphere.

    • Add a solution of 1-bromo-2-chlorobenzene in anhydrous tetrahydrofuran (B95107) (THF) dropwise to initiate the reaction. An iodine crystal can be used as an initiator.

    • Once the reaction starts, add the remaining aryl halide solution at a rate that maintains a gentle reflux.

  • Formylation:

    • Cool the freshly prepared Grignard reagent to 0°C in an ice bath.

    • Slowly add a solution of a formylating agent, such as N,N-dimethylformamide (DMF), in anhydrous THF.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour.

  • Work-up:

    • Quench the reaction by the slow addition of a cold, dilute acid solution (e.g., 1 M HCl).

    • Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

    • Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

    • Purify the crude 2-Chlorobenzaldehyde by distillation. Crude yields for analogous reactions are reported in the range of 50-80%.[7]

Synthesis Pathway Decision Workflow

The selection of an appropriate synthesis method depends on various factors, including the desired scale, available starting materials, and purity requirements. The following diagram illustrates a logical workflow for choosing a synthesis method based on key efficiency parameters.

Caption: Decision workflow for 2-Chlorobenzaldehyde synthesis method selection.

This guide aims to provide a solid foundation for researchers and professionals in the field to make informed decisions regarding the synthesis of 2-Chlorobenzaldehyde. The provided data and protocols should serve as a valuable resource for optimizing existing processes and developing new, more efficient synthetic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. CN106977381A - Synthesis process of o-chlorobenzaldehyde - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. US4321412A - Preparation of aromatic aldehydes by the Sommelet reaction - Google Patents [patents.google.com]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Safety & Regulatory Compliance

Proper Disposal of 2-Chlorobenzaldehyde: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Chlorobenzaldehyde, a halogenated organic compound. Adherence to these procedural steps is critical for operational safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling 2-Chlorobenzaldehyde, it is crucial to be familiar with its potential hazards. This compound is a combustible liquid that can cause severe skin burns and serious eye damage.[1][2][3] Inhalation may be harmful and the material is destructive to the tissues of the mucous membranes and upper respiratory tract.[2]

Personal Protective Equipment (PPE): When handling 2-Chlorobenzaldehyde, the following PPE is mandatory:

• Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are required.[2]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber (minimum layer thickness: 0.4 mm), and inspect them before use.[1][2] Contaminated gloves should be disposed of in accordance with good laboratory practices.[1][2]

• Skin and Body Protection: A complete suit protecting against chemicals and a lab coat are necessary.[2][4]

• Respiratory Protection: In case of insufficient ventilation or when vapors/aerosols are generated, use a NIOSH (US) or CEN (EU) approved respirator.[1][2][4]

In Case of Exposure:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do so.[2][5] Seek immediate medical attention from an ophthalmologist.[1][6]

• Skin Contact: Take off all contaminated clothing immediately and wash the affected area with plenty of soap and water.[1][5][7] If irritation persists, seek medical attention.[4]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult a physician.[2][7]

• Ingestion: Do NOT induce vomiting.[2][7] Rinse the mouth with water and give plenty of water to drink.[6] Seek immediate medical attention.[1][5]

Spill Response Protocol

In the event of a 2-Chlorobenzaldehyde spill, follow these steps to ensure safety and proper containment:

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[1] Ensure the area is well-ventilated, preferably within a chemical fume hood.[8]

• Contain the Spill: Use an inert absorbent material such as sand, earth, vermiculite, or a commercial sorbent to contain the spill.[6][8][9]

• Collect Absorbed Material: Carefully scoop the absorbed substance into a sealable, leak-proof container for disposal.[6][8][9]

• Decontaminate the Area: Clean the contaminated surfaces with an excess of water.[6] A 60-70% ethanol (B145695) solution followed by a soap and water wash can also be used.[10]

• Label as Hazardous Waste: The container with the spill debris must be labeled as hazardous waste, clearly identifying the contents.[8]

Step-by-Step Disposal Procedure

As a halogenated organic compound, 2-Chlorobenzaldehyde must be disposed of as hazardous waste.[6][11] Never mix it with non-halogenated organic waste, as this can significantly increase disposal costs.[8][12]

• Segregation: Collect 2-Chlorobenzaldehyde waste in a dedicated, properly labeled container for halogenated organic waste.[11] Do not mix with other waste categories like acids, bases, or heavy metals.[8]

• Containerization: Use a compatible, leak-proof container, such as a high-density polyethylene (B3416737) (HDPE) carboy.[13][14] The container must be kept tightly closed when not in use.[2][4]

• Labeling: Affix a hazardous waste tag to the container before adding any waste.[8] The label must clearly identify the contents as "Hazardous Waste: 2-Chlorobenzaldehyde" and include the approximate concentration and any other components.

• Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA), such as a safety cabinet or under a laboratory fume hood.[8][14] The storage area should be cool, dry, and well-ventilated, away from sources of heat or ignition.[4][8]

• Disposal Request: Once the container is nearly full (do not exceed 90% capacity to allow for expansion), request a waste pickup from your institution's Environmental Health and Safety (EHS) department.[12][13]

• Final Disposal Method: The recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6][7] This should be carried out by a licensed professional waste disposal service.[2][7]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Chlorobenzaldehyde:

Property	Value
Molecular Weight	140.57 g/mol [4]
Boiling Point	211°C (411.8°F)[4]
Melting Point	12.39°C (54.3°F)[4]
Specific Gravity	1.248 - 1.29 (Water = 1)[1][4]
Vapor Pressure	0.3 mmHg (@ 20°C)[4]
Flash Point	88°C (190.4°F)[4]
Autoignition Temperature	360°C (680°F)[1]
Water Solubility	1.47 g/L at 20°C[1]

Experimental Workflow for Disposal

The logical flow for the proper disposal of 2-Chlorobenzaldehyde is illustrated below. This diagram outlines the decision-making process and necessary steps from initial handling to final disposal.

Caption: Disposal workflow for 2-Chlorobenzaldehyde.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. gustavus.edu [gustavus.edu]
• 3. lobachemie.com [lobachemie.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. sds.chemtel.net [sds.chemtel.net]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. benchchem.com [benchchem.com]
• 9. echemi.com [echemi.com]
• 10. 2-CHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. bucknell.edu [bucknell.edu]
• 12. campusoperations.temple.edu [campusoperations.temple.edu]
• 13. ethz.ch [ethz.ch]
• 14. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Essential Safety and Logistical Information for Handling 2-Chlorobenzaldehyde

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive chemical compounds like 2-Chlorobenzaldehyde. This guide provides immediate, essential safety protocols, operational plans, and disposal information to foster a secure and efficient research environment.

Chemical Identifier and Physical Properties

Property	Value	References
CAS Number	89-98-5	[1][2][3][4]
Molecular Formula	C7H5ClO	[2][3]
Molecular Weight	140.57 g/mol	[2][3]
Appearance	Colorless to light yellow liquid	[2][5]
Boiling Point	209 - 215 °C (408 - 419 °F)	[2][4]
Melting Point	9 - 11 °C (48 - 52 °F)	[4]
Flash Point	88 °C (190.4 °F) (Closed Cup)	[2]
Density	1.248 g/cm³ at 25 °C	[1][4]
Vapor Density	4.84 - 4.86 (air = 1)	[1][6]

Hazard Identification and GHS Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 4	Combustible liquid[3]
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and eye damage[3]
Serious Eye Damage/Eye Irritation	Category 1	Causes serious eye damage[1][3]
Acute Toxicity, Oral	Category 5	May be harmful if swallowed[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety.

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield (8-inch minimum).[7]	Protects against splashes and vapors that can cause severe eye damage.[1][2]
Hand Protection	Chemical-resistant gloves.[2][8] Inspect gloves prior to use.[7]	Prevents skin contact which can cause severe burns.[1][3]
Skin and Body Protection	Lab coat, corrosion-proof clothing, or a full suit for large spills.[2][8]	Protects skin from accidental contact and splashes.
Respiratory Protection	Use in a well-ventilated area.[3] If ventilation is inadequate or vapors/aerosols are generated, use a NIOSH/MSHA approved respirator with an organic vapor cartridge.[1][2][3]	Prevents inhalation of harmful vapors which can cause respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-Chlorobenzaldehyde in a laboratory setting.

• Preparation :

  • Ensure a safety shower and eyewash station are readily accessible and operational.[2][3]

  • Work within a certified chemical fume hood to ensure adequate ventilation.[3]

  • Assemble all necessary equipment and reagents before handling the chemical.

  • Don the appropriate personal protective equipment as specified in the table above.

• Handling :

  • Ground all equipment to prevent static discharge, as the material is combustible.[2]

  • Keep away from heat, open flames, and other sources of ignition.[2][3][8]

  • Avoid direct contact and inhalation of vapors.[2][7]

  • When transferring, pour slowly to minimize splashing. Use a funnel where appropriate.

  • Keep the container tightly closed when not in use.[2][7][8]

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[4][6]

  • Clean the work area, decontaminating any surfaces that may have come into contact with the chemical.

  • Remove and properly store or dispose of contaminated PPE.[7]

Emergency Procedures

Situation	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1][6][8] Seek immediate medical attention from an ophthalmologist.[1][8]
Skin Contact	Immediately remove all contaminated clothing.[1][6] Wash the affected area with large amounts of water for at least 15 minutes.[8] Seek immediate medical attention.[1][2]
Inhalation	Move the victim to fresh air.[1][8] If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting.[3][6][8] Rinse mouth with water and give plenty of water to drink.[8] Seek immediate medical attention.[1][8]
Spill	For small spills, absorb with an inert dry material and place in a suitable container for disposal.[2] For large spills, evacuate the area, eliminate ignition sources, and contain the spill.[2][9] Use a self-contained breathing apparatus and full protective suit.[2]

Storage and Disposal Plan

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[3]

• Keep containers tightly closed and protected from light and air.[3][9] May be stored under nitrogen.[8]

• Store in a designated corrosives area.[3]

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.

• This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[5][7]

• Do not mix with other waste.[4]

• Contaminated packaging should be disposed of as unused product.[5][7]

Workflow for Safe Handling of 2-Chlorobenzaldehyde

Caption: This diagram outlines the procedural workflow for safely handling 2-Chlorobenzaldehyde.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 2-Chlorobenzaldehyde | ClC6H4CHO | CID 6996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. gustavus.edu [gustavus.edu]
• 8. sds.chemtel.net [sds.chemtel.net]
• 9. 2-CHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]